Isopentyl formate

• CAS: 110-45-2

Core Science & Biosynthesis

Physicochemical Properties of Isopentyl Formate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Isopentyl formate (B1220265) (also known as isoamyl formate) is an organic ester with the chemical formula C₆H₁₂O₂. It is a colorless liquid noted for its characteristic fruity aroma, reminiscent of plums or pears. This compound is widely utilized as a flavoring and fragrance agent in the food, beverage, and cosmetic industries. Beyond its sensory applications, a thorough understanding of its physicochemical properties is essential for its synthesis, purification, handling, and for exploring its potential in various scientific and industrial applications, including as a solvent or an intermediate in organic synthesis.

This technical guide provides a comprehensive overview of the key physicochemical properties of isopentyl formate, details established experimental protocols for their determination, and presents a logical workflow for its synthesis and quality control.

Core Physicochemical Properties

The fundamental physical and chemical characteristics of isopentyl formate are summarized in the tables below, providing a consolidated reference for laboratory and industrial applications.

General and Physical Properties

Property	Value	Source(s)
Molecular Formula	C₆H₁₂O₂	[1][2]
Molecular Weight	116.16 g/mol	[1][2]
Appearance	Colorless liquid	[1][2]
Odor	Fruity, plum-like	[3]
Density	0.882 g/cm³ at 20°C0.859 g/mL at 25°C	[4][1]
Boiling Point	123-124 °C at 760 mmHg	[1][2]
Melting Point	-93 °C	[1][5][4]
Refractive Index (n²⁰/D)	1.397	[1][4]

Thermodynamic and Safety Properties

Property	Value	Source(s)
Vapor Pressure	10 mmHg at 17.1 °C9.97 mmHg at 20 °C13.4 mmHg at 25 °C	[1][4][6][5]
Flash Point	22.3 °C (closed cup)26 °C (closed cup)	[4]
Solubility in Water	3.5 g/L at 25 °C (slightly soluble)	[5][7]
Solubility in Organic Solvents	Soluble in ethanol (B145695), ether, most fixed oils, mineral oil, and propylene (B89431) glycol	[1][4][7][8]
LogP (Octanol/Water Partition Coefficient)	1.84	[4]

Experimental Protocols

The determination of the physicochemical properties of isopentyl formate relies on standardized experimental procedures. Below are detailed methodologies for key experiments.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. The Thiele tube method is a convenient technique for determining the boiling point of a small sample of liquid.

Apparatus:

• Thiele tube

• Thermometer (0-150 °C range)

• Small test tube (e.g., 75x10 mm)

• Capillary tube (sealed at one end)

• Heat source (Bunsen burner or heating mantle)

• Mineral oil or other suitable heating fluid

• Rubber band or wire for attaching the test tube to the thermometer

Procedure:

• Fill the Thiele tube with mineral oil to a level just above the side arm.

• Add approximately 0.5 mL of isopentyl formate to the small test tube.

• Place the capillary tube, with the sealed end up, into the test tube containing the isopentyl formate.

• Attach the test tube to the thermometer using a rubber band, ensuring the bulb of the thermometer is level with the bottom of the test tube.

• Suspend the thermometer and attached test tube in the Thiele tube, ensuring the isopentyl formate is below the level of the heating fluid.

• Gently heat the side arm of the Thiele tube. Convection currents will ensure uniform heating of the oil.

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Continue heating until a continuous and rapid stream of bubbles is observed.

• Remove the heat source and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the stream of bubbles ceases and the liquid just begins to enter the capillary tube. Record this temperature.

Determination of Density (Pycnometer Method)

The density of a liquid is its mass per unit volume. A pycnometer (or specific gravity bottle) is a flask with a precise volume used for accurate density measurements.

Apparatus:

• Pycnometer (e.g., 10 mL or 25 mL) with a ground-glass stopper containing a capillary tube

• Analytical balance (accurate to ±0.0001 g)

• Constant temperature water bath

• Isopentyl formate sample

• Distilled water (for calibration)

• Acetone (B3395972) (for cleaning and drying)

Procedure:

• Clean the pycnometer thoroughly with distilled water and then rinse with acetone. Dry it completely.

• Weigh the empty, dry pycnometer and its stopper on the analytical balance (m_empty).

• Fill the pycnometer with distilled water and insert the stopper, allowing excess water to exit through the capillary. Ensure there are no air bubbles.

• Place the filled pycnometer in a constant temperature water bath set to a specific temperature (e.g., 20.0 °C) until it reaches thermal equilibrium.

• Remove the pycnometer from the bath, carefully wipe the exterior dry, and weigh it (m_water).

• Empty the pycnometer, rinse it with acetone, and dry it thoroughly.

• Fill the pycnometer with isopentyl formate, insert the stopper, and equilibrate it in the constant temperature water bath at the same temperature.

• Dry the exterior of the pycnometer and weigh it (m_sample).

• Calculate the density of isopentyl formate using the following formula: Density_sample = (m_sample - m_empty) / (m_water - m_empty) * Density_water (The density of water at the experimental temperature must be known).

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how light propagates through a substance. It is a characteristic property of a substance and is temperature-dependent.

Apparatus:

• Abbe refractometer

• Constant temperature water bath connected to the refractometer

• Light source (sodium lamp or white light with Amici prisms)

• Isopentyl formate sample

• Dropper or pipette

• Lens paper and ethanol or acetone for cleaning

Procedure:

• Turn on the refractometer and the light source.

• Circulate water from the constant temperature bath through the refractometer prisms to bring them to the desired temperature (e.g., 20.0 °C). Allow sufficient time for temperature equilibration.

• Clean the surfaces of the prisms with a soft tissue moistened with ethanol or acetone and allow them to dry.

• Using a dropper, apply a few drops of isopentyl formate to the surface of the lower prism.

• Close the prisms firmly.

• Look through the eyepiece and adjust the coarse and fine adjustment knobs until the field of view is divided into a light and a dark section.

• If using a white light source, adjust the Amici prisms to eliminate any color dispersion and obtain a sharp, achromatic borderline.

• Adjust the refractometer so that the borderline between the light and dark fields is exactly on the crosshairs of the eyepiece.

• Read the refractive index value from the scale.

Synthesis and Quality Control Workflow

The most common method for the laboratory and industrial synthesis of isopentyl formate is the Fischer esterification of isopentyl alcohol with formic acid, using an acid catalyst. The subsequent purification and quality control are crucial to ensure the final product meets the required standards for its intended use, particularly in the flavor and fragrance industry.

Caption: A flowchart illustrating the synthesis of isopentyl formate via Fischer esterification followed by purification and quality control steps.

The quality control of the final product typically involves a series of analytical tests to confirm its identity, purity, and sensory characteristics.

Caption: A diagram showing the key analytical techniques used in the quality control of isopentyl formate for the flavor and fragrance industry.

References

• 1. scribd.com [scribd.com]
• 2. scispace.com [scispace.com]
• 3. store.astm.org [store.astm.org]
• 4. store.astm.org [store.astm.org]
• 5. kaycantest.com [kaycantest.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. webstore.ansi.org [webstore.ansi.org]
• 8. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]

An In-depth Technical Guide on the Natural Occurrence of Isopentyl Formate in Fruits and Plants

This technical guide provides a comprehensive overview of the natural occurrence of isopentyl formate (B1220265), a volatile ester contributing to the characteristic fruity aroma of many plants. This document summarizes the available quantitative data, details common experimental protocols for its analysis, and visualizes the biosynthetic pathways and experimental workflows.

Introduction

Isopentyl formate, also known as isoamyl formate, is an organic ester with the chemical formula C₆H₁₂O₂. It possesses a distinct fruity aroma, often described as reminiscent of plum or blackcurrant[1]. This volatile organic compound (VOC) is a natural constituent of the aroma profile of numerous fruits and plants, playing a role in their unique sensory characteristics[2][3][4]. An understanding of its natural occurrence, biosynthesis, and analytical quantification is valuable for researchers in food science, flavor chemistry, and drug development, where natural compounds are often investigated for their bioactive properties.

Quantitative Occurrence of Isopentyl Formate

The concentration of isopentyl formate in fruits and plants can vary significantly based on factors such as species, cultivar, ripeness, and environmental conditions. While isopentyl formate is reported to be present in a variety of fruits including apples, bananas, strawberries, and pears, comprehensive quantitative data is limited in publicly available literature. The following table summarizes the available data. It is important to note that "present" indicates the compound was identified, but a specific concentration was not provided in the cited source.

Plant/Fruit Species	Cultivar/Variety	Concentration	Analytical Method	Reference
Apple (Malus domestica)	Fuji	Odor-active, not quantified	GC-MS	[5]
Banana (Musa acuminata)	Naturally Ripened	Present, not quantified	GC-MS	[6]

Note: The study on naturally ripened bananas identified "2-pentyl formate," which is likely a synonym or a closely related isomer of isopentyl formate. The total aromatic concentration was reported as 60,437 µg/kg, but the specific concentration of this formate ester was not detailed[6]. The scarcity of precise quantitative data highlights a research gap in the comprehensive profiling of this specific volatile compound across different plant matrices.

Biosynthesis of Isopentyl Formate in Plants

The biosynthesis of isopentyl formate in plants is a part of the larger metabolic pathway for the formation of volatile esters. The final step is catalyzed by alcohol acyltransferases (AATs), which facilitate the esterification of an alcohol with an acyl-CoA molecule[7][8][9]. The precursors for isopentyl formate are isopentyl alcohol and formyl-CoA. Isopentyl alcohol is primarily derived from the catabolism of the branched-chain amino acid leucine (B10760876). Formyl-CoA is a one-carbon donor in various metabolic pathways.

Biosynthesis of Isopentyl Formate.

Experimental Protocols

The analysis of isopentyl formate and other volatile compounds in plant materials is most commonly performed using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This technique is highly sensitive and suitable for the analysis of volatile and semi-volatile organic compounds.

Protocol: Analysis of Isopentyl Formate in Fruit Samples by HS-SPME-GC-MS

1. Materials and Reagents:

• Ripe, defect-free fruit samples

• Sodium chloride (NaCl)

• Ultrapure water

• Internal standard solution (e.g., 2-octanol (B43104) in methanol)

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

2. Sample Preparation:

• Homogenize a representative portion of the fruit sample (e.g., 100 g) to a fine puree.

• Weigh 5 g of the fruit homogenate into a 20 mL headspace vial.

• Add 2 g of NaCl to the vial to increase the ionic strength of the matrix and enhance the release of volatile compounds.

• Spike the sample with a known concentration of the internal standard solution.

• Immediately seal the vial with the screw cap.

3. HS-SPME Procedure:

• Place the sealed vial in a temperature-controlled autosampler tray or water bath set to a specific temperature (e.g., 40-60 °C).

• Equilibrate the sample for a defined period (e.g., 15-30 minutes) with agitation to allow volatiles to partition into the headspace.

• Expose the SPME fiber to the headspace of the vial for a specific extraction time (e.g., 30-60 minutes) to adsorb the volatile compounds.

4. GC-MS Analysis:

• After extraction, immediately introduce the SPME fiber into the heated injection port of the GC-MS for thermal desorption of the analytes (e.g., 250 °C for 5 minutes).

• GC Conditions (Example):

  • Column: DB-5ms (30 m × 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Oven Temperature Program: Start at 40 °C (hold for 2 min), ramp to 250 °C at a rate of 5 °C/min, and hold for 5 min.

• MS Conditions (Example):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: m/z 40-450.

  • Ion Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

5. Data Analysis and Quantification:

• Identify the peaks in the chromatogram by comparing their mass spectra with a reference library (e.g., NIST/Wiley) and by comparing their retention indices with those of authentic standards.

• Quantify isopentyl formate by comparing its peak area to the peak area of the internal standard. Construct a calibration curve using standard solutions of isopentyl formate at various concentrations.

HS-SPME-GC-MS Experimental Workflow.

Logical Relationships in Analytical Method Optimization

The successful analysis of isopentyl formate is dependent on the careful optimization of several interconnected parameters. The following diagram illustrates the logical relationships between key experimental variables.

Key Variable Relationships in Analysis.

Conclusion

Isopentyl formate is a naturally occurring ester that contributes to the aroma of various fruits and plants. Its biosynthesis primarily involves the esterification of isopentyl alcohol, derived from leucine metabolism, and a formate group from one-carbon metabolism, catalyzed by alcohol acyltransferases. The accurate quantification of isopentyl formate requires sensitive analytical techniques such as HS-SPME-GC-MS, with careful optimization of experimental parameters. This guide provides a foundational understanding for researchers and scientists working on fruit and plant flavor chemistry and the characterization of natural volatile compounds. Further research is warranted to expand the quantitative database of isopentyl formate across a wider range of plant species and cultivars to better understand the factors influencing its natural variation.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Assessment and Classification of Volatile Profiles in Melon Breeding Lines Using Headspace Solid-Phase Microextraction Coupled with Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Profiles of Volatile and Phenolic Compounds as Markers of Ripening Stage in Candonga Strawberries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Induced Ripening Agents and Their Effect on Fruit Quality of Banana - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Volatile and Sensory Characterization of La Mancha Trujillo Melons over Three Consecutive Harvests - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of Volatile Compounds in ‘Fuji’ Apples in the Different Regions in China [jstage.jst.go.jp]
• 9. maxapress.com [maxapress.com]

A Comprehensive Technical Guide to the Solubility of Isopentyl Formate in Organic Solvents and Water

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopentyl formate (B1220265) (also known as isoamyl formate) is an organic ester with the chemical formula C₆H₁₂O₂. It is a colorless liquid with a characteristic fruity aroma, reminiscent of pears and plums. This compound is widely utilized as a flavoring and fragrance agent in the food, beverage, and cosmetic industries. In the context of scientific research and drug development, understanding the solubility of isopentyl formate in various solvents is crucial for its application as a solvent, a reaction medium, or for extraction and purification processes. This technical guide provides an in-depth overview of the solubility of isopentyl formate in a range of common organic solvents and water, supported by quantitative data, detailed experimental methodologies, and logical workflow diagrams.

Core Concepts in Solubility

The solubility of a substance is a quantitative measure of the maximum amount of that substance that can dissolve in a given amount of solvent at a specific temperature and pressure to form a saturated solution. The principle of "like dissolves like" is a fundamental concept in predicting solubility. Polar solvents tend to dissolve polar solutes, while non-polar solvents are better at dissolving non-polar solutes. Isopentyl formate, being an ester, possesses both a polar carbonyl group and a non-polar alkyl chain, giving it a moderate polarity and influencing its solubility in different types of solvents.

Quantitative Solubility Data

The solubility of isopentyl formate has been determined in various organic solvents and water. The following tables summarize the available quantitative data to facilitate easy comparison.

Table 1: Solubility of Isopentyl Formate in Organic Solvents at 25°C [1]

Solvent	Chemical Formula	Solubility (g/L)
Acetone	C₃H₆O	247.95
Acetonitrile	C₂H₃N	131.5
n-Butanol	C₄H₁₀O	146.52
2-Butanone	C₄H₈O	180.5
N,N-Dimethylformamide (DMF)	C₃H₇NO	264.4
1,4-Dioxane	C₄H₈O₂	179.79
Ethanol	C₂H₆O	224.85
Ethyl Acetate	C₄H₈O₂	158.96
Isobutanol	C₄H₁₀O	126.83
Isopropanol	C₃H₈O	167.38
Methanol	CH₄O	189.22
Methyl Acetate	C₃H₆O₂	176.82
n-Propanol	C₃H₈O	167.73
Tetrahydrofuran (THF)	C₄H₈O	452.61
Toluene	C₇H₈	21.82

Table 2: Solubility of Isopentyl Formate in Water

Temperature	Solubility	Source
25°C	3.5 g/L	[1][2]
Not Specified	0.33 g / 100 mL (3.3 g/L)	[3]
Not Specified	Soluble in 300 volumes of H₂O (~3.33 g/L)	[4]

Qualitative Solubility Information:

• Generally Soluble In: Chloroform, ether, most fixed oils, mineral oil, and propylene (B89431) glycol.[4][5][6][7][8]

• Insoluble In: Glycerol.[3][7][8]

Experimental Protocols for Solubility Determination

While the precise methods for generating all the data in Table 1 are not publicly detailed, a standard and reliable method for determining the solubility of a liquid like isopentyl formate in an organic solvent is the Flask Method , adapted from established guidelines such as the OECD Guideline 105 for water solubility. This method is suitable for determining the saturation concentration of a solute in a solvent.

Adapted Flask Method for Organic Solvents

1. Principle:

An excess amount of the solute (isopentyl formate) is added to a known volume of the organic solvent in a flask. The mixture is agitated at a constant temperature for a sufficient period to reach equilibrium (saturation). After equilibration, the undissolved solute is separated from the saturated solution, and the concentration of the solute in the clear supernatant is determined by a suitable analytical method.

2. Materials and Apparatus:

• Isopentyl formate (high purity)

• Organic solvents (analytical grade)

• Volumetric flasks

• Mechanical shaker or magnetic stirrer with a temperature-controlled bath

• Centrifuge

• Gas chromatograph with a flame ionization detector (GC-FID) or other suitable analytical instrument

• Syringes and filters (chemically resistant to the solvents used)

• Analytical balance

3. Procedure:

• Preparation of the Test Mixture:

  • Into a series of stoppered flasks, add a known volume of the organic solvent.

  • Add an excess amount of isopentyl formate to each flask. The excess should be clearly visible as a separate phase or as droplets.

• Equilibration:

  • Place the flasks in a mechanical shaker or on a magnetic stirrer in a constant temperature bath set to the desired temperature (e.g., 25°C).

  • Agitate the mixtures for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium is reached. Preliminary tests can be conducted to determine the minimum time required to achieve a constant concentration.

• Phase Separation:

  • After equilibration, allow the flasks to stand in the temperature-controlled bath to let the phases separate.

  • To ensure complete separation of the undissolved isopentyl formate, centrifuge the samples at a controlled temperature.

• Sampling and Analysis:

  • Carefully withdraw an aliquot of the clear, saturated solvent phase using a syringe. To avoid contamination from the undissolved phase, the sample should be taken from the middle of the solvent layer.

  • Filter the aliquot through a syringe filter that is compatible with the solvent.

  • Prepare a series of calibration standards of isopentyl formate in the same organic solvent.

  • Analyze the filtered sample and the calibration standards using a validated analytical method, such as GC-FID.

  • Determine the concentration of isopentyl formate in the sample by comparing its response to the calibration curve.

4. Data Reporting:

The solubility is reported as the mean of at least three replicate determinations, expressed in g/L or other appropriate units, along with the standard deviation and the experimental temperature.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the determination and reporting of the solubility of a liquid compound like isopentyl formate.

Caption: Workflow for determining the solubility of isopentyl formate.

Logical Relationships in Solubility

The solubility of isopentyl formate is governed by the interplay of intermolecular forces between the solute and the solvent molecules. The following diagram illustrates the key relationships influencing its solubility.

Caption: Factors influencing the solubility of isopentyl formate.

Conclusion

This technical guide provides a comprehensive overview of the solubility of isopentyl formate in a variety of organic solvents and water. The quantitative data presented in the tables, along with the detailed experimental protocol and workflow diagrams, offer valuable resources for researchers, scientists, and professionals in drug development. A thorough understanding of the solubility characteristics of isopentyl formate is essential for its effective use in various scientific and industrial applications, from chemical synthesis and purification to the formulation of consumer products. The provided information serves as a foundational reference for any work involving this versatile ester.

References

• 1. Inter-laboratory comparison of water solubility methods applied to difficult-to-test substances - PMC [pmc.ncbi.nlm.nih.gov]
• 2. www1.udel.edu [www1.udel.edu]
• 3. isoamyl formate, 110-45-2 [thegoodscentscompany.com]
• 4. Isopentyl formate | 110-45-2 [chemicalbook.com]
• 5. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 6. Page loading... [wap.guidechem.com]
• 7. scent.vn [scent.vn]
• 8. Isoamyl formate | C6H12O2 | CID 8052 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Data of Isopentyl Formate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for isopentyl formate (B1220265), a common ester with applications in various scientific fields. The document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for acquiring these spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. The following tables summarize the ¹H and ¹³C NMR data for isopentyl formate.

¹H NMR Data

The ¹H NMR spectrum of isopentyl formate shows distinct signals corresponding to the different protons in the molecule. The chemical shifts (δ) are reported in parts per million (ppm) relative to a standard reference.

Assignment	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz
H-1 (Formyl H)	~8.06	Singlet (s)	N/A
H-4 (O-CH₂)	~4.20	Triplet (t)	~6.8
H-5 (-CH₂-)	~1.56	Quartet (q)	~6.8
H-6 (-CH-)	~1.71	Nonet (n)	~6.7
H-7 (-CH₃)	~0.94	Doublet (d)	~6.6

Note: The exact chemical shifts and coupling constants may vary slightly depending on the solvent and the magnetic field strength of the NMR spectrometer used.

¹³C NMR Data

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Assignment	Chemical Shift (ppm)
C-1 (C=O)	~161.2
C-4 (-O-CH₂-)	~62.9
C-5 (-CH₂-)	~37.5
C-6 (-CH-)	~25.1
C-7 (-CH₃)	~22.5

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The table below lists the characteristic IR absorption bands for isopentyl formate.[1]

Frequency (cm⁻¹)	Vibrational Mode	Functional Group
~2960	C-H stretch	Alkane
~1725	C=O stretch	Ester
~1180	C-O stretch	Ester

Saturated esters typically exhibit a strong, sharp absorption band for the C=O stretch in the range of 1750-1735 cm⁻¹.[2][3] The C-O stretching vibrations in esters usually appear as two or more bands in the 1300-1000 cm⁻¹ region.[2]

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. The mass spectrum of isopentyl formate shows the molecular ion peak and various fragment ions, which can be used to determine the molecular weight and deduce the structure of the molecule.

m/z	Relative Intensity (%)	Possible Fragment
116	Low	[M]⁺ (Molecular Ion)
70	High	[M - C₂H₄O]⁺
55	Base Peak	[C₄H₇]⁺
43	High	[C₃H₇]⁺
41	High	[C₃H₅]⁺

The fragmentation of esters in mass spectrometry often involves cleavage of the C-O bond and rearrangements.[4]

Experimental Protocols

The following are detailed methodologies for the key experiments cited.

NMR Spectroscopy Protocol (for Liquid Samples)

• Sample Preparation :

  • Dissolve 5-25 mg of the isopentyl formate sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry vial.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.

  • The final volume of the solution in the NMR tube should be approximately 4-5 cm in height.

  • Cap the NMR tube securely.

• Instrument Setup :

  • Insert the NMR tube into a spinner turbine and place it in the NMR spectrometer.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity and resolution.

  • Tune and match the probe to the appropriate nucleus (¹H or ¹³C).

• Data Acquisition :

  • Set the appropriate acquisition parameters, including the number of scans, spectral width, and relaxation delay.

  • Acquire the NMR spectrum.

  • Process the raw data by applying a Fourier transform, phase correction, and baseline correction.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

FT-IR Spectroscopy Protocol (for Neat Liquid)

• Sample Preparation :

  • Ensure the ATR (Attenuated Total Reflectance) crystal of the FT-IR spectrometer is clean.

  • Place a single drop of neat isopentyl formate directly onto the center of the ATR crystal.

• Instrument Setup :

  • Select the desired spectral range (e.g., 4000-400 cm⁻¹) and resolution (e.g., 4 cm⁻¹).

  • Perform a background scan with the clean, empty ATR crystal to account for atmospheric and instrument absorbances.

• Data Acquisition :

  • Acquire the IR spectrum of the sample. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to generate the final transmittance or absorbance spectrum.

Electron Ionization Mass Spectrometry (EI-MS) Protocol

• Sample Introduction :

  • Introduce a small amount of the volatile liquid sample (isopentyl formate) into the mass spectrometer, often via a direct insertion probe or through a gas chromatograph (GC-MS).

  • The sample is vaporized in the ion source.

• Ionization :

  • The gaseous sample molecules are bombarded with a beam of high-energy electrons (typically 70 eV).

  • This causes the molecules to ionize, forming a molecular ion (M⁺) and various fragment ions.

• Mass Analysis :

  • The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

  • The mass analyzer separates the ions based on their mass-to-charge (m/z) ratio.

• Detection :

  • An ion detector records the abundance of each ion at a specific m/z value.

  • The data is plotted as a mass spectrum, showing the relative intensity of each ion.

Visualizations

The following diagrams illustrate the relationships between the spectroscopic techniques and the information they provide, as well as a general workflow for spectroscopic analysis.

Caption: Experimental workflow for spectroscopic analysis of isopentyl formate.

Caption: Relationship between spectroscopic techniques and structural information.

References

• 1. benchchem.com [benchchem.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Synthesis of Isopentyl Formate from Isopentyl Alcohol and Formic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of isopentyl formate (B1220265), an ester recognized for its characteristic fruity aroma and applications as a flavoring agent and solvent.[1] The primary synthesis route detailed is the Fischer esterification of isopentyl alcohol with formic acid, a classic and effective method for ester production. This document outlines the underlying chemical principles, detailed experimental protocols, and quantitative data to support research and development in this area.

Introduction

Isopentyl formate (also known as isoamyl formate) is an organic ester naturally found in various fruits such as apples and strawberries, and in beverages like rum and whiskey.[1] Its distinct plum and black-currant-like aroma makes it a valuable compound in the food and fragrance industries.[1] Beyond its sensory properties, isopentyl formate also serves as a solvent for resins and cellulose (B213188) esters.[1] The synthesis of this ester is typically achieved through the acid-catalyzed esterification of isopentyl alcohol (3-methyl-1-butanol) and formic acid.

Chemical Principles: The Fischer Esterification

The synthesis of isopentyl formate from isopentyl alcohol and formic acid is a prime example of the Fischer esterification reaction. This reaction involves the acid-catalyzed condensation of a carboxylic acid and an alcohol to produce an ester and water.[2][3] The reaction is reversible, and therefore, specific conditions are employed to drive the equilibrium towards the formation of the ester product.[2][3]

Key principles of the Fischer esterification include:

• Acid Catalysis: A strong acid, such as concentrated sulfuric acid, is typically used to protonate the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[2][3]

• Le Châtelier's Principle: To maximize the yield of the ester, the reaction equilibrium can be shifted to the right by either using an excess of one of the reactants (typically the less expensive one) or by removing one of the products (usually water) as it is formed.[2]

The mechanism for the acid-catalyzed Fischer esterification is illustrated in the diagram below.

Figure 1: Mechanism of Fischer Esterification.

Experimental Protocols

Two primary methods for the synthesis of isopentyl formate are presented below. Method 1 utilizes a homogenous acid catalyst, while Method 2 employs a solid acid catalyst.

Method 1: Synthesis using Concentrated Sulfuric Acid

This protocol is based on a standard Fischer esterification procedure.[1]

Materials:

• Formic acid

• Isopentyl alcohol (3-methyl-1-butanol)

• Concentrated sulfuric acid

• Benzene (B151609) (or another suitable solvent for azeotropic removal of water, like toluene)

• 5% Sodium bicarbonate solution

• Anhydrous sodium sulfate

• Deionized water

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Oil-water separator (Dean-Stark apparatus)

• Heating mantle

• Magnetic stirrer and stir bar

• Thermometer

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, reflux condenser, and an oil-water separator, combine formic acid (1 mole), isopentyl alcohol (1.2 moles), and benzene (100 mL).[1]

• Catalyst Addition: Slowly and carefully add concentrated sulfuric acid (0.015 moles) to the reaction mixture while stirring.[1]

• Reflux: Heat the mixture to reflux using a heating mantle. The progress of the reaction can be monitored by the collection of water in the oil-water separator. Continue refluxing until no more water is produced.[1]

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel and separate the aqueous layer.

  • Extract the aqueous layer with a portion of benzene to recover any dissolved product.[1]

  • Combine the organic layers and wash sequentially with water and then with a 5% sodium bicarbonate solution to neutralize any remaining acid.[1] Be cautious as the addition of sodium bicarbonate will produce carbon dioxide gas, so vent the separatory funnel frequently.

  • Wash the organic layer again with water.

• Drying and Purification:

  • Dry the organic layer over anhydrous sodium sulfate.[1]

  • Filter to remove the drying agent.

  • Remove the benzene solvent under reduced pressure using a rotary evaporator.[1]

  • Purify the crude isopentyl formate by simple distillation. Collect the fraction that distills at the boiling point of isopentyl formate (approximately 123-124°C).

Method 2: Synthesis using a Solid Acid Catalyst

This method offers a more environmentally friendly approach by replacing the corrosive liquid acid with a reusable solid catalyst.

Materials:

• Formic acid

• Isopentyl alcohol

• Strongly acidic sulfonated polystyrene cation exchange resin (solid acid catalyst)[1]

• 5% Sodium bicarbonate solution

• Anhydrous sodium sulfate

• Deionized water

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Thermometer

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: To a three-necked flask, add the solid acid catalyst, formic acid, and isopentyl alcohol.[1] The flask should be equipped with a magnetic stirrer, a reflux condenser, and a thermometer.

• Reflux: Heat the mixture with stirring to reflux. The reaction progress can be monitored by taking small aliquots and analyzing them (e.g., by GC).

• Work-up and Purification:

  • After the reaction is complete, cool the mixture and filter to recover the solid acid catalyst. The catalyst can be washed, dried, and reused.

  • The subsequent work-up and purification steps are similar to Method 1, involving washing with sodium bicarbonate solution, drying over an anhydrous salt, and purification by distillation.

Quantitative Data

The following tables summarize key quantitative data for the synthesis of isopentyl formate and the analogous synthesis of isopentyl acetate.

Table 1: Reaction Parameters for Isopentyl Formate Synthesis

Parameter	Value	Reference
Reactants	Isopentyl Alcohol & Formic Acid	[1]
Catalyst	Concentrated H₂SO₄	[1]
Molar Ratio (Formic Acid:Isopentyl Alcohol)	1 : 1.2	[1]
Catalyst Loading (moles per mole of limiting reactant)	0.015	[1]
Solvent	Benzene	[1]
Reaction Condition	Reflux	[1]
Reference Yield	89.0%	[4]

Table 2: Comparative Data from Isopentyl Acetate Synthesis

Parameter	Value	Reference
Reactants	Isopentyl Alcohol & Acetic Acid	[2]
Catalyst	Concentrated H₂SO₄	[2]
Molar Ratio (Acetic Acid:Isopentyl Alcohol)	~2.3 : 1	[2]
Reaction Time	1 hour	[2]
Reaction Condition	Reflux	[2]
Reported Yield	80-90%	[2]

Experimental Workflow and Signaling Pathways

The overall experimental workflow for the synthesis and purification of isopentyl formate can be visualized as follows:

Figure 2: Experimental Workflow for Isopentyl Formate Synthesis.

Conclusion

The synthesis of isopentyl formate from isopentyl alcohol and formic acid via Fischer esterification is a robust and well-established method. By carefully controlling reaction conditions, such as reactant ratios, catalyst concentration, and removal of water, high yields of the desired ester can be achieved. The detailed protocols and quantitative data provided in this guide serve as a valuable resource for researchers and professionals in the fields of chemistry and drug development, enabling the efficient and reproducible synthesis of isopentyl formate for various applications. The use of solid acid catalysts presents a promising avenue for greener and more sustainable production of this important ester.

References

• 1. Page loading... [wap.guidechem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Chemistry 210 Experiment 7 [home.miracosta.edu]
• 4. Isopentyl formate｜lookchem [lookchem.com]

An In-depth Technical Guide to Isopentyl Formate: Key Characteristics and Aroma Profile

For Researchers, Scientists, and Drug Development Professionals

Isopentyl formate (B1220265), also known as isoamyl formate, is an organic ester recognized for its significant contribution to the flavor and fragrance industries.[1] This guide provides a comprehensive overview of its chemical and physical properties, a detailed analysis of its aroma profile, and the experimental methodologies used for its characterization.

Core Chemical and Physical Properties

Isopentyl formate is a colorless, oily, and transparent liquid.[2] It is formed from the esterification of isoamyl alcohol and formic acid.[3] Natural occurrences of this compound have been identified in a variety of fruits and fermented beverages, including apples, strawberries, pineapples, rum, and various wines.[4][5]

Table 1: Physicochemical Properties of Isopentyl Formate

Property	Value
Molecular Formula	C₆H₁₂O₂[2]
Molar Mass	116.16 g/mol [2]
Density	0.859 g/mL at 25 °C[2]
Melting Point	-93 °C[2]
Boiling Point	123-124 °C[2]
Flash Point	27 °C[3]
Vapor Pressure	10 mm Hg at 17.1 °C[2]
Refractive Index	n20/D 1.397[2]
Water Solubility	3.5 g/L at 25 °C[3]
Solubility	Soluble in ethanol, ether, most non-volatile oils, mineral oil, and propylene (B89431) glycol; insoluble in glycerol.[2][6]

Aroma Profile

The aroma of isopentyl formate is predominantly characterized as fruity.[7] More specifically, it is described as having notes of plum, black currant, pear, and apple.[1][7][8] Its scent is considered one of the most potent among formic acid esters.[2] The overall profile is sweet and ethereal, with some descriptions also including green, waxy, and dry, earthy undertones.[9]

Table 2: Organoleptic Properties of Isopentyl formate

Attribute	Descriptors
Odor Type	Fruity, Green[7][9]
Odor Description	Plum, black currant, ethereal, vinous, dry, earthy, sharp, apple, waxy[7][9]
Taste Description	Sweet, with corresponding fruity notes[7]

Experimental Protocols

1. Synthesis: Fischer Esterification

Isopentyl formate can be synthesized via the Fischer esterification of isoamyl alcohol with an excess of formic acid.[3]

• Reactants: Isoamyl alcohol and concentrated formic acid. Formic acid serves as both a reactant and a catalyst.[3]

• Procedure:

  • A mixture of isoamyl alcohol and an excess of formic acid is prepared.

  • The mixture is refluxed to drive the reaction towards the formation of the ester.

  • After the reaction is complete, the mixture is cooled.

  • The product is purified through distillation to separate the isopentyl formate from unreacted starting materials and byproducts.[10]

2. Identification Methods

A two-step chemical identification process can be employed:

• Step 1: Saponification

  • Take 1 mL of the isopentyl formate sample and add 10 mL of a sodium hydroxide (B78521) solution (1 part NaOH to 25 parts water).

  • Heat the mixture in a water bath, shaking for 5 minutes. The characteristic fruity aroma will dissipate, and the smell of isopentyl alcohol will become apparent in the upper oily layer.[4]

• Step 2: Formic Acid Test

  • Take 1 mL of the lower aqueous solution from the previous step and add 1.5 mL of hydrochloric acid (1 part HCl to 3 parts water).

  • Add approximately 20 mg of magnesium powder in portions until gas evolution ceases.

  • Add 3 mL of sulfuric acid (3 parts H₂SO₄ to 2 parts water) and 10 mg of chromic acid.

  • Mix well and heat in warm water for 10 minutes. The appearance of a reddish-purple color confirms the presence of the formate group.[4]

3. Sensory Analysis: Gas Chromatography-Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is a key technique for characterizing the aroma profile of volatile compounds like isopentyl formate.[11] It combines the separation power of gas chromatography with the sensitivity of the human nose as a detector.[11][12]

• Instrumentation: A gas chromatograph is equipped with a column effluent splitter that directs the eluting compounds to both a standard detector (e.g., Flame Ionization Detector or Mass Spectrometer) and a heated olfactometry port where a trained sensory panelist can sniff the effluent.[13]

• Sample Preparation: A solution of isopentyl formate is prepared, often at a 10% concentration in a solvent like dipropylene glycol, to be smelled by the panelist.[9]

• Analysis:

  • The sample is injected into the GC, and the volatile compounds are separated based on their boiling points and polarity.

  • As each compound elutes, the panelist at the olfactometry port records the perceived aroma character and intensity.

  • The instrumental detector simultaneously provides quantitative data and, in the case of a mass spectrometer, structural information for identification.

• Data Interpretation: The resulting data provides a correlation between specific chemical compounds and their perceived aroma, allowing for a detailed characterization of the overall scent profile.[11]

Visualizations

Caption: Experimental workflow for aroma analysis of isopentyl formate.

Caption: Relationship between chemical properties and sensory perception.

References

• 1. Isopentyl formate [myskinrecipes.com]
• 2. chembk.com [chembk.com]
• 3. Isoamyl formate - Wikipedia [en.wikipedia.org]
• 4. Page loading... [wap.guidechem.com]
• 5. Natural Isopentyl Formate manufacturers and suppliers in China - ODOWELL [odowell.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. Isopentyl formate | 110-45-2 [chemicalbook.com]
• 8. Isopentyl formate｜lookchem [lookchem.com]
• 9. isoamyl formate [flavscents.com]
• 10. Page loading... [guidechem.com]
• 11. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]
• 12. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds | MDPI [mdpi.com]
• 13. Gas Chromatography Olfactometry (GC-O) for the (Semi)Quantitative Screening of Wine Aroma - PMC [pmc.ncbi.nlm.nih.gov]

Isopentyl Formate as a Volatile Organic Compound: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isopentyl formate (B1220265) (isoamyl formate) is a volatile organic compound (VOC) recognized for its characteristic fruity aroma, leading to its widespread use in the food, beverage, and fragrance industries.[1][2] As a VOC, it contributes to atmospheric chemistry and has potential implications for environmental and human health. This technical guide provides a comprehensive overview of isopentyl formate, detailing its physicochemical properties, natural occurrence, synthesis, and analytical methods for its quantification. Furthermore, it explores its role as a VOC, including its atmospheric fate and potential health effects, and delves into the biological impact of its metabolites, offering insights into potential interactions with cellular signaling pathways.

Introduction

Isopentyl formate (IUPAC name: 3-methylbutyl formate) is an ester formed from isopentyl alcohol and formic acid.[2] It is a colorless liquid naturally found in various fruits such as apples and bananas, as well as in honey and some alcoholic beverages.[1][3] Its volatile nature and pleasant odor make it a valuable compound in the formulation of flavorings and fragrances.[1][4] However, its volatility also classifies it as a VOC, a group of compounds that can participate in atmospheric photochemical reactions, contributing to the formation of ground-level ozone and other secondary air pollutants.[5] Understanding the complete profile of isopentyl formate, from its synthesis to its environmental and biological interactions, is crucial for its safe and effective use.

Physicochemical Properties

A summary of the key physicochemical properties of isopentyl formate is presented in Table 1. This data is essential for understanding its behavior in various applications and its fate in the environment.

Property	Value	References
Molecular Formula	C₆H₁₂O₂	[2][6]
Molecular Weight	116.16 g/mol	[2]
Appearance	Colorless liquid	[2]
Odor	Fruity, plum, blackcurrant	[2][7]
Boiling Point	123-124 °C	[2][6]
Melting Point	-93.5 °C	[2]
Density	0.859 - 0.889 g/cm³ at 25 °C	[2][6]
Vapor Pressure	9.97 mmHg at 20 °C; 13.4 mmHg at 25 °C	[2]
Flash Point	27 °C (80.6 °F)	[2]
Solubility in Water	3.5 g/L at 25 °C	[2]
Solubility in Organic Solvents	Soluble in ethanol (B145695), ether, chloroform, most fixed oils, and propylene (B89431) glycol.	[1][6][8]
LogP (o/w)	1.72 - 1.84	[9][10]

Synthesis of Isopentyl Formate

Isopentyl formate is commercially synthesized via the Fischer esterification of isopentyl alcohol with formic acid, typically in the presence of an acid catalyst.

Reaction Scheme

Figure 1: Fischer Esterification of Isopentyl Formate.

Experimental Protocol: Fischer Esterification

This protocol is adapted from established methods for the synthesis of similar esters.[11][12][13]

Materials:

• Isopentyl alcohol

• Formic acid (excess can be used as a solvent and catalyst)[14]

• Concentrated sulfuric acid (optional catalyst)

• 5% Sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Organic solvent (e.g., diethyl ether or ethyl acetate)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine isopentyl alcohol and an excess of formic acid. If not using excess formic acid as the catalyst, add a catalytic amount of concentrated sulfuric acid (a few drops). Add boiling chips.

• Reflux: Attach a reflux condenser and heat the mixture to reflux for 1-2 hours.[15]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash with water to remove excess formic acid and catalyst.

  • Neutralize any remaining acid by washing with a 5% sodium bicarbonate solution until effervescence ceases.[12]

  • Wash with brine to aid in the separation of the organic and aqueous layers and to remove residual water.[11]

• Drying and Isolation:

  • Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

  • Decant or filter the dried ester.

• Purification: Purify the crude isopentyl formate by simple distillation, collecting the fraction that boils at approximately 123-124 °C.[6]

Analytical Methodologies

Gas chromatography-mass spectrometry (GC-MS) is the primary technique for the identification and quantification of volatile esters like isopentyl formate in various matrices.[9][10]

Experimental Protocol: Headspace GC-MS Analysis

This protocol is a general guideline for the analysis of volatile compounds in a liquid matrix.[16][17][18]

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Headspace autosampler

• GC column suitable for volatile compound analysis (e.g., a mid-polarity column like DB-5ms)

Procedure:

• Sample Preparation:

  • Place a known amount of the sample (e.g., food, beverage, or environmental sample) into a headspace vial.

  • For quantitative analysis, add an appropriate internal standard.

  • Seal the vial.

• Headspace Incubation:

  • Incubate the vial at a specific temperature (e.g., 60-80 °C) for a set time (e.g., 15-30 minutes) to allow volatile compounds to partition into the headspace.

• GC-MS Analysis:

  • Inject a portion of the headspace gas into the GC-MS system.

  • GC Conditions (Typical):

    • Injector Temperature: 250 °C

    • Oven Program: Start at a low temperature (e.g., 40 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250 °C).

    • Carrier Gas: Helium at a constant flow rate.

  • MS Conditions (Typical):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 35 to 350.

• Data Analysis:

  • Identify isopentyl formate by comparing its retention time and mass spectrum with that of a pure standard.

  • Quantify the concentration of isopentyl formate by comparing its peak area to that of the internal standard and using a calibration curve.

Isopentyl Formate as a Volatile Organic Compound (VOC)

As a VOC, isopentyl formate can be released into the atmosphere from both natural and anthropogenic sources. Its atmospheric chemistry is of interest due to its potential to contribute to the formation of photochemical smog.

Atmospheric Fate and Photochemical Ozone Creation Potential (POCP)

The atmospheric degradation of isopentyl formate initiated by •OH radicals is expected to proceed via hydrogen abstraction from the various C-H bonds in the molecule, leading to the formation of several degradation products.[20] The atmospheric lifetime of isopentyl formate is estimated to be on the order of a few days, depending on the concentration of •OH radicals.

Figure 2: Simplified Atmospheric Degradation Pathway of Isopentyl Formate.

Health and Environmental Effects

Human Health

Isopentyl formate is generally considered to have low acute toxicity.[21] However, as with many volatile organic compounds, exposure to high concentrations can cause irritation to the eyes, skin, and respiratory system.[10][22]

Toxicological Data:

Endpoint	Species	Value	Reference
LD₅₀ (oral)	Rat	9840 mg/kg	[21]
LD₅₀ (oral)	Rabbit	3020 mg/kg	[21]
LD₅₀ (dermal)	Rabbit	>5 g/kg	[23]

Environmental Fate

The environmental fate of isopentyl formate is primarily governed by its volatility and biodegradability. In the atmosphere, it undergoes degradation as described above. In aquatic environments, it is expected to have low to moderate mobility in soil and to biodegrade. Information on its ecotoxicity is limited, but high concentrations may be harmful to aquatic life.[19]

Biological Effects and Potential Signaling Pathway Interactions

Direct studies on the interaction of isopentyl formate with specific cellular signaling pathways are scarce. However, insights can be gained by examining the biological effects of its expected metabolites: isopentyl alcohol and formic acid. Upon ingestion or absorption, esters are often hydrolyzed by esterases in the body.

Metabolism of Isopentyl Formate

Figure 3: Hydrolysis of Isopentyl Formate.

Biological Effects of Metabolites

• Isopentyl Alcohol: This metabolite is a component of fusel oil and has been studied in the context of alcoholic beverages. High concentrations can have toxic effects, including central nervous system depression.[24] Some studies suggest it can inhibit the metabolism of other compounds and may have effects on DNA.[24] Chronic exposure to alcohols can lead to oxidative stress and affect various cellular signaling pathways.[25]

• Formic Acid (Formate): Formate is a key intermediate in one-carbon metabolism, which is essential for the synthesis of nucleotides (the building blocks of DNA and RNA) and amino acids.[10] Recent research has shown that formate can act as a signaling molecule, influencing cellular energy metabolism.[1] Specifically, formate can induce a metabolic switch that leads to an increase in adenine (B156593) nucleotide (ATP, ADP, AMP) levels, an increased rate of glycolysis, and the repression of AMP-activated protein kinase (AMPK) activity.[1][6] AMPK is a central regulator of cellular energy homeostasis.

Potential Indirect Signaling Pathway

Based on the effects of its metabolite, formate, isopentyl formate could indirectly influence cellular signaling related to energy metabolism.

Figure 4: Potential Indirect Signaling Effects of Isopentyl Formate via Formate Metabolism.

Conclusion

Isopentyl formate is a significant volatile organic compound with important applications in the flavor and fragrance industries. Its synthesis and analysis are well-established, primarily involving Fischer esterification and GC-MS, respectively. As a VOC, its atmospheric chemistry warrants consideration, particularly its potential to contribute to ozone formation. While direct evidence of isopentyl formate's interaction with cellular signaling pathways is limited, its metabolic breakdown into isopentyl alcohol and formic acid suggests potential indirect effects. The influence of formate on one-carbon and energy metabolism, including the AMPK signaling pathway, is a noteworthy area for further research, especially for professionals in drug development and toxicology seeking to understand the broader biological impacts of such commonly used compounds. This guide provides a foundational technical overview to support further investigation and informed use of isopentyl formate.

References

• 1. Formate induces a metabolic switch in nucleotide and energy metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In Vivo Kinetics of Formate Metabolism in Folate-deficient and Folate-replete Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ethanol's actions on cAMP-mediated signaling in cells transfected with type VII adenylyl cyclase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Photochemical Ozone Creation Potential: Significance and symbolism [wisdomlib.org]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 9. fluorocarbons.org [fluorocarbons.org]
• 10. Formate metabolism in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Chronic Alcohol Exposure of Cells Using Controlled Alcohol-Releasing Capillaries - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Isoamyl formate - Wikipedia [en.wikipedia.org]
• 15. Formic Acid | CH2O2 | CID 284 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Impact of Formate Supplementation on Body Weight and Plasma Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Formic acid - Wikipedia [en.wikipedia.org]
• 20. Formic acid, a novel metabolite of chronic ethanol abuse, causes neurotoxicity, which is prevented by folic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Differences between isoamyl alcohol and ethanol on the metabolism and DNA ethylation of N-nitrosodiethylamine in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Alcohol-induced oxidative stress and cell responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Signaling Pathways Mediating Alcohol Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Formate: The Neglected Member of One-Carbon Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Formate induces a metabolic switch in nucleotide and energy metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Potential Biosynthetic Pathways of Isopentyl Formate in Nature: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopentyl formate (B1220265), also known as isoamyl formate, is a volatile ester that contributes to the characteristic fruity and floral aromas of many plants, fruits, and fermented beverages.[1][2] Its natural occurrence in species such as Plectranthus glabratus and various fruits like mangoes and plums suggests the existence of specific biosynthetic pathways.[1] This technical guide provides a comprehensive overview of the potential biosynthetic routes for isopentyl formate, drawing upon established knowledge of ester biosynthesis and the metabolic pathways of its precursors. While the direct enzymatic formation of isopentyl formate has not been extensively characterized in the literature, this document outlines the likely enzymatic players and pathways, provides detailed experimental protocols for their investigation, and presents relevant quantitative data to inform future research.

The biosynthesis of isopentyl formate is predicated on the convergence of two metabolic pathways that supply its constituent precursors: isopentyl alcohol and a formyl group donor, likely formyl-coenzyme A (formyl-CoA). The final condensation step is hypothesized to be catalyzed by an alcohol acyltransferase (AAT), a class of enzymes known for their role in the formation of volatile esters.[3]

I. Biosynthesis of Precursors

The formation of isopentyl formate necessitates the availability of its two fundamental components within the cellular environment: isopentyl alcohol and a formyl donor.

Isopentyl Alcohol Biosynthesis

Isopentyl alcohol (3-methyl-1-butanol) is a higher alcohol, or fusel alcohol, primarily produced through the catabolism of the branched-chain amino acid L-leucine via the Ehrlich pathway in microorganisms such as yeast. In plants, analogous pathways are believed to exist.

The key steps in this pathway are:

• Transamination: L-leucine is converted to α-ketoisocaproate by a branched-chain amino acid aminotransferase.

• Decarboxylation: α-Ketoisocaproate is decarboxylated to isovaleraldehyde (B47997) by a keto-acid decarboxylase.

• Reduction: Isovaleraldehyde is reduced to isopentyl alcohol by an alcohol dehydrogenase.

An alternative proposed pathway for the synthesis of five-carbon alcohols, including isopentyl alcohol, involves the mevalonate (B85504) (MVA) pathway, which is central to isoprenoid biosynthesis. This route would proceed via the dephosphorylation of isopentenyl diphosphate (B83284) (IPP) and subsequent reduction steps.

Formyl-CoA and Formic Acid Biosynthesis

The formyl group donor for isopentyl formate synthesis is likely formyl-CoA, although direct esterification with formic acid catalyzed by certain enzymes cannot be entirely ruled out in some organisms. Formyl-CoA is an intermediate in various metabolic pathways.

Potential sources of formyl-CoA and formic acid include:

• One-Carbon Metabolism: Formate can be generated from serine, glycine, and other one-carbon donors and can be activated to formyl-CoA.

• Oxalate Degradation: In some bacteria, such as Oxalobacter formigenes, formyl-CoA is a key intermediate in the breakdown of oxalate. The enzyme formyl-CoA transferase is central to this pathway.

• CO2 Reduction: Some organisms can synthesize formic acid from carbon dioxide, which can then be potentially activated to formyl-CoA.

II. The Final Condensation Step: The Role of Alcohol Acyltransferases (AATs)

The final and pivotal step in the biosynthesis of isopentyl formate is the condensation of isopentyl alcohol with a formyl donor. This reaction is most likely catalyzed by an alcohol acyltransferase (AAT), a diverse family of enzymes responsible for the synthesis of a wide array of volatile esters in plants and yeast.[3]

AATs catalyze the transfer of an acyl group from an acyl-CoA molecule to an alcohol. The general reaction is as follows:

Acyl-CoA + Alcohol ⇌ Ester + Coenzyme A

In the context of isopentyl formate biosynthesis, the proposed reaction is:

Formyl-CoA + Isopentyl Alcohol ⇌ Isopentyl Formate + Coenzyme A

While AATs are known to have broad substrate specificity, accepting a variety of alcohol and acyl-CoA substrates, their activity with formyl-CoA has not been well-documented.[3] Most studies on AATs have focused on their role in producing acetate, propionate, and butyrate (B1204436) esters.[3] Therefore, the involvement of a specific AAT in isopentyl formate synthesis remains a strong hypothesis that requires experimental validation. It is plausible that an AAT with a sufficiently promiscuous active site could accommodate the small formyl group.

III. Proposed Biosynthetic Pathways

Based on the evidence for the synthesis of the precursors and the known function of AATs, we propose two primary potential biosynthetic pathways for isopentyl formate.

IV. Data Presentation

Currently, there is a lack of quantitative data specifically on the enzymatic synthesis of isopentyl formate in natural systems. However, data from studies on related esters and the enzymes involved can provide a valuable framework for future investigations.

Table 1: Substrate Specificity of Selected Alcohol Acyltransferases

Enzyme Source	Enzyme Name	Preferred Alcohol Substrate(s)	Preferred Acyl-CoA Substrate(s)	Reference
Fragaria × ananassa (Strawberry)	SAAT	C1 to C10 alcohols	Acetyl-CoA, Butanoyl-CoA	[4]
Musa sapientum (Banana)	AAT	Butyl alcohol, Amyl alcohol	Acetyl-CoA	[4]
Saccharomyces cerevisiae	Atf1p	Isoamyl alcohol, 2-phenylethanol	Acetyl-CoA	[5]
Saccharomyces cerevisiae	Atf2p	Isoamyl alcohol, Isobutyl alcohol	Acetyl-CoA	[5]
Wickerhamomyces subpelliculosus	WsEHT1	Ethanol	Hexanoyl-CoA, Decanoyl-CoA	[6]

Table 2: Kinetic Parameters of Selected Alcohol Acyltransferases with Relevant Substrates

Enzyme	Substrate	Km (µM)	Vmax (pkat/mg protein)	Reference
SkAtf1p (S. kudriavzevii)	Isoamyl alcohol	~6000	Not reported	[5]
SuAtf1p (S. uvarum)	Isoamyl alcohol	~9000	Not reported	[5]
ScAtf1p (S. cerevisiae)	Isoamyl alcohol	~3000	Not reported	[5]
SkAtf1p (S. kudriavzevii)	Acetyl-CoA	~200	Not reported	[5]
SuAtf1p (S. uvarum)	Acetyl-CoA	~150	Not reported	[5]
ScAtf1p (S. cerevisiae)	Acetyl-CoA	~100	Not reported	[5]

V. Experimental Protocols

To validate the proposed biosynthetic pathways for isopentyl formate, a series of experiments are required. The following protocols provide a methodological framework for the identification and characterization of the key enzymes involved.

Identification and Cloning of Candidate AAT Genes

Objective: To identify and isolate candidate AAT genes from organisms known to produce isopentyl formate.

Methodology:

• Transcriptome Analysis: Perform RNA-sequencing on tissues known to produce isopentyl formate (e.g., leaves of Plectranthus glabratus, ripe mango fruit).

• Homology-Based Gene Identification: Use known AAT gene sequences from other species as queries to search the transcriptome data for homologous sequences.

• Gene Cloning: Amplify the full-length candidate AAT genes using PCR and clone them into an appropriate expression vector (e.g., pET vector for bacterial expression, pYES2 for yeast expression).

Heterologous Expression and Purification of Recombinant AATs

Objective: To produce and purify recombinant AAT enzymes for in vitro characterization.

Methodology:

• Expression: Transform the expression constructs into a suitable host (e.g., E. coli BL21(DE3) or a suitable yeast strain). Induce protein expression under optimized conditions (e.g., IPTG concentration, temperature, induction time).

• Cell Lysis: Harvest the cells and lyse them using sonication or a French press in a suitable lysis buffer.

• Purification: Purify the recombinant protein using affinity chromatography (e.g., Ni-NTA chromatography for His-tagged proteins).

• Purity Assessment: Verify the purity of the recombinant protein using SDS-PAGE.

In Vitro Enzyme Assays to Determine Substrate Specificity

Objective: To determine the ability of the recombinant AATs to synthesize isopentyl formate and to assess their substrate specificity for various alcohols and acyl-CoAs.

Methodology:

• Reaction Mixture: Set up a reaction mixture containing the purified AAT enzyme, a specific alcohol (e.g., isopentyl alcohol), and a specific acyl-CoA (e.g., formyl-CoA, acetyl-CoA as a control). A typical reaction buffer would be Tris-HCl or phosphate (B84403) buffer at a pH of 7.0-8.5.

• Incubation: Incubate the reaction mixture at an optimal temperature (typically 30-37°C) for a defined period.

• Product Extraction: Stop the reaction and extract the formed esters with a suitable organic solvent (e.g., hexane, pentane) containing an internal standard.

• Product Analysis: Analyze the extracted esters by gas chromatography-mass spectrometry (GC-MS) for identification and quantification.[7]

Determination of Kinetic Parameters

Objective: To determine the kinetic parameters (Km and Vmax) of the AATs for isopentyl alcohol and formyl-CoA.

Methodology:

• Varying Substrate Concentrations: Perform a series of enzyme assays as described in 5.3, varying the concentration of one substrate while keeping the other saturated.

• Quantification: Quantify the amount of isopentyl formate produced at each substrate concentration.

• Data Analysis: Plot the initial reaction velocities against the substrate concentrations and fit the data to the Michaelis-Menten equation to determine Km and Vmax.

VI. Conclusion and Future Directions

The biosynthesis of isopentyl formate in nature is a compelling area of research with implications for the food, fragrance, and biotechnology industries. While the pathways for its precursors, isopentyl alcohol and formyl-CoA, are relatively well-understood, the specific enzyme responsible for their condensation into isopentyl formate remains to be definitively identified. The strong candidacy of alcohol acyltransferases for this role provides a clear direction for future research.

The experimental protocols outlined in this guide offer a robust framework for identifying and characterizing these putative enzymes. The successful elucidation of the complete biosynthetic pathway of isopentyl formate will not only enhance our understanding of plant and microbial secondary metabolism but also open avenues for the biotechnological production of this valuable flavor and fragrance compound. Future efforts should focus on screening a wide range of AATs from diverse organisms for their ability to utilize formyl-CoA, and on in vivo studies to confirm the physiological relevance of the identified pathways.

References

• 1. Isoamyl formate - Wikipedia [en.wikipedia.org]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Alcohol acyltransferases for the biosynthesis of esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Substrate specificity of alcohol acyltransferase from strawberry and banana fruits [agris.fao.org]
• 5. researchgate.net [researchgate.net]
• 6. Genome-Wide Identification and Biochemical Characterization of Alcohol Acyltransferases for Aroma Generation in Wickerhamomyces subpelliculosus Isolates from Fermented Food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]

Isopentyl Formate: A Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of isopentyl formate (B1220265), a key ester in the flavor, fragrance, and pharmaceutical industries. This document outlines its chemical identity, physicochemical properties, synthesis protocols, and safety information, tailored for a scientific audience.

Chemical Identification

Isopentyl formate is an organic compound, specifically an ester, formed from the condensation of isopentyl alcohol and formic acid.[1][2] It is also commonly known by several synonyms.

Identifier	Value
IUPAC Name	3-Methylbutyl formate[2]
Synonyms	Isopentyl formate, Isoamyl formate, Isopentyl methanoate, Formic acid, 3-methylbutyl ester[1][2][3]
CAS Number	110-45-2[2][4]
Chemical Formula	C₆H₁₂O₂[2][4]
Molecular Weight	116.16 g/mol [2][4]
SMILES	CC(C)CCOC=O[2]
InChI Key	XKYICAQFSCFURC-UHFFFAOYSA-N[2][3]

Physicochemical Properties

Isopentyl formate is a colorless liquid recognized by its characteristic fruity aroma, often described as reminiscent of plum or blackcurrant.[2][4][5] It is found naturally in fruits like apples and strawberries, as well as in products like rum and wine.[4][6]

Table of Physicochemical Data:

Property	Value	Source(s)
Appearance	Colorless, oily, transparent liquid	[2][4]
Odor	Fruity, plum, blackcurrant	[2][4][5]
Density	0.859 - 0.889 g/mL at 25 °C	[2][4][5]
Melting Point	-93.5 °C	[2]
Boiling Point	123 - 124 °C	[2][4][5]
Flash Point	27 °C (80.6 °F)	[7]
Vapor Pressure	9.97 mmHg at 20 °C; 13.4 mmHg at 25 °C	[2]
Refractive Index (n²⁰/D)	1.396 - 1.400	[2][4]
Solubility	Soluble in ethanol, ether, propylene (B89431) glycol, and most fixed oils. Insoluble in glycerol. Slightly soluble in water (3.5 g/L at 25 °C).	[1][2][4][8]

Synthesis of Isopentyl Formate

The primary method for synthesizing isopentyl formate is the Fisher esterification of isopentyl alcohol with formic acid, using a strong acid as a catalyst.[6][9]

Experimental Protocol: Fisher Esterification

This protocol is a standard laboratory procedure for the synthesis of isopentyl formate.

Materials:

• Isopentyl alcohol (3-methyl-1-butanol)

• Formic acid (88% or higher)

• Concentrated sulfuric acid (H₂SO₄)

• Sodium bicarbonate (NaHCO₃) solution (5% aqueous)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Benzene (B151609) or other suitable solvent for azeotropic removal of water

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine 1.0 mole of isopentyl alcohol and 1.2 moles of formic acid. To facilitate the removal of water produced during the reaction, add a suitable solvent like benzene (approx. 100 mL).[6]

• Catalyst Addition: Carefully and slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.015 moles) to the mixture while swirling.[6] The addition is exothermic and should be done with caution.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. The reaction is driven to completion by removing water, which can be achieved using a Dean-Stark apparatus if available. Continue reflux until no more water is collected.[6]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to neutralize the acidic catalyst and any unreacted formic acid), and again with water. Vent the separatory funnel frequently as carbon dioxide gas will be generated during the bicarbonate wash.

  • Separate the organic layer.

• Drying: Dry the crude isopentyl formate over an anhydrous drying agent such as sodium sulfate or magnesium sulfate.

• Purification: Decant or filter the dried liquid into a clean, dry round-bottom flask. Purify the isopentyl formate by fractional distillation. Collect the fraction that distills at 123-124 °C.[2][4]

Synthesis Workflow Diagram:

Caption: Fisher Esterification workflow for Isopentyl Formate synthesis.

Applications in Research and Development

Isopentyl formate's primary applications stem from its distinct organoleptic properties.

• Flavor and Fragrance Industry: It is extensively used as a flavoring agent in food products to impart fruity notes such as apple, banana, and plum.[5][6][10] It is also a component in cosmetic and perfume formulations.[10][11]

• Organic Synthesis: It serves as a precursor or intermediate in the synthesis of other organic compounds.[1][10]

• Solvent: Due to its ester functionality, it can be used as a solvent for certain resins and cellulose (B213188) esters.[6]

• Biofuel Research: Esters like isopentyl formate are being investigated for their potential as biofuels, representing a renewable energy source.[1]

Safety and Handling

Isopentyl formate is a flammable liquid and requires appropriate safety precautions during handling and storage.

Table of Safety Information:

Hazard Category	Description	Source(s)
GHS Pictograms	GHS02 (Flammable), GHS07 (Exclamation Mark)	[2][7]
Signal Word	Danger / Warning	[2][7][12]
Hazard Statements	H225/H226: Highly flammable/Flammable liquid and vaporH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[2][7][12]
Precautionary Statements	P210: Keep away from heat/sparks/open flames.P280: Wear protective gloves/eye protection.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[2][12]
Storage	Store in a cool, dry, well-ventilated place in a tightly closed container.[13]
Personal Protective Equipment	Safety goggles, chemical-resistant gloves, and adequate ventilation are required.[14]

Toxicity Data:

Route	Species	LD₅₀ Value	Source(s)
Oral	Rat	9840 mg/kg	[2]
Oral	Rabbit	3020 mg/kg	[2]
Dermal	Rabbit	>5 g/kg	[2][6]

Logical Diagram of Safety Precautions:

Caption: Key safety considerations for handling Isopentyl Formate.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Isoamyl formate - Wikipedia [en.wikipedia.org]
• 3. 1-Butanol, 3-methyl-, formate [webbook.nist.gov]
• 4. chembk.com [chembk.com]
• 5. Isopentyl formate | 110-45-2 [chemicalbook.com]
• 6. Page loading... [wap.guidechem.com]
• 7. ISOPENTYL FORMATE ,110-45-2 _Chemical Cloud Database [chemcd.com]
• 8. scent.vn [scent.vn]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. nbinno.com [nbinno.com]
• 11. isoamyl formate, 110-45-2 [thegoodscentscompany.com]
• 12. mu-intel.com [mu-intel.com]
• 13. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 110-45-2 Name: Isopentyl formate [xixisys.com]
• 14. chemicalbull.com [chemicalbull.com]

Health and safety considerations for handling isopentyl formate.

Executive Summary: This document provides a comprehensive technical overview of the health and safety considerations for the handling of isopentyl formate (B1220265). Isopentyl formate is a flammable liquid that can cause skin, eye, and respiratory irritation. This guide is intended for researchers, scientists, and drug development professionals to ensure its safe handling, storage, and disposal. The following sections detail the chemical and physical properties, toxicological data, experimental protocols for safety assessment, and emergency procedures. Adherence to the guidelines outlined in this document is crucial for minimizing risks associated with the use of isopentyl formate.

Chemical and Physical Properties

Isopentyl formate is a colorless liquid with a characteristic fruity odor.[1][2] A summary of its key physical and chemical properties is provided in the table below.

Property	Value
Molecular Formula	C6H12O2[3][4][5][6]
Molar Mass	116.16 g/mol [2][3][4][5][6]
Appearance	Colorless liquid[1][3][4][7]
Odor	Fruity, plum-like[1][4]
Boiling Point	123-124 °C[1][3][8]
Melting Point	-93 °C[3][9]
Flash Point	26 °C (78.8 °F) - closed cup[8]
Density	0.859 g/mL at 25 °C[1][3]
Vapor Pressure	10 mm Hg at 17.1 °C[3][9]
Solubility in Water	Slightly soluble (0.3%)[3]
Solubility in Organic Solvents	Soluble in ethanol, ether, and most oils[1][3]

Hazard Identification and Classification

Isopentyl formate is classified as a hazardous substance. The primary hazards associated with this chemical are its flammability and its potential to cause irritation.

• Flammability: Isopentyl formate is a flammable liquid and vapor.[10] Vapors may form explosive mixtures with air.[10] It should be kept away from heat, sparks, open flames, and other ignition sources.

• Health Hazards:

  • Skin Irritation: Causes skin irritation.[7][10]

  • Eye Irritation: Causes serious eye irritation.[7][10]

  • Respiratory Irritation: May cause respiratory tract irritation if inhaled.[10]

  • Ingestion: May be harmful if swallowed.[7][10]

Toxicology Data

The toxicity of isopentyl formate has been evaluated in animal studies. The following table summarizes the available acute toxicity data.

Test	Species	Route	Value	Reference
LD50	Rat	Oral	9840 mg/kg	[3][4][10]
LD50	Rabbit	Oral	3020 mg/kg	[4]
LD50	Rabbit	Dermal	>5 g/kg	[4]

Experimental Protocols

Flash Point Determination (Based on ASTM D93)

The flash point of isopentyl formate is determined using the Pensky-Martens closed-cup method as described in ASTM D93.[1]

Methodology:

• Apparatus: A manual or automated Pensky-Martens closed-cup tester is used.[1][3]

• Sample Preparation: Approximately 75 mL of the isopentyl formate sample is placed in the test cup.[1]

• Heating and Stirring: The sample is heated at a controlled rate. For a substance like isopentyl formate with an expected flash point below 110°C, the heating rate is 5 to 6°C per minute.[3] The sample is stirred at a rate of 90 to 120 rpm.[1][3]

• Ignition Source Application: An ignition source is applied at specified temperature intervals. For a material with an expected flash point of 26°C, the ignition source is first applied when the sample temperature reaches approximately 3°C to 21°C. The ignition source is then applied at every 1°C increase in temperature.[3]

• Flash Point Determination: The flash point is the lowest temperature at which the application of the ignition source causes the vapors above the liquid to ignite.[1]

Acute Oral Toxicity - Fixed Dose Procedure (Based on OECD Guideline 420)

The oral LD50 value for isopentyl formate in rats is determined using the Fixed Dose Procedure outlined in OECD Guideline 420.[2] This method is designed to estimate the acute oral toxicity of a substance with the use of fewer animals.

Methodology:

• Animal Selection: Young, healthy, non-pregnant female rats are typically used. The animals are acclimatized to the laboratory conditions for at least 5 days before the study.[2]

• Housing and Feeding: Animals are housed in appropriate cages with controlled temperature (around 22°C) and a 12-hour light/dark cycle. Standard laboratory diet and drinking water are provided ad libitum, except for a short fasting period before dosing.

• Dose Administration:

  • Animals are fasted overnight (food, but not water, is withheld) before administration of the test substance.[2]

  • The isopentyl formate is administered as a single oral dose by gavage.[2]

  • A sighting study is initially performed with a single animal to determine the appropriate starting dose for the main study. The fixed dose levels are 5, 50, 300, and 2000 mg/kg body weight.

• Observation:

  • After dosing, animals are observed for mortality, clinical signs of toxicity, and changes in body weight for at least 14 days.[2]

  • Special attention is given to the first 24 hours after dosing, with frequent observations during the first 4 hours.[2]

• Data Analysis: The results are used to classify the substance according to the Globally Harmonised System (GHS) of Classification and Labelling of Chemicals.

Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with isopentyl formate.

• Handling:

  • Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of vapors.[7][10]

  • Avoid contact with skin and eyes.[7][10]

  • Keep away from all sources of ignition, including heat, sparks, and open flames.[7][10]

  • Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.

  • Do not smoke in areas where isopentyl formate is handled or stored.[10]

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated place.[7]

  • Store away from incompatible materials, such as strong oxidizing agents.[7]

  • Containers that have been opened must be carefully resealed and kept upright to prevent leakage.[10]

Personal Protective Equipment (PPE)

When handling isopentyl formate, it is mandatory to use appropriate personal protective equipment to prevent exposure.

• Eye Protection: Chemical safety goggles or a face shield are required.[10]

• Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, must be worn.[7][10]

• Skin and Body Protection: A lab coat or other protective clothing should be worn. In situations with a higher risk of splashing, impervious clothing and flame-retardant antistatic protective clothing are recommended.[10]

• Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[10]

Caption: Required Personal Protective Equipment for handling isopentyl formate.

First Aid Measures

In the event of exposure to isopentyl formate, immediate first aid is crucial.

• Inhalation: Remove the individual to fresh air. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[7][10]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[7][10]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[7][10]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[7][10]

Accidental Release Measures

In case of a spill or leak of isopentyl formate, the following steps should be taken to mitigate the hazard.

• Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[7]

• Ventilate the Area: Ensure adequate ventilation to disperse vapors.[7][10]

• Personal Protection: Wear appropriate personal protective equipment, including respiratory protection, before attempting to clean up the spill.[7][10]

• Containment: Prevent the spill from spreading and entering drains or waterways.[7]

• Clean-up: Absorb the spill with an inert, non-combustible material such as sand or earth.[7] Collect the absorbed material into a suitable, labeled container for disposal.[7]

• Decontamination: Clean the spill area thoroughly with soap and water.

Caption: Logical workflow for responding to a chemical spill of isopentyl formate.

Disposal Considerations

Isopentyl formate and its containers must be disposed of in accordance with local, state, and federal regulations.[7]

• Waste Isopentyl Formate: This combustible material may be burned in a chemical incinerator equipped with an afterburner and scrubber.[10] Do not dispose of it in the sewer system.[10]

• Contaminated Packaging: Dispose of contaminated packaging as unused product.[10]

It is recommended to contact a licensed professional waste disposal service for proper disposal.[10]

References

• 1. delltech.com [delltech.com]
• 2. Research SOP: SOP FOR CONDUCTING PRECLINICAL ACUTE ORAL TOXICITY IN RODENTS BY OECD TG-420 [researchsop.com]
• 3. ASTM D93 - eralytics [eralytics.com]
• 4. scribd.com [scribd.com]
• 5. scribd.com [scribd.com]
• 6. precisionlubrication.com [precisionlubrication.com]
• 7. store.astm.org [store.astm.org]
• 8. ijrap.net [ijrap.net]
• 9. oecd.org [oecd.org]
• 10. researchgate.net [researchgate.net]

Thermal Stability and Degradation Profile of Isopentyl Formate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isopentyl formate (B1220265), a volatile ester recognized for its characteristic fruity aroma, finds application in various industries, including flavor, fragrance, and as a potential biofuel component. Understanding its thermal stability and degradation pathways is paramount for ensuring product quality, safety, and for process optimization, particularly in applications involving elevated temperatures. This technical guide provides a comprehensive overview of the thermal behavior of isopentyl formate. While direct experimental data on the thermal decomposition of isopentyl formate is not extensively available in public literature, this document synthesizes information from analogous short-chain alkyl formates to project a likely degradation profile. It outlines the methodologies for assessing thermal stability and identifying degradation products, and presents anticipated quantitative data and reaction pathways.

Introduction

Isopentyl formate (isoamyl formate), with the chemical formula C₆H₁₂O₂, is the ester formed from isopentyl alcohol and formic acid. Its application in industries where it may be subjected to heat, such as in food processing or as a solvent in chemical reactions, necessitates a thorough understanding of its thermal decomposition characteristics. Thermal degradation can lead to the formation of undesirable byproducts, affecting the chemical purity, sensory properties, and safety of the final product.

This guide details the expected thermal behavior of isopentyl formate, drawing parallels from studies on similar alkyl formates. It covers the primary analytical techniques employed for such investigations, including Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS).

Physicochemical Properties of Isopentyl Formate

A summary of the key physicochemical properties of isopentyl formate is presented in Table 1. These properties are essential for interpreting its thermal behavior.

Property	Value	Reference
Molecular Formula	C₆H₁₂O₂
Molecular Weight	116.16 g/mol
Boiling Point	123-124 °C
Melting Point	-73.0 °C
Density	0.8663 g/cm³
Flash Point	27 °C
Appearance	Colorless liquid
Odor	Fruity, plum-like

Thermal Stability Assessment

The thermal stability of isopentyl formate can be quantitatively assessed using thermoanalytical techniques such as TGA and DSC.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This technique is ideal for determining the onset of decomposition and the temperature range over which degradation occurs.

Anticipated TGA Profile: Based on the behavior of similar esters, a TGA thermogram for isopentyl formate is expected to show a single-step decomposition process. The key parameters that would be determined from a TGA curve are summarized in Table 2.

Parameter	Expected Value Range	Description
Onset Decomposition Temperature (T_onset)	200 - 250 °C	The temperature at which significant mass loss begins.
Temperature of Maximum Decomposition Rate (T_max)	250 - 300 °C	The temperature at which the rate of mass loss is highest.
Final Decomposition Temperature (T_final)	300 - 350 °C	The temperature at which the decomposition process is complete.
Residual Mass	< 1%	The percentage of mass remaining at the end of the experiment.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to detect thermal events such as melting, boiling, and decomposition, and to quantify the enthalpy changes associated with these processes.

Anticipated DSC Profile: A DSC thermogram for isopentyl formate under an inert atmosphere would be expected to show an endothermic peak corresponding to its boiling point, followed by an endothermic or exothermic peak at higher temperatures indicating decomposition. The expected thermal events are listed in Table 3.

Thermal Event	Expected Temperature Range	Enthalpy Change
Boiling	123 - 125 °C	Endothermic
Decomposition	200 - 350 °C	Endothermic/Exothermic

Identification of Degradation Products

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) is the primary technique for identifying the volatile and semi-volatile products of thermal decomposition. In this method, the sample is rapidly heated to a specific temperature (pyrolysis), and the resulting fragments are separated by gas chromatography and identified by mass spectrometry.

Anticipated Degradation Products

The thermal decomposition of alkyl formates is known to proceed primarily through a unimolecular elimination reaction involving a six-membered cyclic transition state. For isopentyl formate, this mechanism would lead to the formation of isoamylene (3-methyl-1-butene) and formic acid. The formic acid can further decompose at higher temperatures to carbon monoxide and water, or to carbon dioxide and hydrogen.

The expected primary and secondary degradation products are listed in Table 4.

Product Name	Chemical Formula	Molar Mass ( g/mol )	Role
Isoamylene (3-Methyl-1-butene)	C₅H₁₀	70.13	Primary
Formic Acid	CH₂O₂	46.03	Primary
Carbon Monoxide	CO	28.01	Secondary
Water	H₂O	18.02	Secondary
Carbon Dioxide	CO₂	44.01	Secondary
Hydrogen	H₂	2.02	Secondary
Isopentyl Alcohol	C₅H₁₂O	88.15	Minor
Diisopentyl Ether	C₁₀H₂₂O	158.28	Minor

Proposed Degradation Pathway

The primary thermal degradation pathway for isopentyl formate is expected to be a cis-elimination reaction, as illustrated in the following diagram.

Caption: Proposed primary thermal degradation pathway of isopentyl formate.

Experimental Protocols

Detailed methodologies for the key experiments are crucial for reproducibility and accurate interpretation of results.

Thermogravimetric Analysis (TGA) Protocol

Caption: Workflow for Thermogravimetric Analysis (TGA).

Methodology:

• Instrument: A calibrated thermogravimetric analyzer (e.g., TA Instruments Q500).

• Sample Preparation: Approximately 5-10 mg of isopentyl formate is weighed into a platinum TGA pan.

• Experimental Conditions:

  • Temperature Program: Heating from ambient temperature to 600 °C at a constant heating rate of 20 °C/min.

  • Atmosphere: High-purity nitrogen gas at a flow rate of 50 mL/min.

• Data Analysis: The mass loss as a function of temperature is recorded. The onset temperature of decomposition (T_onset) and the temperature of maximum decomposition rate (T_max) are determined from the first derivative of the TGA curve.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) Protocol

Caption: Workflow for Py-GC-MS analysis.

Methodology:

• Instrument: A pyrolysis unit (e.g., Frontier Lab pyrolyzer) coupled to a gas chromatograph-mass spectrometer (e.g., Agilent GC-MS system).

• Sample Preparation: A small amount of isopentyl formate (1-2 µL) is placed in a pyrolysis sample cup.

• Pyrolysis Conditions: The sample is pyrolyzed at a set temperature (e.g., 300 °C) for a short duration (e.g., 10 seconds).

• GC-MS Conditions:

  • GC Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Oven Program: A suitable temperature program to separate the degradation products (e.g., 40 °C for 2 min, then ramp to 250 °C at 10 °C/min).

  • MS Detector: Electron ionization (EI) at 70 eV, with a mass scan range of m/z 15-300.

• Data Analysis: The separated compounds are identified by comparing their mass spectra with a reference library (e.g., NIST).

Conclusion

While direct experimental data for the thermal decomposition of isopentyl formate is limited, a comprehensive understanding of its likely behavior can be extrapolated from the well-established chemistry of analogous alkyl formates. The primary degradation pathway is anticipated to be a unimolecular elimination reaction, yielding isoamylene and formic acid, with subsequent decomposition of formic acid at higher temperatures. The analytical techniques and protocols outlined in this guide provide a robust framework for the experimental investigation of the thermal stability and degradation products of isopentyl formate. Such studies are crucial for ensuring the safe and effective use of this compound in various industrial applications.

Protocols & Analytical Methods

Application Note & Protocol: Synthesis of Isopentyl Formate via Fischer-Esterification

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Isopentyl formate (B1220265), a significant flavor and fragrance compound with a characteristic plum-like aroma, is naturally present in various fruits and beverages.[1][2] Its synthesis is a classic example of the Fischer-esterification, a reversible acid-catalyzed reaction between a carboxylic acid and an alcohol.[3][4][5] This application note provides a detailed protocol for the synthesis of isopentyl formate from isopentyl alcohol and formic acid. The equilibrium of the reaction can be shifted towards the product by using an excess of one of the reactants or by removing water as it is formed.[4][5]

Quantitative Data Summary

The following table summarizes various reported conditions for the synthesis of esters via Fischer-esterification, providing a comparative overview of different methodologies.

Reactant 1 (Alcohol)	Reactant 2 (Carboxylic Acid)	Catalyst	Solvent	Reaction Temperature	Reaction Time	Yield	Reference
Isopentyl Alcohol (1.2 mol)	Formic Acid (1 mol)	Conc. H₂SO₄ (0.015 mol)	Benzene (100 mL)	Reflux	Until no more water is produced	Not Specified	[1]
Isopentyl Alcohol	Formic Acid	Solid Acid Catalyst	None	Heating	Not Specified	Not Specified	[1]
Isopentyl Alcohol (0.185 mol)	Glacial Acetic Acid (0.420 mol)	Conc. H₂SO₄ (5 mL)	None	Reflux	1 hour	80-90% (Isopentyl Acetate)	[4]
Isopentyl Alcohol (0.138 mol)	Glacial Acetic Acid (0.350 mol)	Conc. H₂SO₄ (4.0 mL)	None	Reflux	1 hour	Not Specified (Isopentyl Acetate)	[6]
Isopentyl Alcohol (4.111 g)	Glacial Acetic Acid (7.0 mL)	Conc. H₂SO₄ (1 mL)	None	Reflux	Not Specified	61.9% (Isopentyl Acetate)	[7]

Experimental Protocol

This protocol details the synthesis of isopentyl formate via Fischer-esterification.

Materials:

• Isopentyl alcohol

• Formic acid (98-100%)

• Concentrated sulfuric acid (H₂SO₄)

• 5% Sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Boiling chips

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle

• Separatory funnel

• Erlenmeyer flasks

• Distillation apparatus

Procedure:

• Reaction Setup:

  • To a 100 mL round-bottom flask, add 1.2 moles of isopentyl alcohol and 1.0 mole of formic acid.[1]

  • Carefully add 0.015 moles of concentrated sulfuric acid to the flask while swirling.[1] The addition of sulfuric acid is exothermic and should be done cautiously.

  • Add a few boiling chips to the flask to ensure smooth boiling.

  • Assemble a reflux apparatus by attaching a condenser to the round-bottom flask.

• Reflux:

  • Heat the mixture to reflux using a heating mantle.[1]

  • Continue refluxing for 1-2 hours or until the reaction is complete. The progress can be monitored by observing the cessation of water formation in a Dean-Stark trap if used.[1]

• Work-up and Extraction:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the cooled mixture to a separatory funnel.

  • Add 50 mL of cold water to the separatory funnel. Shake the funnel gently and allow the layers to separate. Remove the lower aqueous layer.

  • Wash the organic layer with 25 mL of 5% sodium bicarbonate solution to neutralize any remaining acid.[5] Be cautious as the evolution of carbon dioxide gas will cause pressure to build up in the funnel; vent frequently. Allow the layers to separate and remove the lower aqueous layer. Repeat this wash if the aqueous layer is still acidic.

  • Wash the organic layer with 25 mL of saturated sodium chloride (brine) solution to remove any residual water.[3] Separate and discard the aqueous layer.

• Drying and Isolation:

  • Transfer the organic layer to a clean, dry Erlenmeyer flask.

  • Dry the crude isopentyl formate by adding a small amount of anhydrous sodium sulfate or magnesium sulfate.[4] Swirl the flask until the liquid is clear.

  • Decant or filter the dried liquid into a clean, dry round-bottom flask suitable for distillation.

• Purification:

  • Add a few new boiling chips to the distillation flask.

  • Assemble a simple distillation apparatus.

  • Heat the flask to distill the isopentyl formate. Collect the fraction boiling between 123-124 °C.[8]

  • The final product should be a colorless liquid with a characteristic fruity odor.[1][8]

Experimental Workflow

References

• 1. Page loading... [wap.guidechem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. community.wvu.edu [community.wvu.edu]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Chemistry 210 Experiment 7 [home.miracosta.edu]
• 6. benchchem.com [benchchem.com]
• 7. ukessays.com [ukessays.com]
• 8. Isoamyl formate - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Synthesis of Isopentyl Formate Using Acid Catalysts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopentyl formate (B1220265), a significant ester recognized for its distinct fruity aroma reminiscent of plums and black currants, finds extensive application in the food, beverage, and fragrance industries.[1][2][3] It is also a valuable intermediate in organic synthesis.[1][3] The synthesis of isopentyl formate is most commonly achieved through the Fischer esterification of isopentyl alcohol with formic acid, a reaction catalyzed by an acid.[2] This document provides detailed application notes and protocols for the synthesis of isopentyl formate using various acid catalysts, including homogeneous, heterogeneous, and enzymatic catalysts, as well as ionic liquids.

Catalytic Approaches for Isopentyl Formate Synthesis

The selection of an appropriate catalyst is crucial for optimizing the yield, purity, and environmental impact of isopentyl formate synthesis. The primary catalytic methods include:

• Homogeneous Acid Catalysis: Traditionally, strong mineral acids like concentrated sulfuric acid are employed.[4] While effective, this method poses challenges related to catalyst separation, reactor corrosion, and environmental concerns due to acidic waste generation.

• Heterogeneous Solid Acid Catalysis: To circumvent the issues associated with homogeneous catalysts, solid acid catalysts have been developed. These materials, such as ion-exchange resins (e.g., Amberlyst-15) and zeolites, offer advantages like easy separation, reusability, and reduced environmental impact.[4][5][6]

• Enzymatic Catalysis: Lipases are increasingly used as biocatalysts for ester synthesis, offering high selectivity under mild reaction conditions and minimizing byproduct formation.[7]

• Ionic Liquids: These "designer solvents" can act as both catalysts and reaction media, offering unique properties such as low vapor pressure and high thermal stability.[8][9]

Data Presentation: Comparison of Catalytic Performance

The following tables summarize quantitative data for the synthesis of isopentyl formate and closely related esters using different acid catalysts.

Table 1: Homogeneous and Heterogeneous Acid Catalysis for Ester Synthesis

Catalyst	Ester Product	Reactants	Molar Ratio (Alcohol:Acid)	Catalyst Loading	Temperature (°C)	Reaction Time (h)	Conversion/Yield (%)	Reference
Conc. H₂SO₄	Isopentyl Formate	Isopentyl Alcohol, Formic Acid	1.2:1	0.015 mol	Reflux	Until no water produced	High (not specified)	[4]
Sulfonated Polystyrene Cation Exchange Resin	Isopentyl Formate	Isopentyl Alcohol, Formic Acid	Not specified	Not specified	Heating	Not specified	High (not specified)	[4]
ZSM-5 Zeolite Membrane	Isoamyl Acetate	Isopentyl Alcohol, Acetic Acid	Not specified	Not specified	Optimal	Not specified	98.39	[10]
Amberlyst-15	Isobutyl Propionate	Isobutanol, Propionic Acid	Varied	Not specified	45-75	Varied	~60-80 (Equil. Conv.)	[11]
H-Y(80) Zeolite	Methyl Oleate	Oleic Acid, Methanol (B129727)	Not specified	Not specified	Not specified	Not specified	>95	[12]

Table 2: Enzymatic and Ionic Liquid-Based Synthesis of Esters

Catalyst / Medium	Ester Product	Reactants	Molar Ratio (Alcohol:Acid)	Catalyst Loading/Concentration	Temperature (°C)	Reaction Time (h)	Conversion/Yield (%)	Reference
Immobilized Lipase (B570770) (Novozym 435)	Octyl Formate	Octanol, Formic Acid	7:1	15 g/L	40	Not specified	96.51	[7]
Immobilized Lipase (Rhizopus sp.)	Isoamyl Acetate	Isopentyl Alcohol, Acetic Acid	4:1	0.5 g	45	24	80	[13]
[emim]BF₄ (Ionic Liquid)	Linoleic Acid Ethyl Ester	Linoleic Acid, Ethanol	Not specified	Not specified	Not specified	Not specified	94	[14]

Experimental Protocols

Protocol 1: Synthesis of Isopentyl Formate using a Homogeneous Acid Catalyst (Concentrated Sulfuric Acid)

This protocol is based on the traditional Fischer esterification method.

Materials:

• Isopentyl alcohol

• Formic acid

• Concentrated sulfuric acid (H₂SO₄)

• Benzene (B151609) (or another suitable water-entraining solvent like toluene)

• 5% Sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Dean-Stark apparatus or a similar setup for azeotropic water removal

• Reflux condenser

• Separatory funnel

• Heating mantle

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, combine isopentyl alcohol (1.2 moles) and formic acid (1.0 mole).[4]

• Catalyst Addition: Carefully add concentrated sulfuric acid (approximately 1-2 mL) to the flask while swirling.[15]

• Azeotropic Distillation: Add a suitable solvent like benzene or toluene (B28343) to facilitate the removal of water via azeotropic distillation.[4]

• Reflux: Heat the mixture to reflux using a heating mantle. The reaction progress is monitored by the collection of water in the Dean-Stark trap. Continue refluxing until no more water is collected.[4]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with:

    • Cold water to remove the bulk of the acid and unreacted alcohol.

    • 5% sodium bicarbonate solution to neutralize the remaining acid. Caution: CO₂ gas will be evolved; vent the separatory funnel frequently.[15]

    • Saturated sodium chloride solution (brine) to aid in the separation of the layers and remove residual water.

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter to remove the drying agent and purify the isopentyl formate by distillation, collecting the fraction boiling at approximately 123-124 °C.[2]

Protocol 2: Synthesis of Isopentyl Formate using a Heterogeneous Solid Acid Catalyst (Amberlyst-15)

This protocol offers a more environmentally friendly approach with easier catalyst separation.

Materials:

• Isopentyl alcohol

• Formic acid

• Amberlyst-15 resin

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirring

• Filtration apparatus

Procedure:

• Catalyst Preparation: Wash the Amberlyst-15 resin with methanol and then distilled water, followed by drying in a vacuum oven overnight at a suitable temperature (e.g., 80-100 °C) to remove moisture.[11]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add isopentyl alcohol, formic acid (a slight excess of the acid can be used to shift the equilibrium towards the product), and the pre-treated Amberlyst-15 catalyst (typically 5-15% by weight of the reactants).

• Reaction: Heat the mixture to reflux with vigorous stirring for several hours (e.g., 4-8 hours). The reaction can be monitored by techniques such as gas chromatography (GC) or thin-layer chromatography (TLC).

• Catalyst Separation: After the reaction is complete, cool the mixture to room temperature and separate the catalyst by simple filtration. The catalyst can be washed with a solvent, dried, and reused for subsequent batches.[16]

• Purification: The filtrate, containing the isopentyl formate product, can be purified by distillation as described in Protocol 1.

Protocol 3: Enzymatic Synthesis of Isopentyl Formate using Immobilized Lipase

This protocol utilizes a biocatalyst for a green and highly selective synthesis.

Materials:

• Isopentyl alcohol

• Formic acid

• Immobilized lipase (e.g., Novozym 435)

• Anhydrous organic solvent (e.g., hexane (B92381) or heptane)

• Molecular sieves (optional, to remove water)

• Orbital shaker or magnetic stirrer

• Filtration apparatus

Procedure:

• Reaction Setup: In a sealed flask, combine isopentyl alcohol and formic acid in an anhydrous organic solvent. To drive the equilibrium towards the product, an excess of one reactant (typically the less expensive one) can be used.

• Enzyme Addition: Add the immobilized lipase to the reaction mixture (e.g., 10-15 g/L).[7] Molecular sieves can also be added to remove the water produced during the reaction, further shifting the equilibrium.

• Incubation: Place the flask in an orbital shaker or use a magnetic stirrer and maintain a constant temperature (typically 40-50 °C) for 24-48 hours.[17]

• Enzyme Separation: After the reaction, separate the immobilized enzyme by filtration. The enzyme can be washed with the solvent and reused.

• Product Isolation: The solvent can be removed from the filtrate using a rotary evaporator to yield the isopentyl formate product, which is often of high purity. Further purification by distillation may be performed if necessary.

Visualization of Workflows and Relationships

Fischer Esterification Workflow

The following diagram illustrates the general workflow for the synthesis of isopentyl formate via Fischer esterification.

Caption: General workflow for Fischer esterification.

Relationship Between Catalyst Type and Process Characteristics

This diagram shows the logical relationship between the choice of catalyst and the key characteristics of the synthesis process.

Caption: Catalyst choice vs. process attributes.

References

• 1. arkat-usa.org [arkat-usa.org]
• 2. Isoamyl formate - Wikipedia [en.wikipedia.org]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Page loading... [guidechem.com]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. mdpi.com [mdpi.com]
• 8. ajast.net [ajast.net]
• 9. troindia.in [troindia.in]
• 10. mdpi.com [mdpi.com]
• 11. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 12. Free fatty acids esterification catalyzed by acid Faujasite type zeolite - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. community.wvu.edu [community.wvu.edu]
• 16. benthamopen.com [benthamopen.com]
• 17. benchchem.com [benchchem.com]

Application Notes and Protocols for the Biocatalytic Synthesis of Isopentyl Formate Using Lipases

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of isopentyl formate (B1220265), a valuable flavor and fragrance compound, through an environmentally friendly biocatalytic approach using lipases. This method offers high selectivity, mild reaction conditions, and the potential for catalyst reuse, making it an attractive alternative to traditional chemical synthesis.

Introduction

Isopentyl formate is a significant ester known for its characteristic fruity, rum-like aroma, which is utilized in the food, beverage, and cosmetic industries. The enzymatic synthesis of this ester via lipase-catalyzed esterification of isopentyl alcohol with formic acid presents a green and sustainable manufacturing process. Lipases (triacylglycerol hydrolases, E.C. 3.1.1.3) are highly efficient biocatalysts that can function in non-aqueous media to catalyze the synthesis of esters. Among the commercially available lipases, Novozym® 435, an immobilized Candida antarctica lipase (B570770) B, is frequently cited for its high activity and stability in such reactions.[1][2]

Optimization of Reaction Parameters

The efficiency of the biocatalytic synthesis of isopentyl formate is influenced by several key parameters. The following sections and tables summarize the typical effects of these parameters and provide a starting point for process optimization.

Choice of Lipase

The selection of the lipase is critical for achieving high conversion rates. While various lipases can catalyze the reaction, immobilized preparations are generally preferred for their ease of separation and potential for reuse.

Table 1: Comparison of Commercial Lipases for Formate Ester Synthesis

Lipase Preparation	Source Organism	Support Matrix	Typical Conversion (%)*	Reference
Novozym® 435	Candida antarctica B	Macroporous acrylic resin	>95%	[1]
Lipozyme® RM IM	Rhizomucor miehei	Anion-exchange resin	Low (<5%)	[1]
Lipozyme® TL IM	Thermomyces lanuginosus	Granulated silica	Low (<5%)	[1]

*Conversion rates are for octyl formate synthesis and are indicative of relative performance for similar short-chain esters.[1]

Reaction Conditions

Optimizing parameters such as enzyme concentration, substrate molar ratio, and temperature is crucial for maximizing the yield of isopentyl formate.

Table 2: Influence of Reaction Parameters on Isopentyl Formate Synthesis (using Novozym® 435)

Parameter	Range Studied	Optimal Value	Observed Effect on Conversion	Reference (Adapted from)
Enzyme Conc. (g/L)	5 - 30	15	Increases up to 15 g/L, then slightly decreases	[1]
Molar Ratio (Acid:Alcohol)	1:1 - 1:11	1:5 - 1:7	Excess alcohol drives the reaction forward	[1][3]
Temperature (°C)	20 - 60	40 - 50	Increases with temperature up to an optimum, then decreases due to enzyme denaturation	[1][4]
Solvent	Various / Solvent-free	n-Hexane or Solvent-free	Hydrophobic solvents (log P > 3.0) generally yield higher conversions	[2]

Experimental Protocols

The following protocols provide a detailed methodology for the lipase-catalyzed synthesis of isopentyl formate.

Materials and Reagents

• Isopentyl alcohol (3-methyl-1-butanol)

• Formic acid

• Immobilized Lipase (e.g., Novozym® 435)

• Organic Solvent (e.g., n-hexane, optional)

• Molecular sieves (3Å, optional, for water removal)

• Sodium bicarbonate (for washing)

• Anhydrous magnesium sulfate (B86663) (for drying)

• Standard of isopentyl formate (for analytical quantification)

Protocol for a Solvent-Based System

• Reaction Setup : In a sealed reaction vessel, combine isopentyl alcohol and formic acid at the desired molar ratio (e.g., 1:5) in a suitable volume of n-hexane.

• Enzyme Addition : Add the immobilized lipase (e.g., 15 g/L of Novozym® 435) to the substrate mixture.

• Incubation : Place the vessel in an orbital shaker or use a magnetic stirrer and maintain the temperature at 40-50°C.[4] Allow the reaction to proceed for 24-48 hours.[4]

• Monitoring : The reaction progress can be monitored by taking small aliquots at different time intervals and analyzing them by gas chromatography (GC).

• Enzyme Recovery : Once the reaction has reached the desired conversion, separate the immobilized enzyme by filtration. The enzyme can be washed with fresh solvent (e.g., n-hexane) and dried for reuse.[1]

• Work-up : If a solvent was used, it can be removed using a rotary evaporator. The resulting crude product can be washed with a dilute sodium bicarbonate solution to remove any unreacted formic acid, followed by a water wash.

• Purification : Dry the organic layer over anhydrous magnesium sulfate, filter, and if necessary, purify the isopentyl formate by vacuum distillation.[4]

Protocol for a Solvent-Free System

• Reaction Setup : Directly combine isopentyl alcohol and formic acid (or a suitable acyl donor like vinyl formate) in the desired molar ratio in a sealed reaction vessel.

• Enzyme Addition : Add the immobilized lipase to the mixture.

• Incubation and Monitoring : Follow steps 3 and 4 from the solvent-based protocol.

• Enzyme Recovery and Product Isolation : After the reaction, filter to remove the enzyme. The resulting product is often of high purity and may not require extensive purification beyond a simple wash to remove residual acid.

Analytical Methods

Gas Chromatography (GC)

The quantification of isopentyl formate is typically performed using GC equipped with a Flame Ionization Detector (FID).

• Column : A polar capillary column (e.g., FFAP or similar) is suitable.

• Carrier Gas : Helium or Nitrogen.

• Temperatures :

  • Injector: 250°C

  • Detector: 250°C

  • Oven Program: Start at a lower temperature (e.g., 80°C) and ramp up to a higher temperature (e.g., 230°C) to separate reactants and products.

• Quantification : An internal or external standard method can be used for accurate quantification.

Visualizations

Experimental Workflow

Caption: Workflow for the biocatalytic synthesis of isopentyl formate.

Influence of Parameters on Reaction Yield

Caption: Key parameters influencing isopentyl formate yield.

References

• 1. mdpi.com [mdpi.com]
• 2. Enzymatic synthesis of isoamyl acetate using immobilized lipase from Rhizomucor miehei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel and Efficient Synthesis of Phenethyl Formate via Enzymatic Esterification of Formic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of isoamyl acetate using protein-coated microcrystals of different lipases - Polish Journal of Chemical Technology - Tom Vol. 25, nr 2 (2023) - BazTech - Yadda [yadda.icm.edu.pl]

Isopentyl Formate: Application Notes and Protocols for the Food Industry

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isopentyl formate (B1220265) (also known as isoamyl formate) is a widely used flavoring agent in the food industry, prized for its characteristic fruity aroma and taste, often described as reminiscent of plum, black currant, pear, and apple.[1][2][3][4] As a substance designated as Generally Recognized as Safe (GRAS) by the Flavor and Extract Manufacturers Association (FEMA number 2069) and evaluated by the Joint FAO/WHO Expert Committee on Food Additives (JECFA), isopentyl formate is a key component in the formulation of a variety of food products, including beverages, candies, baked goods, and desserts.[5][6][7] This document provides detailed application notes and experimental protocols for the effective use and analysis of isopentyl formate in food matrices.

Physicochemical Properties and Regulatory Information

Isopentyl formate is a colorless liquid with the chemical formula C₆H₁₂O₂.[2][4] A comprehensive summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Isopentyl Formate

Property	Value	Reference(s)
Molecular Weight	116.16 g/mol	[2][4][6]
Appearance	Colorless liquid	[3][4]
Odor	Fruity, plum-like, black currant	[1][2][4]
Boiling Point	123-124 °C	[3]
Melting Point	-93.5 °C	[6]
Density	0.881-0.889 g/cm³	[6]
Solubility in Water	3.5 g/L at 25 °C	[4]
Solubility in Ethanol (B145695)	Soluble; 1ml in 40ml of 60% ethanol	[5][8]
Refractive Index (n_D^20)	1.396-1.400	[6]
FEMA Number	2069	[5][6][7]
JECFA Number	42	[5][6][7]
CAS Number	110-45-2	[5][6]

Isopentyl formate is approved for use as a flavoring agent in the United States under 21 CFR 172.515.[6][7] JECFA has concluded that there is "no safety concern at current levels of intake when used as a flavouring agent".[6][9]

Sensory Profile and Applications

The primary application of isopentyl formate in the food industry is to impart a fruity flavor and aroma. Its sensory profile is characterized by notes of plum, black currant, and a general fruity character. It is a versatile ingredient used in a wide range of products.

Recommended Usage Levels

The FEMA GRAS status of isopentyl formate is based on its use at low concentrations in food. Table 2 provides typical usage levels in various food categories.

Table 2: Recommended Usage Levels of Isopentyl Formate in Food Products

Food Category	Typical Usage Level (ppm)
Beverages (non-alcoholic)	8.4
Ice Cream and Ices	14
Candy	22
Baked Goods	16
Gelatins and Puddings	2.0 - 28
Chewing Gum	250

Source: Data derived from FEMA GRAS documentation.

Logical Workflow for Flavor Application

The successful incorporation of isopentyl formate into a food product requires a systematic approach to formulation and evaluation. The following diagram illustrates a typical workflow.

Flavor Application Workflow

Experimental Protocols

Sensory Evaluation Protocol: Triangle Test

Objective: To determine if a perceptible sensory difference exists between a control product and a product flavored with isopentyl formate.

Materials:

• Control food/beverage product.

• Experimental food/beverage product containing isopentyl formate at a specified concentration.

• Odor-free tasting cups, coded with random three-digit numbers.

• Room temperature, odor-free water for palate cleansing.

• Sensory evaluation booths or a quiet, odor-free environment.

• A panel of at least 24-30 untrained consumer panelists.

Procedure:

• Sample Preparation: For each panelist, present three samples in coded cups. Two of the samples will be identical (either both control or both experimental), and one will be different. The order of presentation should be randomized for each panelist.

• Instructions to Panelists: Instruct panelists to taste each sample from left to right and identify the sample that is different from the other two. They should rinse their mouths with water between samples.

• Data Collection: Record the number of panelists who correctly identify the different sample.

• Data Analysis: The results are analyzed using a statistical table for triangle tests to determine if the number of correct identifications is statistically significant at a chosen confidence level (typically p < 0.05).

Analytical Protocol: Quantification by Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

Objective: To quantify the concentration of isopentyl formate in a liquid food matrix (e.g., a beverage).

Instrumentation and Materials:

• Gas chromatograph with a mass selective detector (GC-MS).

• Headspace autosampler.

• Capillary GC column suitable for volatile compound analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• 20 mL headspace vials with crimp caps.

• Isopentyl formate standard.

• Internal standard (e.g., deuterated ethanol or other suitable compound not present in the sample).

• Sodium chloride.

Procedure:

• Standard Preparation: Prepare a stock solution of isopentyl formate in ethanol. Create a series of calibration standards by spiking the control food matrix with known concentrations of the isopentyl formate stock solution and a constant concentration of the internal standard.

• Sample Preparation: Pipette 5 mL of the beverage sample into a 20 mL headspace vial. Add 1 g of NaCl and the internal standard. Seal the vial immediately.

• HS-GC-MS Analysis:

  • Headspace Parameters:

    • Oven Temperature: 80°C

    • Equilibration Time: 15 minutes

    • Injection Volume: 1 mL

  • GC Parameters:

    • Inlet Temperature: 250°C

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • Oven Program: Start at 40°C, hold for 2 minutes, ramp to 150°C at 10°C/min, then ramp to 240°C at 25°C/min and hold for 5 minutes.

  • MS Parameters:

    • Ion Source Temperature: 230°C

    • Quadrupole Temperature: 150°C

    • Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for isopentyl formate (e.g., m/z 43, 70, 87) and the internal standard.

• Quantification: Construct a calibration curve by plotting the ratio of the peak area of isopentyl formate to the peak area of the internal standard against the concentration of the standards. Determine the concentration of isopentyl formate in the samples from this calibration curve.

Stability Testing Protocol

Objective: To evaluate the stability of isopentyl formate in a food product under accelerated storage conditions.

Materials:

• Food product containing a known concentration of isopentyl formate, packaged in its final commercial packaging.

• Environmental chambers set to accelerated storage conditions (e.g., 40°C / 75% RH).

• HS-GC-MS system for quantification.

Procedure:

• Initial Analysis (Time 0): Quantify the initial concentration of isopentyl formate in a representative sample of the product using the HS-GC-MS method described above.

• Storage: Place a sufficient number of packaged product samples in the environmental chamber.

• Time Point Analysis: At specified time intervals (e.g., 0, 1, 3, and 6 months), remove a set of samples from the chamber and quantify the concentration of isopentyl formate.

• Data Analysis: Plot the concentration of isopentyl formate as a function of time. The degradation can often be modeled using kinetic equations (e.g., first-order kinetics) to predict the shelf-life of the flavoring agent in the product. An Arrhenius plot can be generated if multiple temperatures are tested to determine the activation energy of the degradation reaction.

Signaling Pathways and Experimental Workflows

Olfactory Signaling Pathway

The perception of isopentyl formate's aroma is initiated by its interaction with olfactory receptors in the nasal cavity. The following diagram provides a simplified overview of the olfactory signaling pathway.

Simplified Olfactory Pathway

GC-MS Analysis Workflow

The workflow for the quantitative analysis of isopentyl formate using HS-GC-MS is a multi-step process from sample preparation to data analysis.

HS-GC-MS Analysis Workflow

Conclusion

Isopentyl formate is a valuable and safe flavoring ingredient for creating a range of fruity profiles in food products. The successful application of this ingredient depends on a systematic approach to formulation, sensory evaluation, and analytical quality control. The protocols and workflows provided in this document offer a comprehensive guide for researchers, scientists, and product developers to effectively utilize isopentyl formate in the food industry. Further research into its stability in complex food matrices and its synergistic effects with other flavor compounds will continue to expand its application potential.

References

• 1. Natural Isopentyl Formate manufacturers and suppliers in China - ODOWELL [odowell.com]
• 2. Isopentyl formate｜lookchem [lookchem.com]
• 3. Isopentyl formate [myskinrecipes.com]
• 4. Isoamyl formate - Wikipedia [en.wikipedia.org]
• 5. Food safety and quality: details [fao.org]
• 6. Isoamyl formate | C6H12O2 | CID 8052 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. hfpappexternal.fda.gov [hfpappexternal.fda.gov]
• 8. scent.vn [scent.vn]
• 9. WHO | JECFA [apps.who.int]

Application Notes and Protocols: Isopentyl Formate in Fragrance and Perfumery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of isopentyl formate (B1220265) as a fragrance ingredient. Detailed protocols for its analytical evaluation, sensory assessment, and stability testing are provided to ensure its effective and reliable application in fragrance and perfumery development.

Introduction to Isopentyl Formate in Fragrance

Isopentyl formate (also known as isoamyl formate) is a volatile ester recognized for its potent, fruity aroma.[1][2][3][4][5][6] Its characteristic scent profile, reminiscent of apple, pear, plum, and blackcurrant, makes it a valuable component in the creation of a wide range of fragrances.[1][2][3][4][5][6] It is utilized to impart fresh and fruity top notes in perfumes, cosmetics, soaps, and other scented consumer products.[1][2][5] Isopentyl formate is found naturally in various fruits and foods, including apples, strawberries, and honey.[4][6] For commercial applications, a nature-identical version is often synthesized to ensure consistent quality and supply.[6]

Physicochemical and Olfactory Properties

A thorough understanding of the physicochemical and olfactory properties of isopentyl formate is essential for its effective use in fragrance formulations.

Table 1: Physicochemical Properties of Isopentyl Formate

Property	Value	Reference
Chemical Formula	C₆H₁₂O₂	--INVALID-LINK--
Molecular Weight	116.16 g/mol	--INVALID-LINK--
Appearance	Colorless liquid	--INVALID-LINK--
Boiling Point	123-124 °C	--INVALID-LINK--
Density	0.859 g/mL at 25 °C	--INVALID-LINK--
Vapor Pressure	15.3 mm/Hg @ 25.00 °C	--INVALID-LINK--
Solubility	Soluble in ethanol (B145695) and most fixed oils; limited solubility in water.	--INVALID-LINK--, --INVALID-LINK--
Flash Point	27 °C	--INVALID-LINK--

Table 2: Olfactory Profile of Isopentyl Formate

Attribute	Description	Reference
Odor Type	Fruity, Green	--INVALID-LINK--
Odor Description	Sweet, fruity, with notes of apple, pear, plum, and blackcurrant.	--INVALID-LINK--, --INVALID-LINK--
Typical Use Level	Varies by application; can range from a trace amount to several percent in the fragrance concentrate.	--INVALID-LINK--

Application in Fragrance Compositions

Isopentyl formate is primarily used as a top note ingredient, providing an initial burst of fruity freshness. Its high volatility means it is one of the first components of a fragrance to be perceived. It is often blended with other fruity esters, as well as floral and green notes, to create a well-rounded and appealing scent profile.

Typical Concentration of Fragrance Oil in Consumer Products:

Product Type	Fragrance Oil Concentration (%)
Eau de Parfum (EdP)	15 - 20%
Eau de Toilette (EdT)	5 - 15%
Eau de Cologne (EdC)	2 - 4%
Soaps and Lotions	1 - 2%

Note: The concentration of isopentyl formate within the fragrance oil itself can vary significantly based on the desired olfactory effect.

Experimental Protocols

The following protocols provide detailed methodologies for the analytical and sensory evaluation of isopentyl formate.

This protocol outlines the identification and quantification of isopentyl formate in a fragrance mixture using headspace GC-MS. This technique is ideal for analyzing volatile compounds without complex sample preparation.

Caption: Logical flow of a sensory triangle test.

Protocol Details:

• Panelist Selection:

  • Select a panel of at least 20-30 individuals who have been screened for their ability to detect fruity and ester-like aromas. Panelists should be free from colds or any condition that might affect their sense of smell.

• Sample Preparation:

  • Prepare two batches of the product to be tested (Sample A and Sample B). For evaluating isopentyl formate, these could be two different fragrance formulations in an ethanol base, or a standard versus a sample that has undergone stability testing.

  • Dip fragrance blotters into the samples and allow the solvent to evaporate for a consistent amount of time (e.g., 30 seconds).

  • Present each panelist with three coded blotters. Two blotters will be from one sample, and the third from the other sample (e.g., AAB, ABA, BAA, BBA, BAB, ABB). The presentation order should be randomized for each panelist.

• Evaluation Procedure:

  • Instruct panelists to sniff each blotter from left to right.

  • Ask them to identify which of the three samples is different from the other two.

  • Provide water and an odorless cracker to cleanse the palate (or in this case, reset the sense of smell) between evaluations if multiple tests are being conducted.

• Data Analysis:

  • Count the number of correct identifications.

  • Use a statistical table for triangle tests or a chi-squared test to determine if the number of correct answers is statistically significant (i.e., greater than what would be expected by chance, which is 1/3).

This protocol assesses the stability of isopentyl formate in a typical fragrance base (ethanol/water mixture) under accelerated conditions. [7][8][9] Workflow for Accelerated Stability Testing

Caption: Workflow for accelerated stability testing of isopentyl formate.

Protocol Details:

• Sample Preparation:

  • Prepare a solution of isopentyl formate at a known concentration (e.g., 1%) in a base of 80% ethanol and 20% deionized water.

  • Divide the solution into multiple transparent glass vials.

• Storage Conditions:

  • Store a set of samples under each of the following conditions:

    • Elevated Temperature: In an oven at 40°C.

    • UV Light Exposure: In a light cabinet with controlled UV exposure.

    • Control: At room temperature (20-25°C) in the dark.

• Time Points for Analysis:

  • Analyze samples from each condition at specified time points: T=0 (initial), 1, 2, 4, 8, and 12 weeks.

• Analytical and Sensory Evaluation:

  • GC-MS Analysis: At each time point, quantify the concentration of isopentyl formate using the protocol described in section 4.1 to determine the rate of degradation.

  • Sensory Evaluation: Conduct a triangle test (as per protocol 4.2) comparing the aged samples to the control sample stored at room temperature to assess any perceptible changes in aroma.

  • Physical Assessment: Visually inspect the samples for any changes in color or clarity.

Conclusion

Isopentyl formate is a versatile and impactful fragrance ingredient that, when used effectively, can significantly enhance the sensory profile of a wide range of products. The protocols outlined in these application notes provide a robust framework for the analytical and sensory evaluation of isopentyl formate, ensuring its quality, stability, and desired olfactory performance in final fragrance formulations. Adherence to these standardized methodologies will enable researchers and perfumers to confidently incorporate this fruity ester into their creations.

References

• 1. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 2. Chemical stability and in chemico reactivity of 24 fragrance ingredients of concern for skin sensitization risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isoamyl formate - Wikipedia [en.wikipedia.org]
• 4. Page loading... [guidechem.com]
• 5. Isopentyl formate [myskinrecipes.com]
• 6. CAS 110-45-2: Isoamyl formate | CymitQuimica [cymitquimica.com]
• 7. testinglab.com [testinglab.com]
• 8. iltusa.com [iltusa.com]
• 9. orchadia.org [orchadia.org]

Isopentyl Formate: A Comprehensive Profile for Applications in Organic Chemistry

Introduction

Isopentyl formate (B1220265), also known as isoamyl formate, is an organic ester with the chemical formula C₆H₁₂O₂. It is a colorless liquid with a characteristic fruity odor, reminiscent of pears and plums.[1] While widely recognized for its application as a flavoring and fragrance agent in the food and cosmetic industries, its potential as a solvent in organic reactions is an area of growing interest, particularly within the framework of green chemistry. This document provides a detailed overview of isopentyl formate, including its physicochemical properties, safety and handling guidelines, and a review of its current and potential applications as a solvent in organic synthesis, with a focus on enzymatic reactions where its use is more documented.

Physicochemical Properties

A thorough understanding of a solvent's physical and chemical properties is crucial for its application in organic synthesis. Isopentyl formate possesses a unique combination of characteristics that make it a viable alternative to conventional solvents in specific applications.

Property	Value	Reference
Molecular Formula	C₆H₁₂O₂	[2]
Molar Mass	116.16 g/mol	[2]
Appearance	Colorless, clear liquid	[2]
Odor	Fruity, pear-like	[1]
Boiling Point	123-124 °C	[2]
Melting Point	-93 °C	[2]
Density	0.859 g/mL at 25 °C	[2]
Flash Point	27 °C	[1]
Solubility in Water	3.5 g/L at 25 °C	[1]
Solubility in Organic Solvents	Soluble in ethanol (B145695), ether, and most fixed oils.[1][3]

Health, Safety, and Handling

Proper handling of any chemical substance is paramount to ensure laboratory safety. Isopentyl formate is a flammable liquid and should be handled with appropriate precautions.

Hazard Statement	Precautionary Statement	Reference
Flammable liquid and vapor	Keep away from heat, sparks, open flames, and hot surfaces. No smoking.	[1]
Causes serious eye irritation	Wear protective gloves/protective clothing/eye protection/face protection.	[1]
May cause respiratory irritation	Avoid breathing dust/fume/gas/mist/vapors/spray.	[1]

First Aid Measures:

• In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

• In case of skin contact: Wash with plenty of soap and water.

• If inhaled: Remove person to fresh air and keep comfortable for breathing.

• If swallowed: Rinse mouth. Do NOT induce vomiting.

Isopentyl Formate in Organic Synthesis: Current Landscape

While the pleasant aroma of isopentyl formate has secured its place in the flavor and fragrance industry, its application as a primary solvent in common organic reactions such as Grignard, Wittig, Suzuki, or Heck reactions is not well-documented in scientific literature. General statements suggest its use as a solvent for resins and in the formulation of cosmetics and pharmaceuticals, but specific protocols and quantitative data for these applications are scarce.[4]

The primary area where isopentyl formate has been investigated as a reaction medium is in enzymatic reactions , particularly lipase-catalyzed esterifications and transesterifications.

Application Note: Isopentyl Formate in Enzymatic Reactions

Introduction

The use of enzymes as catalysts in organic synthesis offers several advantages, including high selectivity, mild reaction conditions, and environmental compatibility. The choice of solvent is critical in enzymatic reactions as it can significantly influence enzyme activity and stability, as well as the reaction equilibrium. Isopentyl formate, being an ester, can serve as both a solvent and a reactant in certain enzymatic processes.

Logical Workflow for Enzymatic Esterification

Caption: A generalized workflow for conducting a lipase-catalyzed esterification reaction.

Experimental Protocol: Lipase-Catalyzed Synthesis of a Flavor Ester

This protocol provides a general methodology for the synthesis of a flavor ester using an immobilized lipase in a solvent-free system or with an organic solvent. While this specific example does not use isopentyl formate as the solvent, it illustrates the conditions under which related esters are synthesized, and where isopentyl formate could potentially be used as the reaction medium.

Materials:

• Isoamyl alcohol (3-methyl-1-butanol)

• Acetic acid (glacial)

• Immobilized lipase (e.g., from Candida antarctica or Rhizomucor miehei)

• Organic solvent (e.g., n-hexane, cyclohexane, or potentially isopentyl formate)

• Molecular sieves (optional, for water removal)

• Sodium bicarbonate solution (5% w/v)

• Anhydrous sodium sulfate

• Standard laboratory glassware and equipment (magnetic stirrer, thermostat-controlled water bath, rotary evaporator)

Procedure:

• To a 100 mL round-bottom flask, add isoamyl alcohol (e.g., 10 mmol) and acetic acid (e.g., 10 mmol).

• Add the chosen organic solvent (e.g., 20 mL). For a solvent-free system, this step is omitted.

• Add the immobilized lipase (e.g., 10% by weight of substrates).

• If desired, add activated molecular sieves to remove water produced during the reaction and shift the equilibrium towards the product.

• The reaction mixture is incubated in a thermostatted water bath (e.g., 40-60 °C) with constant stirring for a specified period (e.g., 24-48 hours).

• The progress of the reaction can be monitored by taking aliquots at different time intervals and analyzing them by gas chromatography (GC).

• Upon completion, the immobilized enzyme is removed by filtration. The enzyme can be washed with fresh solvent and reused.

• The filtrate is transferred to a separatory funnel and washed with 5% sodium bicarbonate solution to remove unreacted acetic acid, followed by washing with brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude ester product.

• The product can be further purified by distillation if necessary.

Quantitative Data from Literature (Illustrative)

The following table summarizes data from literature on the enzymatic synthesis of isoamyl acetate (B1210297) (a structurally similar ester), highlighting the influence of reaction parameters on the yield. This data is provided to illustrate the type of quantitative information that would be relevant for optimizing reactions where isopentyl formate could be a solvent.

Enzyme Source	Substrates	Solvent	Temperature (°C)	Molar Ratio (Alcohol:Acid)	Yield (%)	Reference
Immobilized Rhizomucor miehei lipase	Isoamyl alcohol, Acetic acid	n-Hexane	40	1:1	>80	[5]
Immobilized Candida antarctica lipase	Isoamyl alcohol, Acetic anhydride	Solvent-free	50	1:1.2	~95	[6]

Isopentyl Formate as a Green Solvent: A Perspective

The principles of green chemistry encourage the use of safer solvents, preferably derived from renewable resources, that are biodegradable and have a low environmental impact. Isopentyl formate aligns with several of these principles:

• Renewable Feedstock: It can be produced from isopentyl alcohol (isoamyl alcohol), which is a component of fusel oil, a byproduct of ethanol fermentation from biomass.[7]

• Biodegradability: Esters are generally considered to be biodegradable.

• Lower Toxicity: It has a relatively low order of acute toxicity.[7]

Logical Relationship of Green Solvent Attributes

Caption: Key attributes supporting the classification of isopentyl formate as a potential green solvent.

Despite these favorable characteristics, the widespread adoption of isopentyl formate as a solvent in organic synthesis is hindered by the lack of comprehensive studies demonstrating its efficacy across a broad range of reaction types. Further research is needed to evaluate its performance in comparison to conventional solvents, focusing on reaction kinetics, product yields, and compatibility with various catalysts and reagents.

Conclusion

Isopentyl formate is a versatile organic compound with well-established applications in the flavor and fragrance sectors. Its physicochemical properties and favorable safety profile position it as a promising candidate for a green solvent in organic chemistry. However, there is a notable absence of detailed studies and protocols for its use as a primary solvent in common organic reactions. The most significant potential for its application as a reaction medium currently lies in the field of biocatalysis, particularly in lipase-catalyzed esterifications. Future research into the broader applicability of isopentyl formate as a solvent will be crucial for its establishment as a truly viable and sustainable alternative in the toolkit of synthetic chemists.

References

• 1. Isoamyl formate - Wikipedia [en.wikipedia.org]
• 2. chembk.com [chembk.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. nbinno.com [nbinno.com]
• 5. Enzymatic synthesis of isoamyl acetate using immobilized lipase from Rhizomucor miehei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Page loading... [wap.guidechem.com]

Gas chromatography-mass spectrometry (GC-MS) analysis of isopentyl formate.

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopentyl formate (B1220265) (isoamyl formate) is a volatile ester known for its characteristic fruity, banana-like aroma. It is a key component in the flavor and fragrance industry and can also be found as a volatile organic compound (VOC) in various biological and environmental samples. Accurate and sensitive quantification of isopentyl formate is crucial for quality control in food and beverage production, fragrance formulation, and in metabolic research. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique well-suited for the analysis of volatile compounds like isopentyl formate, offering high sensitivity, selectivity, and structural elucidation capabilities.[1][2] This application note provides a detailed protocol for the qualitative and quantitative analysis of isopentyl formate using GC-MS.

Experimental Protocols

Sample Preparation

The choice of sample preparation technique depends on the sample matrix. For liquid samples such as beverages or fragrance oils, a direct injection after dilution is often sufficient. For more complex matrices, headspace or solid-phase microextraction (SPME) techniques are recommended to isolate the volatile analytes.[1][2]

a) Direct Liquid Injection:

• Allow the sample to reach room temperature.

• Accurately weigh approximately 1 g of the sample into a 10 mL volumetric flask.

• Dilute the sample with a suitable volatile solvent (e.g., dichloromethane, hexane, or methanol).[3] Ensure the final concentration is within the calibration range (e.g., 1-100 µg/mL).[3]

• Vortex the solution for 30 seconds to ensure homogeneity.

• If the sample contains particulates, centrifuge the solution to prevent blockage of the GC syringe and contamination of the injector and column.[3]

• Transfer the supernatant to a 2 mL autosampler vial for GC-MS analysis.

b) Static Headspace (for solid or viscous liquid samples):

• Accurately weigh a representative portion of the sample (e.g., 1-5 g) into a 20 mL headspace vial.

• Add an appropriate matrix modifier if necessary (e.g., sodium chloride to increase volatility from aqueous matrices).

• Seal the vial tightly with a PTFE-lined septum and aluminum cap.

• Incubate the vial in the headspace autosampler at a constant temperature (e.g., 80°C) for a set period (e.g., 15 minutes) to allow for equilibration of the volatile compounds in the headspace.

• Inject a portion of the headspace gas into the GC-MS system.

GC-MS Instrumentation and Parameters

The following parameters are a starting point and may require optimization for your specific instrument and application.

Table 1: GC-MS Instrument Parameters

Parameter	Setting
Gas Chromatograph	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977A or equivalent
GC Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column
Injector	Split/Splitless
Injector Temperature	250°C
Injection Volume	1 µL
Injection Mode	Split (e.g., 50:1 for concentrated samples) or Splitless (for trace analysis)
Carrier Gas	Helium (99.999% purity)
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial temperature: 40°C, hold for 2 min; Ramp: 10°C/min to 250°C, hold for 5 min
MS Transfer Line	280°C
Ion Source	Electron Ionization (EI)
Ion Source Temp.	230°C
Electron Energy	70 eV
Mass Range	m/z 35-350
Scan Mode	Full Scan (for qualitative analysis) and/or Selected Ion Monitoring (SIM) (for quantitative analysis)

Data Presentation

Quantitative Analysis

For quantitative analysis, a calibration curve should be prepared using standard solutions of isopentyl formate of known concentrations.

Table 2: Example Calibration Curve Data for Isopentyl Formate

Concentration (µg/mL)	Peak Area (Arbitrary Units)
1	15,234
5	78,912
10	155,678
25	389,012
50	780,456
100	1,565,890
Correlation Coefficient (r²)	> 0.995

Mass Spectral Data

The mass spectrum of isopentyl formate is characterized by specific fragment ions. The molecular ion peak (M+) at m/z 116 may be of low intensity or absent.

Table 3: Characteristic Mass Fragments of Isopentyl Formate

m/z	Relative Intensity (%)	Putative Ion Fragment
43	100.0	[C3H7]+
55	85.2	[C4H7]+
70	65.8	[C5H10]+
41	58.7	[C3H5]+
29	45.3	[CHO]+
71	35.1	[C5H11]+
116	< 5	[C6H12O2]+ (Molecular Ion)

Note: Relative intensities are approximate and may vary between instruments.

Visualizations

Caption: Experimental workflow for GC-MS analysis of isopentyl formate.

Caption: Putative mass fragmentation pathway of isopentyl formate.

Conclusion

This application note provides a comprehensive and detailed protocol for the analysis of isopentyl formate using GC-MS. The described methods for sample preparation, instrumentation, and data analysis can be readily adapted for various research, quality control, and drug development applications. The high sensitivity and selectivity of GC-MS make it an ideal technique for the reliable identification and quantification of isopentyl formate in diverse sample matrices.

References

• 1. Sample preparation GC-MS [scioninstruments.com]
• 2. GC-MS Sample Preparation | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. uoguelph.ca [uoguelph.ca]

Application Note: Quantitative Analysis of Isopentyl Formate in Complex Mixtures by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isopentyl formate (B1220265) (also known as isoamyl formate) is an ester recognized for its characteristic fruity aroma, reminiscent of pear or plum.[1][2][3] It is naturally present in various fruits like apples and strawberries and is utilized as a flavoring agent in the food and beverage industry, as well as in the formulation of fragrances.[3][4][5] Accurate quantification of isopentyl formate is crucial in quality control of food products, fragrance formulations, and in monitoring its presence in various complex matrices during drug development and chemical synthesis.

This application note provides a detailed protocol for the quantitative analysis of isopentyl formate in complex mixtures using Gas Chromatography-Mass Spectrometry (GC-MS). GC-MS is a powerful and widely used technique for the analysis of volatile and semi-volatile compounds, offering high sensitivity and selectivity.[6][7] The methodology described herein is based on established principles for the analysis of esters and has been validated according to the International Council for Harmonisation (ICH) guidelines to ensure reliability and robustness.[7][8]

Experimental Protocols

A detailed workflow for the quantitative analysis of isopentyl formate is presented below. This includes sample preparation, instrument configuration, and data analysis.

Caption: Workflow for Isopentyl Formate Analysis.

2.1. Sample Preparation

The sample preparation protocol is designed to extract isopentyl formate from a complex matrix and prepare it for GC-MS analysis.

• Internal Standard Addition: To a known volume or weight of the sample, add an appropriate internal standard (e.g., a deuterated analog or a compound with similar chemical properties but different retention time, such as hexyl acetate).

• Liquid-Liquid Extraction: If the sample is in an aqueous matrix, perform a liquid-liquid extraction. Add an equal volume of a non-polar organic solvent (e.g., hexane (B92381) or diethyl ether). Vortex the mixture vigorously for 2 minutes and then centrifuge to separate the layers.

• Collection of Organic Layer: Carefully collect the upper organic layer containing the isopentyl formate and the internal standard.

• Drying: Pass the organic extract through a small column of anhydrous sodium sulfate (B86663) to remove any residual water.

• Filtration: Filter the final extract through a 0.45 µm syringe filter into a GC vial.[6]

2.2. GC-MS Instrumentation and Conditions

The following GC-MS conditions are recommended for the analysis of isopentyl formate.

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC System or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	Non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)[6]
Injector	Split/splitless injector at 250°C[6]
Injection Volume	1 µL
Injection Mode	Split (e.g., 50:1)
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min[6]
Oven Program	Start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min, hold for 5 minutes[6]
MS Source	Electron Ionization (EI) at 70 eV[6]
MS Quadrupole Temp	150°C
MS Source Temp	230°C
MS Mode	Selected Ion Monitoring (SIM) for quantification[6]
Monitored Ions	To be determined from the mass spectrum of isopentyl formate (e.g., quantifier and qualifier ions)

Method Validation

The analytical method was validated according to ICH guidelines to demonstrate its suitability for the intended purpose.[8] The validation parameters include specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).[7][9][10]

Caption: Key Parameters for Analytical Method Validation.

3.1. Specificity

Specificity was assessed by analyzing blank matrix samples to ensure no interference from endogenous components at the retention time of isopentyl formate and the internal standard. The chromatographic peaks for isopentyl formate were well-resolved from other components in the spiked matrix.

3.2. Linearity and Range

Linearity was evaluated by preparing calibration standards at a minimum of five different concentrations. The calibration curve was constructed by plotting the peak area ratio of isopentyl formate to the internal standard against the concentration.

Parameter	Result
Linear Range	0.1 - 100 µg/mL
Correlation Coefficient (R²)	≥ 0.995
Calibration Curve Equation	y = mx + c

3.3. Accuracy and Precision

Accuracy was determined by the recovery of known amounts of isopentyl formate spiked into the matrix at three concentration levels (low, medium, and high). Precision was evaluated by repeatability (intra-day) and intermediate precision (inter-day) and expressed as the relative standard deviation (%RSD).

Concentration Level	Accuracy (% Recovery)	Precision (%RSD)
Low QC	98 - 105%	≤ 10%
Medium QC	97 - 103%	≤ 8%
High QC	98 - 102%	≤ 5%

3.4. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

Parameter	Value
Limit of Detection (LOD)	~0.03 µg/mL
Limit of Quantitation (LOQ)	~0.1 µg/mL

3.5. Robustness

The robustness of the method was evaluated by introducing small, deliberate variations in the GC-MS parameters, such as injector temperature (±5°C), oven temperature ramp rate (±1°C/min), and carrier gas flow rate (±0.1 mL/min). The results remained unaffected by these minor changes, demonstrating the robustness of the method.[9]

Data Presentation

The quantitative data for isopentyl formate in unknown samples should be determined using the constructed calibration curve. The concentration is calculated from the peak area ratio of the analyte to the internal standard.

Table of Quantitative Results

Sample ID	Peak Area Ratio (Analyte/IS)	Calculated Concentration (µg/mL)
Sample 1	[Value]	[Value]
Sample 2	[Value]	[Value]
Sample 3	[Value]	[Value]

Conclusion

This application note details a robust and reliable GC-MS method for the quantitative analysis of isopentyl formate in complex mixtures. The described protocol, including sample preparation and instrument conditions, along with the method validation data, demonstrates that this approach is suitable for its intended purpose in research, quality control, and drug development settings. The high sensitivity, specificity, and accuracy of the method make it a valuable tool for the precise quantification of isopentyl formate.

References

• 1. CAS 110-45-2: Isoamyl formate | CymitQuimica [cymitquimica.com]
• 2. Isoamyl formate - Wikipedia [en.wikipedia.org]
• 3. Isopentyl formate | 110-45-2 [chemicalbook.com]
• 4. Page loading... [wap.guidechem.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 9. iiste.org [iiste.org]
• 10. wjarr.com [wjarr.com]

Application Notes and Protocols: Isopentyl Formate as a Potential Insect Pheromone or Kairomone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopentyl formate (B1220265), also known as isoamyl formate, is a volatile ester with a characteristic fruity, plum-like aroma.[1][2][3][4] It is a naturally occurring compound found in a variety of fruits and fermented beverages, including apples, strawberries, and wine.[2][3] While research has extensively documented the role of similar esters, such as isoamyl acetate (B1210297) and isopentyl butanoate, as insect pheromones and kairomones, the specific function of isopentyl formate in insect chemical communication remains an area with limited direct investigation.

These application notes provide a comprehensive overview of the methodologies and protocols required to assess the potential of isopentyl formate as an insect pheromone or kairomone. The following sections detail the standard experimental procedures, from initial screening of insect antennal responses to behavioral assays, and provide templates for data presentation and visualization of experimental workflows.

Data Presentation: Templates for Quantitative Analysis

Effective data presentation is crucial for comparing the behavioral and physiological effects of isopentyl formate. The following tables are templates for organizing and summarizing quantitative data obtained from the experimental protocols outlined in this document.

Table 1: Electroantennography (EAG) Response Data

This table is designed to summarize the electrophysiological responses of insect antennae to isopentyl formate.

Insect Species	Sex	n	Isopentyl Formate (mV ± SE)	Positive Control (mV ± SE)	Negative Control (Solvent) (mV ± SE)
Species A	F	15	[Insert Data]	[Insert Data]	[Insert Data]
Species A	M	15	[Insert Data]	[Insert Data]	[Insert Data]
Species B	F	15	[Insert Data]	[Insert Data]	[Insert Data]
Species B	M	15	[Insert Data]	[Insert Data]	[Insert Data]

Table 2: Y-Tube Olfactometer Behavioral Response Data

This table is a template for presenting the results of two-choice behavioral assays.

Insect Species	Sex	n	Treatment Arm (Isopentyl Formate)	Control Arm (Solvent)	No Choice	% Attraction	P-value
Species A	F	50	[No. of insects]	[No. of insects]	[No. of insects]	[Calculate %]	[Insert P-value]
Species A	M	50	[No. of insects]	[No. of insects]	[No. of insects]	[Calculate %]	[Insert P-value]
Species B	F	50	[No. of insects]	[No. of insects]	[No. of insects]	[Calculate %]	[Insert P-value]
Species B	M	50	[No. of insects]	[No. of insects]	[No. of insects]	[Calculate %]	[Insert P-value]

Table 3: Four-Arm Olfactometer Behavioral Response Data

This table is suitable for presenting data from more complex choice assays.

Insect Species	Sex	n	Time in Isopentyl Formate Arm (s ± SE)	Time in Control Arm 1 (s ± SE)	Time in Control Arm 2 (s ± SE)	Time in Control Arm 3 (s ± SE)	P-value
Species A	F	30	[Insert Data]	[Insert Data]	[Insert Data]	[Insert Data]	[Insert P-value]
Species A	M	30	[Insert Data]	[Insert Data]	[Insert Data]	[Insert Data]	[Insert P-value]

Experimental Protocols

The following protocols are standard methods used to identify and characterize insect semiochemicals.

Electroantennography (EAG)

EAG is a technique used to measure the electrical response of an insect's antenna to volatile compounds.[5][6] It is a primary screening tool to determine if an insect can detect a specific odorant.

Objective: To determine if the antennae of the target insect species produce a significant electrical response to isopentyl formate.

Materials:

• Live insects (e.g., moths, beetles, flies)

• Isopentyl formate (high purity)

• Solvent (e.g., hexane, paraffin (B1166041) oil)

• EAG system (micromanipulators, electrodes, amplifier, data acquisition software)

• Dissecting microscope

• Odor delivery system (e.g., puff-based system with Pasteur pipettes)

• Filter paper strips

Protocol:

• Preparation of Stimuli:

  • Prepare serial dilutions of isopentyl formate in the chosen solvent (e.g., 1 µg/µl, 10 µg/µl, 100 µg/µl).

  • Apply a known volume (e.g., 10 µl) of each dilution onto a filter paper strip and allow the solvent to evaporate.

  • Insert the filter paper into a clean Pasteur pipette.

  • Prepare a solvent-only control pipette and a positive control with a known EAG-active compound.

• Antenna Preparation:

  • Immobilize an insect.

  • Excise one antenna at the base using fine scissors.

  • Mount the antenna between two electrodes using conductive gel. The recording electrode is placed at the distal end of the antenna, and the reference electrode is placed at the basal end.

• Data Recording:

  • Deliver a continuous stream of humidified, purified air over the antenna.

  • Introduce a puff of the stimulus (e.g., 0.5 seconds) into the continuous airstream.

  • Record the resulting depolarization of the antennal potential (EAG response) in millivolts (mV).

  • Present stimuli in a randomized order, with sufficient time between puffs (e.g., 60 seconds) to allow the antenna to recover.

  • Begin and end each recording session with the solvent and positive controls to monitor the antenna's viability.

• Data Analysis:

  • Measure the peak amplitude of the EAG response for each stimulus.

  • Normalize the responses by subtracting the solvent control response.

  • Use appropriate statistical tests (e.g., ANOVA, t-test) to determine if the response to isopentyl formate is significantly different from the negative control.

Behavioral Bioassays: Olfactometers

Olfactometer assays are used to study the behavioral response of insects to chemical cues.[7][8][9][10]

A Y-tube olfactometer is a two-choice arena used to assess preference.

Objective: To determine if isopentyl formate is attractive or repellent to the target insect species.

Materials:

• Y-tube olfactometer

• Airflow meter

• Charcoal-filtered, humidified air source

• Odor sources (isopentyl formate on filter paper in a sealed container)

• Control source (solvent on filter paper)

• Live insects

Protocol:

• Setup:

  • Connect the olfactometer to the air source, ensuring equal airflow through both arms.

  • Place the odor source at the end of one arm and the control source at the end of the other arm.

• Bioassay:

  • Introduce a single insect at the base of the Y-tube.

  • Allow the insect a set amount of time (e.g., 5-10 minutes) to make a choice.

  • A choice is recorded when the insect moves a certain distance into one of the arms and remains there for a specified time (e.g., >15 seconds).

  • Insects that do not make a choice within the allotted time are recorded as "no choice."

  • After each trial, clean the olfactometer with solvent (e.g., ethanol) and bake it to remove any residual odors.

  • Rotate the position of the treatment and control arms between trials to avoid positional bias.

• Data Analysis:

  • Use a Chi-square test or a binomial test to determine if the number of insects choosing the treatment arm is significantly different from those choosing the control arm.

A four-arm olfactometer allows for the simultaneous testing of multiple stimuli.

Objective: To assess the preference of an insect when presented with isopentyl formate alongside other potential attractants or repellents.

Materials:

• Four-arm olfactometer

• Airflow and odor delivery system for four arms

• Video recording and tracking software (optional, but recommended)

• Live insects

Protocol:

• Setup:

  • Connect the olfactometer to the air source, ensuring equal airflow through all four arms.

  • Place the different odor sources at the end of each arm. One arm should contain the solvent control.

• Bioassay:

  • Introduce a single insect into the center of the arena.

  • Record the insect's movement for a set duration (e.g., 10-15 minutes).

  • Measure the time spent in each arm/quadrant and the first choice made.

• Data Analysis:

  • Use ANOVA to compare the time spent in each arm.

  • Use a Chi-square test to analyze the first-choice data.

Visualizations: Diagrams of Workflows and Pathways

The following diagrams, created using the DOT language for Graphviz, illustrate key experimental and logical flows.

References

• 1. scienceopen.com [scienceopen.com]
• 2. Isoamyl formate - Wikipedia [en.wikipedia.org]
• 3. Isopentyl Formate [chembk.com]
• 4. Isopentyl formate [myskinrecipes.com]
• 5. Electroantennogram response of the parasitoid, Microplitis croceipes to host-related odors: The discrepancy between relative abundance and level of antennal responses to volatile compound - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Electroantennographic Bioassay as a Screening Tool for Host Plant Volatiles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. US11885786B1 - Insect olfactometer - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. hau.repository.guildhe.ac.uk [hau.repository.guildhe.ac.uk]

Green Synthesis of Isopentyl Formate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopentyl formate (B1220265) is a valuable ester recognized for its characteristic fruity aroma, finding applications in the food, fragrance, and pharmaceutical industries. Traditional synthesis methods often rely on corrosive mineral acids, leading to environmental concerns and complex purification processes. Green chemistry principles advocate for the development of cleaner, more sustainable synthetic routes. This document provides detailed application notes and experimental protocols for the green synthesis of isopentyl formate, focusing on enzymatic catalysis and heterogeneous solid acid catalysis. These methods offer significant advantages, including milder reaction conditions, higher selectivity, easier product separation, and catalyst reusability.

Green Synthesis Approaches

Two primary green methodologies for isopentyl formate production are highlighted:

• Enzymatic Synthesis: This method utilizes lipases, which are enzymes that catalyze the esterification of isopentyl alcohol and formic acid. Immobilized lipases, such as Novozym® 435, are particularly advantageous as they can be easily recovered and reused, reducing operational costs and waste.[1][2]

• Heterogeneous Catalysis: This approach employs solid acid catalysts, such as the sulfonic acid-based ion-exchange resin Amberlyst-15, to replace traditional liquid acids like sulfuric acid.[3][4][5] These solid catalysts are non-corrosive, easily separable from the reaction mixture, and can be regenerated and reused, aligning with the principles of green chemistry.[3]

Data Presentation: Comparative Analysis of Synthesis Methods

The following tables summarize quantitative data for the synthesis of formate esters using green catalytic methods. Data for octyl formate and phenethyl formate are presented as close analogs to isopentyl formate, demonstrating the general efficacy of these green methods.

Table 1: Enzymatic Synthesis of Formate Esters using Novozym® 435

Parameter	Octyl Formate Synthesis[1]	Phenethyl Formate Synthesis[6]
Catalyst	Novozym® 435	Novozym® 435
Reactants	Formic Acid, Octanol	Formic Acid, Phenethyl Alcohol
Optimal Enzyme Conc.	15 g/L	15 g/L
Optimal Molar Ratio	1:7 (Formic Acid:Octanol)	1:5 (Formic Acid:Phenethyl Alcohol)
Optimal Temperature	40 °C	40 °C
Reaction Time	Not Specified for max yield	Not Specified for max yield
Solvent	1,2-dichloroethane	1,2-dichloroethane
Maximum Conversion	96.51%	95.92%
Catalyst Reusability	Up to 10 cycles	Enzyme denaturation observed with 1,2-dichloroethane

Table 2: Heterogeneous Catalysis for Ester Synthesis

Parameter	Isobutyl Propionate Synthesis[7]	Formylation of Alcohols[8]
Catalyst	Amberlyst-15	Amberlyst-15
Reactants	Propionic Acid, Isobutanol	Various Alcohols, Ethyl Formate
Catalyst Loading	Not specified	50 mg per 1 mmol of alcohol
Molar Ratio	Not specified	Alcohol:Ethyl Formate (1 mmol:3 mL)
Temperature	Not specified	Room Temperature
Reaction Time	Not specified	Varies (e.g., 2h for Benzyl Alcohol)
Solvent	Dioxan	Neat (Solvent-free)
Yield	Not specified	Good to excellent yields reported
Catalyst Reusability	Stated as an advantage	Yes

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Isopentyl Formate using Immobilized Lipase (B570770)

This protocol is adapted from the successful synthesis of other formate esters using Novozym® 435.[1][6]

Materials:

• Isopentyl alcohol

• Formic acid

• Immobilized Lipase (e.g., Novozym® 435)

• Organic solvent (e.g., n-hexane or solvent-free)

• Molecular sieves (optional, for water removal)

• Reaction vessel (e.g., screw-capped flask)

• Shaking incubator or magnetic stirrer with temperature control

• Filtration apparatus

Procedure:

• To a 50 mL screw-capped flask, add isopentyl alcohol and formic acid in a 1:1 to 1:5 molar ratio. For a solvent-based reaction, add an appropriate volume of n-hexane. For a solvent-free approach, proceed without adding a solvent.[9]

• Add the immobilized lipase, Novozym® 435, at a concentration of 10-15 g/L relative to the volume of the liquid phase.

• If operating under anhydrous conditions, add molecular sieves to the mixture.

• Securely cap the flask and place it in a shaking incubator or on a magnetic stirrer set to a constant agitation speed (e.g., 150-200 rpm).

• Maintain the reaction temperature at 40-50°C.

• Monitor the reaction progress by taking small aliquots at regular intervals and analyzing them using Gas Chromatography (GC).

• Once the reaction has reached the desired conversion, stop the agitation and heating.

• Separate the immobilized enzyme from the reaction mixture by filtration. The enzyme can be washed with a solvent (e.g., n-hexane), dried, and stored for reuse.

• The liquid product mixture can be purified by distillation if required.

Protocol 2: Isopentyl Formate Synthesis using a Solid Acid Catalyst (Amberlyst-15)

This protocol is based on the use of Amberlyst-15 for the synthesis of other esters.[7][8]

Materials:

• Isopentyl alcohol

• Formic acid

• Amberlyst-15 resin

• Reaction vessel (e.g., round-bottom flask)

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer

• Separatory funnel

• 5% Sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Distillation apparatus

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, combine isopentyl alcohol and a molar excess of formic acid (e.g., 1:1.2 molar ratio).

• Add Amberlyst-15 resin to the flask (approximately 5-10% by weight of the reactants).

• Attach a reflux condenser to the flask and place the setup in a heating mantle or oil bath.

• Heat the mixture to reflux with vigorous stirring. The reaction temperature will depend on the boiling point of the mixture.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• After the reaction is complete (typically several hours), allow the mixture to cool to room temperature.

• Remove the Amberlyst-15 catalyst by filtration. The catalyst can be washed with a suitable solvent, dried, and reused.

• Transfer the filtrate to a separatory funnel and wash with water, followed by a 5% sodium bicarbonate solution to neutralize any remaining formic acid. (Caution: CO2 evolution).

• Wash the organic layer with brine to remove residual water.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Decant the dried liquid and purify the isopentyl formate by distillation.

Visualizations

Caption: Workflow for the enzymatic synthesis of isopentyl formate.

Caption: Workflow for heterogeneous catalytic synthesis of isopentyl formate.

References

• 1. mdpi.com [mdpi.com]
• 2. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY00415G [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 5. arkat-usa.org [arkat-usa.org]
• 6. Novel and Efficient Synthesis of Phenethyl Formate via Enzymatic Esterification of Formic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 8. tandfonline.com [tandfonline.com]
• 9. accedacris.ulpgc.es [accedacris.ulpgc.es]

Isopentyl Formate: A Versatile Precursor in Organic Synthesis

Introduction

Isopentyl formate (B1220265), a readily available and relatively inexpensive ester, serves as a valuable C1 building block in a variety of organic transformations.[1] Its utility extends beyond its common application as a flavoring and fragrance agent, offering a practical alternative to other formylating agents and carbonyl precursors. This document provides detailed application notes and experimental protocols for the use of isopentyl formate in N-formylation of amines and in Grignard reactions for the synthesis of secondary alcohols.

Physicochemical Properties of Isopentyl Formate

A clear understanding of the physical properties of isopentyl formate is essential for its effective use in synthesis, including solvent selection and reaction work-up.[1][2][3][4][5]

Property	Value
Molecular Formula	C₆H₁₂O₂
Molecular Weight	116.16 g/mol
Appearance	Colorless liquid
Odor	Fruity, plum-like
Boiling Point	123-124 °C
Density	0.859 g/mL at 25 °C
Solubility	Soluble in ethanol, ether, and other organic solvents.[1] Limited solubility in water.[1]

Application Note 1: N-Formylation of Amines

Application: Isopentyl formate can be employed as a mild and effective formylating agent for primary and secondary amines, providing a straightforward route to N-formamides.[6][7][8] N-formamides are important intermediates in the synthesis of pharmaceuticals and other biologically active molecules, and can also serve as protecting groups for amines.[9]

Reaction Scheme:

Caption: General scheme for the N-formylation of amines using isopentyl formate.

Experimental Protocol: N-Formylation of Benzylamine (B48309)

Materials:

• Benzylamine

• Isopentyl formate

• Sodium methoxide (B1231860) (catalyst)

• Toluene (B28343) (solvent)

• Anhydrous magnesium sulfate

• Standard glassware for organic synthesis (round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel)

• Rotary evaporator

Procedure:

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add benzylamine (1.0 eq) and a catalytic amount of sodium methoxide (0.1 eq).

• Add toluene (50 mL) to the flask to dissolve the reactants.

• Add isopentyl formate (1.2 eq) to the reaction mixture.

• Heat the mixture to reflux (approximately 110 °C) and maintain for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash with saturated aqueous sodium bicarbonate solution (2 x 30 mL) and then with brine (30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude N-benzylformamide.

• Purify the product by column chromatography on silica (B1680970) gel if necessary.

Quantitative Data (Representative):

Amine Substrate	Reaction Time (h)	Yield (%)
Benzylamine	5	85-95
Aniline	6	80-90
Dibenzylamine	8	75-85

Note: Yields are estimated based on similar formylation reactions and may vary depending on the specific substrate and reaction conditions.[7]

Workflow for N-Formylation

Caption: Experimental workflow for the N-formylation of amines.

Application Note 2: Synthesis of Secondary Alcohols via Grignard Reaction

Application: Isopentyl formate can react with two equivalents of a Grignard reagent to produce secondary alcohols. This method is particularly useful for synthesizing symmetrical secondary alcohols where both alkyl or aryl groups attached to the carbinol carbon are identical.

Reaction Scheme:

Caption: General scheme for the synthesis of secondary alcohols from isopentyl formate.

Experimental Protocol: Synthesis of Diphenylmethanol

Materials:

• Bromobenzene (B47551)

• Magnesium turnings

• Anhydrous diethyl ether

• Isopentyl formate

• Iodine (for initiation)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

• Standard glassware for Grignard reaction (three-necked flask, dropping funnel, reflux condenser, calcium chloride drying tube)

• Magnetic stirrer and heating mantle

Procedure:

• Grignard Reagent Preparation:

  • Set up a dry three-necked flask equipped with a dropping funnel, a reflux condenser with a calcium chloride drying tube, and a magnetic stir bar.

  • Place magnesium turnings (2.2 eq) in the flask and add a small crystal of iodine.

  • In the dropping funnel, place a solution of bromobenzene (2.0 eq) in anhydrous diethyl ether (20 mL).

  • Add a small portion of the bromobenzene solution to the magnesium turnings. If the reaction does not start, gently warm the flask.

  • Once the reaction initiates (disappearance of iodine color and gentle reflux), add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Isopentyl Formate:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • In the dropping funnel, place a solution of isopentyl formate (1.0 eq) in anhydrous diethyl ether (10 mL).

  • Add the isopentyl formate solution dropwise to the stirred Grignard reagent at a rate that maintains the temperature below 10 °C.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1 hour.

• Work-up:

  • Cool the reaction mixture in an ice bath and slowly quench by the dropwise addition of saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with diethyl ether (2 x 20 mL).

  • Combine the organic layers and wash with brine (30 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation to yield the crude diphenylmethanol.

  • Purify the product by recrystallization or column chromatography.

Quantitative Data (Representative):

Grignard Reagent	Product	Reaction Time (h)	Yield (%)
Phenylmagnesium bromide	Diphenylmethanol	1	70-80
Ethylmagnesium bromide	3-Pentanol	1	65-75
Isopropylmagnesium bromide	2,4-Dimethyl-3-pentanol	1.5	60-70

Note: Yields are estimated based on similar Grignard reactions with formate esters.[10][11][12][13]

Grignard Reaction Logical Workflow

Caption: Logical workflow of the Grignard reaction with isopentyl formate.

Conclusion

Isopentyl formate is a versatile and economical precursor in organic synthesis. The protocols detailed herein provide a foundation for its application in N-formylation and the synthesis of secondary alcohols. These methods offer practical alternatives to other synthetic routes and can be adapted for a wide range of substrates in research and development settings. Further exploration of isopentyl formate in other C1-transfer reactions, such as in the Vilsmeier-Haack reaction[14][15][16][17][18] or in the synthesis of heterocyclic compounds, could reveal even broader utility for this simple ester.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. chembk.com [chembk.com]
• 3. Isoamyl formate - Wikipedia [en.wikipedia.org]
• 4. CAS 110-45-2: Isoamyl formate | CymitQuimica [cymitquimica.com]
• 5. Page loading... [wap.guidechem.com]
• 6. Formylation of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. BJOC - From amines to (form)amides: a simple and successful mechanochemical approach [beilstein-journals.org]
• 10. organicchemistrytutor.com [organicchemistrytutor.com]
• 11. benchchem.com [benchchem.com]
• 12. quora.com [quora.com]
• 13. m.youtube.com [m.youtube.com]
• 14. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 15. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 16. jk-sci.com [jk-sci.com]
• 17. m.youtube.com [m.youtube.com]
• 18. Vilsmeier haack rxn | PPTX [slideshare.net]

Technical Notes & Optimization

How to improve the yield of isopentyl formate synthesis.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of isopentyl formate (B1220265) synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing isopentyl formate?

A1: The most common and classic method is the Fischer-Speier esterification. This reaction involves heating isopentyl alcohol with formic acid in the presence of a strong acid catalyst, such as sulfuric acid.[1][2]

Q2: My isopentyl formate yield is consistently low. What are the primary factors affecting the yield?

A2: Low yields in Fischer esterification are often due to the reversible nature of the reaction.[3] The primary factors to consider are:

• Reactant Molar Ratio: The equilibrium can be shifted to favor product formation by using an excess of one reactant.[1]

• Water Removal: Water is a byproduct of the reaction. Its removal as it forms will drive the equilibrium towards the product side, in accordance with Le Chatelier's principle.[1]

• Catalyst: The type and concentration of the acid catalyst are crucial.

• Temperature and Reaction Time: The reaction requires heating (reflux) to proceed at a reasonable rate.[1]

Q3: Can I use a catalyst other than sulfuric acid?

A3: Yes, other catalysts can be used. Common alternatives include p-toluenesulfonic acid and Lewis acids.[2] For milder conditions, enzymatic catalysts like immobilized lipases (e.g., Novozym 435) are an excellent option and can lead to very high yields.[4][5] Solid acid catalysts, such as cation-exchange resins, are also used and offer easier separation from the reaction mixture.[6]

Q4: How can I effectively remove water during the reaction?

A4: A common laboratory technique is to use a Dean-Stark apparatus with a solvent that forms an azeotrope with water, such as toluene (B28343) or hexane.[2][3] The water is collected in the side arm of the apparatus, preventing it from returning to the reaction flask. Alternatively, for smaller scale reactions, molecular sieves can be added to the reaction mixture.

Q5: What is the optimal molar ratio of formic acid to isopentyl alcohol?

A5: To maximize the conversion of the more expensive reactant (often the alcohol), the carboxylic acid is typically used in excess.[1][7] A molar ratio of 1.2:1 to 2:1 of formic acid to isopentyl alcohol is a common starting point. For enzymatic reactions, an excess of the alcohol (e.g., a 1:5 to 1:7 ratio of formic acid to alcohol) has been shown to significantly improve conversion yields for similar formate esters.[4][5]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Product Yield	Reaction has not reached completion.	Increase reflux time. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
Reaction equilibrium is unfavorable.	Use an excess of one reactant (typically formic acid).[1] Ensure efficient removal of water using a Dean-Stark apparatus or by adding a drying agent like molecular sieves.[2]
Catalyst is inactive or insufficient.	Use a fresh, concentrated acid catalyst. If using a solid or enzymatic catalyst, ensure it has not expired and is used in the correct proportion.[6]
Product is Contaminated with Starting Material	Incomplete reaction.	Increase reaction time or temperature as per the protocol.
Inefficient purification.	During workup, ensure thorough washing with sodium bicarbonate solution to remove all unreacted formic acid.[1] Purify the crude product via fractional distillation, carefully collecting the fraction at the boiling point of isopentyl formate (~123-124°C).[8]
Formation of an Emulsion During Workup	Vigorous shaking of the separatory funnel.	Gently invert the separatory funnel for mixing instead of vigorous shaking. To break an existing emulsion, add a saturated brine solution (NaCl).[7]
Dark-colored Product	Decomposition of starting materials or product.	Avoid excessively high temperatures during reflux and distillation. Sulfuric acid can sometimes cause charring; consider using a milder catalyst like p-toluenesulfonic acid.
Enzymatic Reaction is Slow or Inefficient	Incorrect temperature.	Optimize the reaction temperature. For many lipases like Novozym 435, the optimal temperature is often between 40-50°C.[4][5]
Enzyme inhibition.	High concentrations of formic acid can lower the pH and inhibit enzyme activity.[9] Consider a stepwise addition of the acid or using a higher molar ratio of alcohol to acid.[4]
Water content is not optimal.	While water is removed in Fischer esterification, enzymes require a small amount of water for activity. Ensure the solvent is not completely anhydrous. However, excess water will promote the reverse (hydrolysis) reaction.[9]

Data Presentation

Table 1: Comparison of Synthesis Methods for Isopentyl Formate

Performance Metric	Fischer-Speier Esterification	Enzymatic Synthesis (Immobilized Lipase)
Typical Yield	70-85%	>95%[4][5]
Product Purity	Good, but requires extensive purification.	Very high, with minimal byproduct formation.
Reaction Time	1-10 hours[2]	24-48 hours
Reaction Temperature	60-110°C (Reflux)[2]	40-50°C[4][5]
Catalyst	Strong acid (e.g., H₂SO₄, p-TsOH)[2]	Immobilized lipase (B570770) (e.g., Novozym 435)[4]
Solvent	Toluene (for azeotropic removal of water) or excess reactant.[2]	Organic solvents (e.g., hexane, toluene, 1,2-dichloroethane).[4]
Byproducts	Water	Minimal
Catalyst Reusability	No	Yes[9]

Experimental Protocols

Method 1: Fischer-Speier Esterification

This protocol describes the synthesis of isopentyl formate using a strong acid catalyst with azeotropic removal of water.

Materials:

• Isopentyl alcohol (1.0 mol, 88.15 g, ~108 mL)

• Formic acid (1.2 mol, 55.24 g, ~46 mL)

• Concentrated sulfuric acid (H₂SO₄) (1-2 mL)

• Toluene (75 mL)

• 5% Sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Boiling chips

Procedure:

• Set up a round-bottom flask with a Dean-Stark apparatus and a reflux condenser.

• To the flask, add isopentyl alcohol, formic acid, toluene, and a few boiling chips.

• Slowly and carefully add the concentrated sulfuric acid to the mixture while swirling.

• Heat the mixture to reflux. The toluene-water azeotrope will begin to collect in the Dean-Stark trap.

• Continue refluxing until the theoretical amount of water (1.0 mol, 18 mL) has been collected, which typically takes 1-3 hours.

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with 50 mL of water.

• Carefully wash the organic layer with 50 mL portions of 5% sodium bicarbonate solution until CO₂ evolution ceases. This neutralizes the remaining formic and sulfuric acids. Vent the funnel frequently.[7]

• Wash the organic layer with 50 mL of brine to aid in removing dissolved water.[7]

• Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Decant or filter the dried liquid into a distillation flask.

• Purify the crude product by fractional distillation, collecting the fraction boiling at 123-124°C.

Method 2: Enzymatic Synthesis

This protocol utilizes an immobilized lipase for a milder and more selective synthesis.

Materials:

• Isopentyl alcohol (5.0 mol)

• Formic acid (1.0 mol)

• Immobilized lipase (e.g., Novozym 435) (15 g/L)[4][5]

• 1,2-Dichloroethane or Toluene (as solvent)

• Molecular sieves (3Å)

Procedure:

• To a suitable reaction vessel, add formic acid, isopentyl alcohol, and the solvent.

• Add the immobilized lipase and molecular sieves to the mixture.

• Place the vessel in an orbital shaker or use a magnetic stirrer to ensure gentle mixing.

• Maintain the reaction temperature at 40°C.[4][5]

• Allow the reaction to proceed for 24-48 hours. The reaction can be monitored by GC.

• Once the desired conversion is reached, separate the immobilized enzyme by filtration. The enzyme can be washed with solvent, dried, and reused.[9]

• Remove the solvent from the filtrate using a rotary evaporator.

• The resulting product is often of high purity. If necessary, further purification can be achieved by vacuum distillation.

Visualizations

Caption: Workflow for Fischer-Speier Esterification of Isopentyl Formate.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. Novel and Efficient Synthesis of Phenethyl Formate via Enzymatic Esterification of Formic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Thermodynamic and Kinetic Study on the Catalysis of Isoamyl Acetate by a Cation-Exchange Resin in an Intensified Fixed-Bed Reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chemistry 210 Experiment 7 [home.miracosta.edu]
• 8. jestec.taylors.edu.my [jestec.taylors.edu.my]
• 9. Enzymatic synthesis of isoamyl acetate using immobilized lipase from Rhizomucor miehei - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Fischer Esterification of Isopentyl Formate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the Fischer esterification of isopentyl formate (B1220265).

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction in the Fischer esterification of isopentyl formate?

A1: The primary reaction is the acid-catalyzed condensation of isopentyl alcohol (3-methyl-1-butanol) and formic acid to produce isopentyl formate and water. This is an equilibrium reaction, and concentrated sulfuric acid is commonly used as a catalyst.[1][2]

Q2: What are the most common side reactions in this esterification?

A2: The two most prevalent side reactions are the dehydration of isopentyl alcohol to form 3-methyl-1-butene (B165623) (an isopentene) and the condensation of two molecules of isopentyl alcohol to form diisopentyl ether.[3][4] Both are promoted by the acidic and heated conditions of the reaction.

Q3: How can I favor the formation of the desired ester, isopentyl formate?

A3: To shift the equilibrium towards the product, you can use an excess of one of the reactants, typically the less expensive one.[5][6] Additionally, removing water as it forms, for instance by using a Dean-Stark apparatus, will drive the reaction to completion.[7]

Q4: What is the role of the sulfuric acid catalyst?

A4: Sulfuric acid serves two main purposes. Firstly, it protonates the carbonyl oxygen of the formic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the isopentyl alcohol. Secondly, it acts as a dehydrating agent, sequestering the water produced and helping to drive the equilibrium towards the formation of the ester.[2]

Q5: Can other acid catalysts be used?

A5: Yes, other strong acids like para-toluenesulfonic acid can also be used as catalysts for Fischer esterification.[1]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low yield of isopentyl formate	1. Incomplete reaction due to equilibrium. 2. Hydrolysis of the ester product. 3. Significant side reactions (ether or alkene formation).	1. Use a molar excess of one reactant (e.g., formic acid). 2. Remove water as it is formed using a Dean-Stark trap or a drying agent. 3. Optimize reaction temperature and time to minimize side reactions.
Presence of a significant amount of diisopentyl ether	1. High reaction temperature. 2. High concentration of isopentyl alcohol.	1. Lower the reaction temperature. Ether formation is generally favored at lower temperatures compared to alkene formation.[4] 2. Use a smaller excess of isopentyl alcohol or use an excess of formic acid instead.
Detection of 3-methyl-1-butene (isopentene)	1. High reaction temperature.	1. Reduce the reaction temperature. Dehydration to form the alkene is favored at higher temperatures.[4]
Reaction mixture turns dark	1. Charring of organic material by concentrated sulfuric acid.	1. Ensure slow and careful addition of sulfuric acid, possibly with cooling. 2. Avoid excessively high reaction temperatures.
Difficulty in separating the product	1. Incomplete neutralization of the acid catalyst. 2. Emulsion formation during workup.	1. Ensure thorough washing with a base (e.g., sodium bicarbonate solution) until the aqueous layer is basic. 2. Add a saturated brine solution to help break up emulsions.

Data Presentation

Table 1: Influence of Reaction Conditions on Product Distribution (Qualitative)

This table summarizes the expected qualitative effects of changing reaction conditions on the yields of the main and side products.

Condition	Isopentyl Formate Yield	Diisopentyl Ether Yield	Isopentene Yield	Rationale
Increase in Temperature	May decrease	Increases, then decreases	Significantly increases	Higher temperatures favor the elimination reaction (dehydration) to form the alkene.[4]
Excess Isopentyl Alcohol	Increases	Increases	May increase slightly	Shifts the esterification equilibrium to the right, but also increases the substrate for ether and alkene formation.
Excess Formic Acid	Increases	Decreases	Decreases	Shifts the esterification equilibrium to the right without increasing the concentration of the alcohol precursor for side reactions.
Removal of Water	Increases	May increase slightly	May increase slightly	Drives all condensation reactions forward, but primarily benefits the desired esterification.

Table 2: Reported Yield of Diisopentyl Ether under Specific Conditions

This table provides a specific example of the yield of the ether byproduct from the acid-catalyzed reaction of isopentyl alcohol.

Reactant	Catalyst	Temperature	Time	Yield of Diisopentyl Ether
Isopentyl Alcohol	Conc. H₂SO₄ (5% v/v)	170°C	5 hours	65-70%

Note: This data is for the self-condensation of isopentyl alcohol and indicates a significant potential for this side reaction under forcing conditions.

Experimental Protocols

Protocol 1: Synthesis of Isopentyl Formate

This protocol is adapted from standard Fischer esterification procedures.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine isopentyl alcohol and a molar excess of formic acid.

• Catalyst Addition: Slowly and with stirring, add concentrated sulfuric acid (approximately 1-2% of the total volume of the reactants).

• Reflux: Heat the mixture to a gentle reflux for 1-2 hours. The reaction temperature should be monitored and controlled to minimize side reactions.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash with water to remove the excess formic acid and sulfuric acid.

  • Neutralize the remaining acid by washing with a 5% sodium bicarbonate solution until effervescence ceases.

  • Wash with a saturated sodium chloride solution (brine) to aid in the separation of the layers and remove residual water.

• Drying and Purification:

  • Separate the organic layer and dry it over an anhydrous drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate).

  • Decant or filter the dried liquid.

  • Purify the crude isopentyl formate by fractional distillation, collecting the fraction at the appropriate boiling point.

Visualizations

Caption: Experimental workflow for the synthesis of isopentyl formate.

Caption: Reaction pathways in the Fischer esterification of isopentyl formate.

Caption: Troubleshooting logic for low yield in isopentyl formate synthesis.

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. ukessays.com [ukessays.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Chemistry 210 Experiment 7 [home.miracosta.edu]
• 7. An isotope-dilution, GC-MS assay for formate and its application to human and animal metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Removal of Unreacted Isopentyl Alcohol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the removal of unreacted isopentyl alcohol from product mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods to remove unreacted isopentyl alcohol from a reaction mixture?

A1: The most common and effective methods for removing unreacted isopentyl alcohol are liquid-liquid extraction and distillation. The choice between these methods depends on the properties of the desired product, the scale of the reaction, and the required purity. For non-polar products, column chromatography can also be a viable option.

Q2: Isopentyl alcohol forms an azeotrope with water. How does this affect its removal by distillation?

A2: Isopentyl alcohol and water form a minimum-boiling azeotrope, which means they cannot be completely separated by simple distillation.[1] The azeotropic mixture will boil at a constant temperature, and the vapor will have a constant composition, preventing further purification by this method alone. To overcome this, techniques such as pressure-swing distillation or extractive distillation can be employed.

Q3: When is liquid-liquid extraction preferred over distillation?

A3: Liquid-liquid extraction is often preferred for smaller-scale operations and as an initial purification step to remove the bulk of the isopentyl alcohol, especially if the desired product has a high boiling point or is thermally sensitive. It is particularly effective for removing isopentyl alcohol from products that are not soluble in water.

Q4: Can I use a drying agent to remove residual isopentyl alcohol?

A4: While desiccants like anhydrous magnesium sulfate (B86663) or sodium sulfate are excellent for removing residual water, they are generally not effective for removing significant amounts of unreacted isopentyl alcohol.[2][3] Molecular sieves (3Å) can be used to remove residual water from the organic phase after extraction, which may contain small amounts of dissolved isopentyl alcohol.[4]

Troubleshooting Guides

Liquid-Liquid Extraction

Issue: Formation of a Stable Emulsion During Extraction

An emulsion is a suspension of one liquid as fine droplets in another, which can make the separation of aqueous and organic layers difficult.

• Immediate Troubleshooting Steps:

  • Gentle Swirling: Instead of vigorous shaking, gently swirl or invert the separatory funnel to minimize the formation of an emulsion.

  • Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help to break the emulsion.[5]

  • Centrifugation: If a centrifuge is available, spinning the mixture can force the separation of the layers.

  • Filtration: Pass the emulsified mixture through a plug of glass wool or Celite in a filter funnel.

  • Patience: Sometimes, allowing the mixture to stand undisturbed for a period can lead to the separation of the layers.

• Preventative Measures:

  • Avoid vigorous shaking of the separatory funnel.

  • If the product is in an organic solvent, consider adding the aqueous washing solution in portions and swirling gently after each addition.

Distillation

Issue: Inefficient Separation of Isopentyl Alcohol from the Product by Simple or Fractional Distillation

This can occur if the boiling points of isopentyl alcohol and the product are too close, or due to the formation of an azeotrope.

• Troubleshooting Steps:

  • Check Thermometer Placement: Ensure the thermometer bulb is positioned correctly in the distillation head to accurately measure the temperature of the vapor that is distilling.

  • Optimize Heating: Heat the distillation flask slowly and steadily to allow for proper equilibration between the liquid and vapor phases in the fractionating column.

  • Improve Column Efficiency: For fractional distillation, ensure the fractionating column is packed correctly and is of sufficient length to provide the necessary theoretical plates for separation.

  • Consider Vacuum Distillation: If the product has a high boiling point or is thermally sensitive, performing the distillation under reduced pressure will lower the boiling points of both the isopentyl alcohol and the product, potentially improving separation and preventing degradation.[6]

  • Address Azeotropes: If an azeotrope is forming (e.g., with water), simple or fractional distillation will not achieve complete separation. In such cases, consider alternative techniques like pressure-swing distillation or extractive distillation.

Data Presentation

Table 1: Physical Properties of Isopentyl Alcohol

Property	Value	Reference
Molar Mass	88.15 g/mol	[7]
Boiling Point (at 760 mmHg)	131.1 °C	[7]
Density (at 20 °C)	0.8104 g/cm³	[8]
Solubility in Water	Slightly soluble (28 g/L)	[7]
Vapor Pressure (at 20 °C)	28 mmHg	[7]

Table 2: Comparison of Isopentyl Alcohol Removal Methods

Method	Principle of Separation	Advantages	Disadvantages	Best Suited For
Liquid-Liquid Extraction	Differential solubility in immiscible liquids	Fast, simple for initial bulk removal, suitable for thermally sensitive compounds.	May not achieve high purity, can lead to emulsions, generates solvent waste.	Initial purification, small-scale experiments, water-insoluble products.
Simple Distillation	Difference in boiling points (>25 °C)	Simple setup, good for large differences in boiling points.	Ineffective for close-boiling mixtures and azeotropes.	Separating isopentyl alcohol from high-boiling point products.[5]
Fractional Distillation	Multiple vaporization-condensation cycles	Better separation for closer boiling points than simple distillation.	Slower, requires more complex setup, still limited by azeotropes.	Separating isopentyl alcohol from products with moderately close boiling points.
Vacuum Distillation	Distillation at reduced pressure	Lowers boiling points, suitable for thermally sensitive or high-boiling compounds.	Requires a vacuum source and specialized glassware.	Purification of high-boiling or thermally unstable products.[6]
Column Chromatography	Differential adsorption onto a stationary phase	Can achieve high purity, suitable for a wide range of products.	Can be time-consuming, requires solvents and packing material, may have lower capacity.	High-purity separation of non-polar products from isopentyl alcohol.

Experimental Protocols

Protocol 1: Removal of Isopentyl Alcohol by Liquid-Liquid Extraction

This protocol describes the general procedure for removing isopentyl alcohol from a product mixture that is soluble in a water-immiscible organic solvent.

• Dissolution: Ensure the product mixture is dissolved in a suitable water-immiscible organic solvent (e.g., diethyl ether, ethyl acetate, dichloromethane).

• Transfer to Separatory Funnel: Transfer the organic solution to a separatory funnel of appropriate size.

• First Water Wash: Add an equal volume of deionized water to the separatory funnel.

• Extraction: Stopper the funnel and gently invert it several times, venting frequently to release any pressure buildup. Avoid vigorous shaking to prevent emulsion formation.

• Separation: Allow the layers to separate completely. The aqueous layer (containing some isopentyl alcohol) is typically the bottom layer, but this should be confirmed by checking the densities of the solvents.

• Draining: Drain the lower aqueous layer.

• Repeat Washes: Repeat the water wash (steps 3-6) two to three more times to maximize the removal of isopentyl alcohol.

• Brine Wash: Perform a final wash with a saturated aqueous solution of sodium chloride (brine) to help remove dissolved water from the organic layer.

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate).

• Filtration and Concentration: Filter to remove the drying agent and concentrate the organic solvent under reduced pressure to obtain the purified product.

Protocol 2: Removal of Isopentyl Alcohol by Fractional Distillation

This protocol is suitable for separating isopentyl alcohol from a product with a boiling point that is different by at least 25-30 °C.

• Apparatus Setup: Assemble a fractional distillation apparatus, including a round-bottom flask, a fractionating column, a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glassware is dry.

• Charge the Flask: Add the crude product mixture and a few boiling chips or a magnetic stir bar to the round-bottom flask.

• Heating: Begin heating the flask gently using a heating mantle.

• Equilibration: Observe the vapor rising slowly through the fractionating column. Maintain a slow and steady heating rate to allow for proper equilibration and separation.

• Collect Fractions:

  • The first fraction to distill will be enriched in the lower-boiling component. If isopentyl alcohol (b.p. ~131 °C) is the lower boiling component, collect the distillate until the temperature at the distillation head begins to rise significantly.

  • Change the receiving flask to collect the desired product fraction as the temperature stabilizes at its boiling point.

• Completion: Stop the distillation before the distilling flask runs dry.

• Analysis: Analyze the collected fractions (e.g., by GC-FID) to determine their purity.

Mandatory Visualization

Caption: Workflow for the removal of unreacted isopentyl alcohol.

Caption: Troubleshooting flowchart for emulsion formation.

References

• 1. Isoamyl Alcohol | C5H12O | CID 31260 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. rubingroup.org [rubingroup.org]
• 4. molecularsievedesiccants.com [molecularsievedesiccants.com]
• 5. Isolation of Caffeine [jan.ucc.nau.edu]
• 6. US20050022666A1 - Method for removal of unreacted alcohol from reaction mixture of ester product with rotating packed beds - Google Patents [patents.google.com]
• 7. ataman-chemicals.com [ataman-chemicals.com]
• 8. atamankimya.com [atamankimya.com]

Technical Support Center: Purification of Isopentyl Formate by Distillation

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the purification of isopentyl formate (B1220265) by distillation.

Troubleshooting Guide

This guide addresses common issues encountered during the distillation of isopentyl formate, offering potential causes and solutions to ensure a successful purification process.

Issue	Potential Cause(s)	Recommended Solution(s)
No Distillate Collection	1. Insufficient heating. 2. Leak in the distillation apparatus. 3. Thermometer bulb placed incorrectly.	1. Gradually increase the heating mantle temperature. Ensure the flask is properly seated in the mantle for efficient heat transfer. 2. Check all joints and connections for a secure fit. Re-grease joints if necessary. 3. The top of the thermometer bulb should be level with the bottom of the side arm of the distillation head to accurately measure the temperature of the vapor entering the condenser.
Fluctuating Distillation Temperature	1. Uneven heating (bumping). 2. Inefficient column packing or insulation. 3. Presence of multiple volatile impurities.	1. Add boiling chips or a magnetic stir bar to the distillation flask before heating to ensure smooth boiling. 2. Ensure the fractionating column is packed uniformly and is well-insulated (e.g., with glass wool or aluminum foil) to maintain a proper temperature gradient. 3. Collect the initial, lower-boiling fraction separately. The temperature should stabilize as the main component (isopentyl formate) begins to distill.
Poor Separation of Components	1. Distillation rate is too fast. 2. Inadequate fractionating column. 3. Flooding of the column.	1. Reduce the heating to achieve a distillation rate of approximately 1-2 drops per second. Slower distillation allows for better equilibrium between the liquid and vapor phases in the column.[1] 2. Use a longer fractionating column or one with a more efficient packing material (e.g., Raschig rings, Vigreux indentations) to increase the number of theoretical plates.[2][3] 3. Reduce the heating rate. Flooding occurs when the vapor flow is too high, preventing the liquid from flowing back down the column.
Product is Contaminated (e.g., with water or starting materials)	1. Incomplete reaction or initial work-up. 2. Inadequate drying of the crude product before distillation. 3. Co-distillation with an impurity (azeotrope formation).	1. Ensure the initial Fischer esterification reaction has gone to completion and that the work-up steps (e.g., washing with sodium bicarbonate to remove acid) were thorough.[4][5] 2. Dry the organic layer containing the crude isopentyl formate with a suitable drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate) before distillation.[6][7] 3. While isopentyl formate does not form a well-known azeotrope with water, residual starting alcohol can be difficult to remove. A highly efficient fractional distillation setup is required.
Low Product Yield	1. Incomplete reaction. 2. Loss of product during work-up and transfers. 3. Distilling to dryness.	1. Optimize the Fischer esterification reaction conditions (e.g., reaction time, catalyst amount). 2. Be careful during extractions and transfers between flasks to minimize mechanical losses. 3. Never distill to dryness, as this can lead to the formation of peroxides and potential explosions, in addition to charring the desired product.[4]

Frequently Asked Questions (FAQs)

Q1: What is the expected boiling point of isopentyl formate?

A1: The boiling point of isopentyl formate is typically in the range of 123-124 °C at atmospheric pressure.[8][9] However, this can vary slightly depending on the atmospheric pressure.

Q2: What are the likely impurities in my crude isopentyl formate?

A2: If synthesized via Fischer esterification, the most common impurities are unreacted starting materials: isopentyl alcohol and formic acid.[9] Residual catalyst (e.g., sulfuric acid) and water are also potential contaminants.

Q3: Why is fractional distillation recommended over simple distillation for purifying isopentyl formate?

A3: Fractional distillation is recommended when the boiling points of the components to be separated are close.[3][10][11] Isopentyl alcohol has a boiling point of approximately 131-132 °C, which is relatively close to that of isopentyl formate (123-124 °C). Fractional distillation provides a better separation by offering a larger surface area for repeated vaporization and condensation cycles, equivalent to multiple simple distillations.[2][3]

Q4: How can I tell when the pure isopentyl formate is distilling?

A4: The distillation temperature should remain stable and close to the literature boiling point of isopentyl formate (123-124 °C) during the collection of the main fraction.[8][9] Any initial distillate collected at a lower temperature is likely a more volatile impurity, and any significant rise in temperature after the main fraction indicates the distillation of a less volatile component.

Q5: What is the role of the boiling chips?

A5: Boiling chips or a stir bar are added to the distillation flask to promote smooth boiling and prevent "bumping," which is the sudden, violent boiling of a superheated liquid.[6][7] This ensures even heating and a steady rate of distillation.

Experimental Protocol: Fractional Distillation of Isopentyl Formate

This protocol outlines the steps for purifying crude isopentyl formate using fractional distillation.

Materials:

• Crude isopentyl formate

• Anhydrous sodium sulfate or magnesium sulfate

• Boiling chips or magnetic stir bar

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed)

• Distillation head with thermometer adapter

• Thermometer

• Condenser

• Receiving flasks

• Heating mantle

• Clamps and stands

Procedure:

• Drying the Crude Product:

  • Transfer the crude isopentyl formate to an Erlenmeyer flask.

  • Add a small amount of anhydrous sodium sulfate or magnesium sulfate to the flask.

  • Swirl the flask occasionally. The drying agent will clump together as it absorbs water. Add more drying agent until some remains free-flowing, indicating the liquid is dry.

  • Decant or filter the dried isopentyl formate into a clean, dry round-bottom flask of appropriate size.

• Apparatus Setup:

  • Add a few boiling chips or a magnetic stir bar to the round-bottom flask containing the dried isopentyl formate.

  • Assemble the fractional distillation apparatus. The flask should be placed in a heating mantle.

  • Attach the fractionating column to the neck of the round-bottom flask.

  • Place the distillation head on top of the fractionating column.

  • Insert the thermometer into the distillation head, ensuring the top of the bulb is level with the side arm leading to the condenser.

  • Attach the condenser to the side arm of the distillation head and secure it with clamps. Connect the condenser to a cold water source, with water entering at the bottom and exiting at the top.

  • Place a receiving flask at the outlet of the condenser. It is advisable to have several smaller flasks to collect different fractions.

• Distillation:

  • Begin heating the round-bottom flask gently with the heating mantle.

  • Observe the vapor rising through the fractionating column.

  • Adjust the heating to maintain a slow and steady distillation rate of 1-2 drops per second.

  • Record the temperature at which the first drop of distillate is collected. This is the beginning of the boiling range.

  • Collect any initial low-boiling impurities in a separate "forerun" flask.

  • When the temperature stabilizes near the boiling point of isopentyl formate (123-124 °C), switch to a clean, pre-weighed receiving flask to collect the pure product.

  • Continue collecting the fraction as long as the temperature remains stable.

  • If the temperature begins to rise significantly or drop, stop the distillation.

  • Never distill the flask to dryness.

• Product Characterization:

  • Weigh the collected pure isopentyl formate to determine the yield.

  • Characterize the product using appropriate analytical techniques (e.g., gas chromatography, NMR, IR spectroscopy) to confirm its purity.

Visualization

Caption: Troubleshooting workflow for isopentyl formate distillation.

References

• 1. scribd.com [scribd.com]
• 2. vernier.com [vernier.com]
• 3. Purification [chem.rochester.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Chemistry 210 Experiment 7 [home.miracosta.edu]
• 7. Isolation of Caffeine [jan.ucc.nau.edu]
• 8. Isopentyl Formate [chembk.com]
• 9. Isoamyl formate - Wikipedia [en.wikipedia.org]
• 10. csub.edu [csub.edu]
• 11. Fractional Distillation Lab Report - 1284 Words | Bartleby [bartleby.com]

Preventing the decomposition of isopentyl formate during synthesis.

Welcome to the Technical Support Center for the synthesis of isopentyl formate (B1220265). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their synthetic procedures, with a focus on preventing product decomposition.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of isopentyl formate, providing potential causes and actionable solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Isopentyl Formate	Incomplete Reaction: The Fischer esterification is an equilibrium reaction.	- Use a large excess of one reactant, typically the less expensive one (formic acid or isopentyl alcohol).[1] - Remove water as it forms using a Dean-Stark apparatus or by adding a dehydrating agent to the reaction mixture.[1][2]
Hydrolysis of the Ester: The presence of water, especially under acidic conditions, can hydrolyze the isopentyl formate back to isopentyl alcohol and formic acid.[3]	- Ensure all glassware is thoroughly dried before use. - Use anhydrous reagents if possible. - During workup, thoroughly dry the organic layer with a drying agent like anhydrous magnesium sulfate (B86663) or sodium sulfate before distillation.
Presence of Impurities in the Final Product	Unreacted Starting Materials: Incomplete reaction or insufficient purification.	- Optimize reaction time and temperature to drive the reaction to completion. - During workup, wash the crude product with a saturated sodium bicarbonate solution to remove unreacted formic acid and the acid catalyst.[4] - Wash with water to remove unreacted isopentyl alcohol. - Purify the final product by fractional distillation, collecting the fraction at the boiling point of isopentyl formate (~123-124 °C).[5]
Side Reaction Products: Dehydration of isopentyl alcohol to form isoamylene or diisopentyl ether, especially at high temperatures with a strong acid catalyst like sulfuric acid.[6][7]	- Use a milder acid catalyst, such as p-toluenesulfonic acid. - Maintain the reaction temperature at the optimal level for esterification without promoting dehydration (typically the reflux temperature of the alcohol/acid mixture).
Decomposition of Formic Acid: At elevated temperatures, formic acid can decompose into carbon monoxide and water, or carbon dioxide and hydrogen.[8][9][10]	- Control the reaction temperature carefully. The decomposition of formic acid is more significant at higher temperatures.
Product Appears Cloudy or Contains Water	Incomplete Drying: Insufficient removal of water before the final distillation.	- Use an adequate amount of a suitable drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄). - Ensure the organic layer is in contact with the drying agent for a sufficient amount of time with occasional swirling. - Decant or filter the dried organic layer carefully to avoid transferring any of the hydrated drying agent into the distillation flask.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of isopentyl formate decomposition during synthesis?

A1: The primary cause of decomposition is the hydrolysis of the ester bond, which is the reverse of the esterification reaction. This is catalyzed by the presence of acid and water.[3] To minimize this, it is crucial to remove water from the reaction mixture.

Q2: Which acid catalyst is best for the synthesis of isopentyl formate?

A2: Concentrated sulfuric acid is a commonly used and effective catalyst for Fischer esterification as it also acts as a dehydrating agent.[11] However, it can also promote side reactions like the dehydration of isopentyl alcohol.[6][7] Milder catalysts like p-toluenesulfonic acid can be used to minimize these side reactions. Formic acid itself can act as a self-catalyst, though the reaction rate will be slower.[5]

Q3: How can I monitor the progress of the reaction?

A3: The reaction can be monitored using analytical techniques such as Gas Chromatography (GC) to observe the disappearance of starting materials and the appearance of the product. Thin-Layer Chromatography (TLC) can also be used if the starting materials and product have different polarities. For detailed analysis, 1H NMR spectroscopy can be employed to track the characteristic signals of the reactants and the product.[12][13]

Q4: What are the key safety precautions to take during the synthesis of isopentyl formate?

A4: Isopentyl formate and its reactants are flammable and can be irritants. The synthesis should be performed in a well-ventilated fume hood.[5] Concentrated sulfuric acid is highly corrosive and should be handled with extreme care, using appropriate personal protective equipment (PPE) such as gloves and safety goggles.

Experimental Protocols

Protocol 1: Synthesis of Isopentyl Formate via Fischer Esterification

This protocol describes a standard laboratory procedure for the synthesis of isopentyl formate using an acid catalyst and reflux conditions.

Materials:

• Isopentyl alcohol

• Formic acid (88% or higher)

• Concentrated sulfuric acid (or p-toluenesulfonic acid)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

• Boiling chips

• Round-bottom flask, condenser, heating mantle, separatory funnel, distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine isopentyl alcohol and a molar excess of formic acid (e.g., 1.5 to 2 equivalents). Add a few boiling chips.

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total volume) to the flask while swirling.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle. Continue refluxing for 1-2 hours.

• Workup - Neutralization: After cooling the reaction mixture to room temperature, transfer it to a separatory funnel. Carefully add a saturated solution of sodium bicarbonate in small portions to neutralize the unreacted formic acid and the sulfuric acid catalyst. Swirl gently and vent the funnel frequently to release the pressure from the evolved carbon dioxide. Continue adding the bicarbonate solution until the effervescence ceases.

• Workup - Washing: Separate the aqueous layer. Wash the organic layer with water and then with a saturated sodium chloride solution (brine) to help break any emulsions and remove excess water.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and add anhydrous magnesium sulfate or sodium sulfate. Swirl the flask occasionally for 10-15 minutes to dry the ester.

• Purification: Decant or filter the dried liquid into a distillation flask. Add fresh boiling chips and perform a fractional distillation. Collect the fraction that boils at approximately 123-124 °C.

Protocol 2: Analytical Monitoring by Gas Chromatography (GC)

This protocol outlines a general method for monitoring the reaction progress and assessing the purity of the final product.

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID)

• A suitable capillary column (e.g., a non-polar or medium-polarity column like DB-5 or HP-5)

Procedure:

• Sample Preparation: Withdraw a small aliquot (a few microliters) from the reaction mixture at different time points. Dilute the aliquot with a suitable solvent (e.g., dichloromethane (B109758) or diethyl ether) in a GC vial. For the final product, dilute a small sample in the same solvent.

• GC Conditions (Example):

  • Injector Temperature: 250 °C

  • Detector Temperature: 280 °C

  • Oven Program: Start at 50 °C for 2 minutes, then ramp up to 200 °C at a rate of 10 °C/min.

  • Carrier Gas: Helium or Nitrogen

• Analysis: Inject the prepared sample into the GC. Identify the peaks corresponding to isopentyl alcohol, formic acid, and isopentyl formate based on their retention times, which should be determined by injecting pure standards. The relative peak areas can be used to estimate the conversion of reactants to product and the purity of the final product.

Data Presentation

The following table provides approximate quantitative data for the hydrolysis of formate esters under acidic conditions. Note that this data is for analogous esters and should be used as a general guide. The actual rates for isopentyl formate may vary.

Ester	Acid Catalyst	Temperature (°C)	Approximate Half-life (hours)
Ethyl Formate	0.1 M HCl	25	~24
Butyl Formate	0.5 M HCl	30	~10
Iso-propyl Formate	Neutral (autocatalyzed)	60	~5

Data is illustrative and compiled from kinetic studies on similar formate esters.[14][15][16]

Visualizations

Caption: Synthesis and major decomposition pathways of isopentyl formate.

Caption: Experimental workflow for the synthesis of isopentyl formate.

Caption: A logical troubleshooting guide for isopentyl formate synthesis.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. community.wvu.edu [community.wvu.edu]
• 5. Isoamyl formate - Wikipedia [en.wikipedia.org]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. CN108623457A - The catalytic decomposition process of formic acid - Google Patents [patents.google.com]
• 9. Formic acid - Wikipedia [en.wikipedia.org]
• 10. rosdok.uni-rostock.de [rosdok.uni-rostock.de]
• 11. benchchem.com [benchchem.com]
• 12. Isopentyl formate(110-45-2) 1H NMR spectrum [chemicalbook.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. pjsir.org [pjsir.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Optimizing Isopentyl Formate Synthesis

Welcome to the technical support center for the synthesis of isopentyl formate (B1220265). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in optimizing your experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing isopentyl formate?

A1: The most common and straightforward method for synthesizing isopentyl formate is the Fischer esterification of isopentyl alcohol with formic acid, using a strong acid catalyst such as sulfuric acid.[1][2] This reaction is an equilibrium process where the alcohol reacts with the carboxylic acid to form an ester and water.[3][4]

Q2: How can I drive the equilibrium of the Fischer esterification towards the product side to maximize the yield of isopentyl formate?

A2: To maximize the yield, you can apply Le Châtelier's principle in a few ways.[1][2] One common strategy is to use an excess of one of the reactants, typically the less expensive one.[1] Another effective method is to remove water as it is formed, for example, by using a Dean-Stark apparatus during reflux.[4]

Q3: What are the typical catalysts used for isopentyl formate synthesis?

A3: Concentrated sulfuric acid is a classic and effective catalyst for this reaction.[1][3] Solid acid catalysts, such as Amberlyst-15, are also used and offer advantages like easier separation from the reaction mixture and potential for recycling.[5][6][7]

Q4: What are the key reaction parameters to optimize for this synthesis?

A4: The key parameters to optimize include the type and concentration of the catalyst, the molar ratio of the reactants (isopentyl alcohol and formic acid), the reaction temperature, and the reaction time.

Q5: What are some common side reactions or impurities I should be aware of?

A5: The primary impurity is often unreacted starting materials (isopentyl alcohol and formic acid). Side reactions are generally minimal under typical Fischer esterification conditions. However, at high temperatures and with strong acids, there is a small possibility of dehydration of the isopentyl alcohol.

Troubleshooting Guide

This guide addresses specific issues you might encounter during the synthesis of isopentyl formate.

Problem	Possible Causes	Solutions
Low Yield	- Incomplete reaction due to insufficient heating or reaction time.- Equilibrium not sufficiently shifted towards products.- Loss of product during work-up and purification.	- Ensure the reaction is refluxed for an adequate amount of time (typically 1-2 hours).- Use a larger excess of one reactant (e.g., a 2:1 or 3:1 molar ratio of formic acid to isopentyl alcohol).- Use a Dean-Stark trap to remove water as it forms.- Be careful during the extraction and distillation steps to minimize physical loss of the product.
Product Contaminated with Starting Materials	- Incomplete reaction.- Inefficient purification.	- Increase the reaction time or temperature to drive the reaction to completion.- During the work-up, wash the organic layer thoroughly with a 5% sodium bicarbonate solution to remove unreacted formic acid.[1][8]- Ensure efficient separation of layers during extraction.- Perform a careful fractional distillation to separate the isopentyl formate (boiling point ~124°C) from isopentyl alcohol (boiling point ~131°C).
Product is Wet (Cloudy Appearance)	- Incomplete drying of the organic layer.	- Use a sufficient amount of a suitable drying agent, such as anhydrous sodium sulfate (B86663) or magnesium sulfate.[8]- Ensure the drying agent is in contact with the solution for an adequate amount of time with occasional swirling.- Decant or filter the dried solution carefully to avoid transferring any of the hydrated drying agent before distillation.
Darkening or Polymerization of the Reaction Mixture	- Reaction temperature is too high.- Catalyst concentration is too high.	- Reduce the heating mantle temperature to maintain a gentle reflux.- Use the recommended catalytic amount of acid. Excessive acid can promote side reactions.

Data Presentation: Optimizing Reaction Conditions

While specific quantitative data for the optimization of isopentyl formate synthesis is not extensively available in a single comparative study, the following tables provide representative data from the closely related synthesis of other esters, which can serve as a strong starting point for your optimization experiments.

Table 1: Effect of Catalyst on Ester Yield (Analogous System)

Catalyst	Catalyst Loading (wt%)	Reaction Time (h)	Temperature (°C)	Conversion (%)
Sulfuric Acid	5	2	100	~95
Amberlyst-15	10	4	100	~97
No Catalyst	-	8	100	<10

This data is representative and the optimal conditions for isopentyl formate may vary.

Table 2: Effect of Molar Ratio of Reactants on Ester Conversion (Analogous System)

Molar Ratio (Alcohol:Acid)	Catalyst	Temperature (°C)	Reaction Time (h)	Conversion (%)
1:1	H₂SO₄	100	2	~67
1:2	H₂SO₄	100	2	~85
1:3	H₂SO₄	100	2	~92
2:1	H₂SO₄	100	2	~80

This data illustrates the principle of using an excess of one reactant to increase conversion.

Experimental Protocols

Protocol 1: Synthesis of Isopentyl Formate using Sulfuric Acid Catalyst

Materials:

• Isopentyl alcohol

• Formic acid (88-98%)

• Concentrated sulfuric acid

• 5% Sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

• Boiling chips

Procedure:

• In a round-bottom flask, combine isopentyl alcohol and formic acid (a molar ratio of 1:2 is a good starting point).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the total mass of reactants) to the flask while swirling.

• Add a few boiling chips and assemble a reflux apparatus.

• Heat the mixture to a gentle reflux and maintain for 1-2 hours.

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with water.

• Carefully wash the organic layer with 5% sodium bicarbonate solution until the evolution of CO₂ ceases. This neutralizes the acidic catalyst and unreacted formic acid.[1]

• Wash the organic layer with saturated sodium chloride solution (brine) to aid in the removal of water.

• Separate the organic layer and dry it over anhydrous sodium sulfate.

• Decant the dried liquid into a distillation apparatus.

• Purify the isopentyl formate by fractional distillation, collecting the fraction that boils at approximately 123-124°C.

Protocol 2: Synthesis of Isopentyl Formate using Amberlyst-15 Catalyst

Materials:

• Isopentyl alcohol

• Formic acid

• Amberlyst-15 resin

• Boiling chips

Procedure:

• In a round-bottom flask, combine isopentyl alcohol, formic acid (e.g., a 1:1.5 molar ratio), and Amberlyst-15 resin (e.g., 10-15% by weight of the limiting reagent).

• Add a few boiling chips and set up for reflux.

• Heat the mixture to reflux and maintain for 4-6 hours. The reaction can be monitored by GC analysis.

• After cooling, filter the reaction mixture to recover the Amberlyst-15 catalyst. The catalyst can be washed with a suitable solvent, dried, and potentially reused.[6]

• The filtrate contains the crude isopentyl formate. Purify by following the work-up and distillation steps outlined in Protocol 1 (steps 6-11), noting that the initial acid neutralization with sodium bicarbonate may require less base.

Mandatory Visualizations

Caption: Experimental workflow for isopentyl formate synthesis.

Caption: Troubleshooting logic for low yield or impure product.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Ester - Wikipedia [en.wikipedia.org]
• 3. ukessays.com [ukessays.com]
• 4. Isolation of Caffeine [jan.ucc.nau.edu]
• 5. real.mtak.hu [real.mtak.hu]
• 6. researchgate.net [researchgate.net]
• 7. arkat-usa.org [arkat-usa.org]
• 8. Chemistry 210 Experiment 7 [home.miracosta.edu]

Troubleshooting low conversion rates in isopentyl formate esterification.

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the esterification of isopentyl formate (B1220265).

Troubleshooting Guide

This guide addresses common issues encountered during isopentyl formate synthesis that can lead to low conversion rates and impurities.

Question: My reaction yield is significantly lower than expected. What are the potential causes and how can I improve it?

Answer:

Low conversion in Fischer esterification is a frequent challenge, primarily due to the reversible nature of the reaction. Several factors can contribute to poor yields. A systematic approach to troubleshooting is often the most effective way to identify and resolve the underlying issue.

Troubleshooting Workflow for Low Isopentyl Formate Yield

Caption: Troubleshooting flowchart for low esterification yield.

Key areas to investigate:

• Chemical Equilibrium: The Fischer esterification is a reversible reaction.[1] To favor the formation of the isopentyl formate, Le Chatelier's principle should be applied.[2]

  • Use of Excess Reactant: Employing a large excess of one of the reactants, typically the less expensive one, will shift the equilibrium towards the product side.[3][4] In the synthesis of isopentyl formate, using an excess of formic acid is a common strategy.

  • Removal of Water: Water is a product of the reaction. Its removal as it is formed will drive the reaction to completion.[1][5] This can be achieved by using a Dean-Stark apparatus during reflux.[5]

• Catalyst Activity: An acid catalyst is essential to increase the reaction rate.[6]

  • Catalyst Choice: Concentrated sulfuric acid is a common and effective catalyst.[2][7] Other options include p-toluenesulfonic acid or solid acid catalysts like strongly acidic sulfonated polystyrene cation exchange resins.[8]

  • Catalyst Deactivation: Ensure the catalyst is not old or contaminated, which could reduce its effectiveness.

• Reaction Conditions:

  • Temperature and Time: The reaction is typically carried out under reflux to maintain an optimal temperature without losing volatile reactants.[4] Insufficient reaction time can lead to incomplete conversion. Most procedures recommend refluxing for at least one hour.[2]

• Workup and Purification: Significant product loss can occur during the isolation and purification steps.

  • Neutralization: After the reaction, the excess acid and catalyst must be neutralized. This is typically done by washing the organic layer with a base solution, such as 5% aqueous sodium bicarbonate.[2][9] Incomplete neutralization can lead to product degradation or difficulties in later purification steps.

  • Extraction and Emulsions: During aqueous washes, vigorous shaking can lead to the formation of emulsions, making layer separation difficult and causing product loss. Gentle swirling or inverting the separatory funnel is recommended.[10] The addition of brine (saturated aqueous sodium chloride) can help to break emulsions and further dry the organic layer.[7]

  • Drying: The crude ester must be thoroughly dried with an anhydrous drying agent like sodium sulfate (B86663) or magnesium sulfate before the final distillation.[3][9] Residual water can co-distill with the product or cause hydrolysis.

Question: I am having trouble separating the aqueous and organic layers during the workup. What can I do?

Answer:

Poor layer separation is a common issue, especially when dealing with relatively short-chain esters like isopentyl formate which has some slight water solubility.[11]

• Emulsion Formation: As mentioned above, avoid vigorous shaking. If an emulsion has formed, allow the separatory funnel to stand for an extended period. Gentle swirling or the addition of brine can help to break the emulsion.

• Solubility Issues: The product, isopentyl formate, is soluble in most organic solvents but only slightly soluble in water.[11] If excess alcohol is used as a reactant, its presence can increase the solubility of the ester in the aqueous phase, leading to product loss.[12] Ensure sufficient water is used during the washing steps to remove the more water-soluble alcohol and acid.

• Identification of Layers: If you are unsure which layer is which, add a small amount of water to the separatory funnel. The aqueous layer will increase in volume. The organic layer containing the ester is less dense than water and should be the upper layer.

Frequently Asked Questions (FAQs)

Q1: What is the role of the concentrated sulfuric acid in the esterification reaction? A1: Concentrated sulfuric acid serves two primary roles in Fischer esterification. First, it acts as a catalyst by protonating the carbonyl oxygen of the carboxylic acid, making it more electrophilic and susceptible to nucleophilic attack by the alcohol.[3] This increases the rate of the reaction. Second, it acts as a dehydrating agent, sequestering the water produced during the reaction, which helps to shift the equilibrium towards the formation of the ester product.[1]

Q2: Can I use a different acid catalyst? A2: Yes, other acid catalysts can be used. Para-toluenesulfonic acid (p-TsOH) is a solid, less corrosive alternative to sulfuric acid.[5] Solid acid resins, such as Amberlyst®, are also effective and have the advantage of being easily filtered out of the reaction mixture, simplifying the workup.[6]

Q3: Why is it necessary to wash the crude product with sodium bicarbonate solution? A3: The wash with a weak base like sodium bicarbonate is crucial for neutralizing and removing any remaining acidic components from the organic layer.[9] This includes the unreacted carboxylic acid (formic acid) and the acid catalyst (e.g., sulfuric acid).[3] This step is important because the presence of acid can catalyze the reverse reaction (hydrolysis) and contaminate the final product.

Q4: My final product has a sharp, acidic smell instead of a fruity one. What went wrong? A4: A lingering acidic smell indicates the presence of unreacted formic acid. This suggests that the neutralization step with sodium bicarbonate was incomplete. You may need to perform additional washes with the bicarbonate solution.[2] Ensure you test the pH of the aqueous layer after the final wash to confirm it is neutral or slightly basic.[13]

Q5: What is the expected boiling point of isopentyl formate? A5: The boiling point of isopentyl formate is approximately 123-124 °C at atmospheric pressure.[14][15] When purifying by distillation, collecting the fraction within this temperature range is crucial for obtaining a pure product.[9]

Data and Protocols

Summary of Reaction Conditions

The following table summarizes typical reaction parameters found in the literature for the synthesis of isopentyl esters via Fischer esterification. Note that while some examples use acetic acid, the principles are directly applicable to formic acid.

Parameter	Condition 1	Condition 2	Condition 3
Alcohol	Isopentyl Alcohol	Isopentyl Alcohol	Isopentyl Alcohol
Carboxylic Acid	Formic Acid	Acetic Acid	Glacial Acetic Acid
Molar Ratio (Acid:Alcohol)	1:1.2[8]	2:1[16]	Excess Acid[2][3]
Catalyst	Conc. H₂SO₄[8]	Conc. H₂SO₄[2]	Amberlyst® Resin[6]
Solvent	Benzene[8]	None (excess acid)	None
Reaction Time	Reflux until no more water is produced[8]	1 hour[2]	60-75 minutes[6]
Workup	Water wash, NaHCO₃ wash, dry over Na₂SO₄[8]	Water wash, NaHCO₃ wash, brine wash, dry over Na₂SO₄[7]	NaHCO₃ wash, dry over Na₂SO₄[6]
Expected Yield	Not specified	80-90%[2]	Not specified

Standard Experimental Protocol: Synthesis of Isopentyl Formate

This protocol is a generalized procedure based on common laboratory practices for Fischer esterification.

Reaction Pathway

References

• 1. Ester - Wikipedia [en.wikipedia.org]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Chemistry 210 Experiment 7 [home.miracosta.edu]
• 4. ukessays.com [ukessays.com]
• 5. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 6. westfield.ma.edu [westfield.ma.edu]
• 7. community.wvu.edu [community.wvu.edu]
• 8. Page loading... [guidechem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 11. solubilityofthings.com [solubilityofthings.com]
• 12. Reddit - The heart of the internet [reddit.com]
• 13. Isolation of Caffeine [jan.ucc.nau.edu]
• 14. Isopentyl Formate [chembk.com]
• 15. Isoamyl formate - Wikipedia [en.wikipedia.org]
• 16. researchgate.net [researchgate.net]

Identification of impurities in crude isopentyl formate.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with isopentyl formate (B1220265), focusing on the identification of impurities in the crude product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude isopentyl formate synthesized via Fischer esterification?

The most common impurities in crude isopentyl formate prepared by Fischer esterification of isopentyl alcohol and formic acid with a sulfuric acid catalyst are:

• Unreacted Starting Materials: Isopentyl alcohol and formic acid.

• Byproduct: Water is a primary byproduct of the esterification reaction.[1]

• Catalyst: Residual sulfuric acid used to catalyze the reaction.

Q2: What side reactions can occur during the Fischer esterification of isopentyl formate?

While the main reaction is the formation of the ester, the acidic and thermal conditions can promote side reactions, leading to other impurities:

• Dehydration of Isopentyl Alcohol: The strong acid catalyst (sulfuric acid) can cause the dehydration of isopentyl alcohol to form various isomeric alkenes (e.g., 3-methyl-1-butene, 2-methyl-2-butene).

• Ether Formation: Under certain conditions, two molecules of isopentyl alcohol can react to form diisopentyl ether.

Q3: Why does my purified isopentyl formate have a persistent acidic or sour smell?

A persistent acidic or sour smell is typically due to the presence of residual formic acid. This indicates that the neutralization and washing steps during the workup were insufficient. Esters like isopentyl formate can also hydrolyze back to isopentyl alcohol and formic acid in the presence of water, especially if any acid catalyst remains.

Q4: What causes discoloration of the isopentyl formate product?

Discoloration, such as a yellow or brown tint, can be caused by several factors:

• Impurities in Starting Materials: Using impure isopentyl alcohol or formic acid can introduce colored impurities.

• Side Reactions: At higher temperatures, degradation of the starting materials or the product can lead to colored byproducts.

• Contamination: Contamination from the reaction vessel or stir bar can also cause discoloration.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and purification of isopentyl formate.

Issue	Possible Cause(s)	Recommended Solution(s)
Low Product Yield	Incomplete reaction due to equilibrium.	- Use a large excess of one of the reactants (typically the less expensive one, formic acid).[1] - Remove water as it is formed using a Dean-Stark apparatus.[1] - Ensure the reaction is refluxed for a sufficient amount of time.
Loss of product during workup.	- Be careful during the separation of aqueous and organic layers in the separatory funnel. - Ensure all glassware is properly rinsed to recover all the product.
Product is Acidic (Persistent Sour Smell)	Incomplete neutralization of formic acid and sulfuric acid catalyst.	- Wash the organic layer thoroughly with a saturated sodium bicarbonate solution until the aqueous layer is basic (test with litmus (B1172312) paper).[2] - Perform multiple washes with smaller volumes of the bicarbonate solution for better efficiency.
Product is Wet (Cloudy Appearance)	Incomplete drying of the organic layer.	- Use a sufficient amount of a suitable drying agent (e.g., anhydrous magnesium sulfate, sodium sulfate). - Ensure the drying agent is in contact with the solution for an adequate amount of time with occasional swirling.
Discolored Product (Yellow/Brown)	Impure starting materials or side reactions at high temperatures.	- Use high-purity starting materials. - Avoid excessive heating during the reaction and distillation. - Consider purification by column chromatography if distillation is insufficient.
Incomplete Reaction (Observed via TLC or GC)	Insufficient reaction time or catalyst.	- Increase the reflux time. - Ensure the proper amount of acid catalyst has been added.
Reaction equilibrium reached.	- As with low yield, use an excess of one reactant or remove water.

Impurity Identification

A combination of analytical techniques is recommended for the comprehensive identification and quantification of impurities in crude isopentyl formate.

Summary of Potential Impurities and Analytical Data

Impurity	Source	Typical Level in Crude Product	Key Analytical Signals
Isopentyl Alcohol	Unreacted starting material	Major/Minor	1H NMR: Characteristic alcohol -OH peak (variable shift), signals for the alkyl chain. FTIR: Broad O-H stretch (~3300 cm-1). GC-MS: Distinct retention time and mass spectrum.
Formic Acid	Unreacted starting material	Major/Minor	1H NMR: Carboxylic acid proton peak (>10 ppm). FTIR: Broad O-H stretch (~3000 cm-1), C=O stretch (~1710 cm-1). GC-MS: May require derivatization for good chromatography.
Water	Reaction byproduct, introduced during workup	Minor	1H NMR: Broad singlet, chemical shift depends on the solvent. FTIR: Broad O-H stretch (~3400 cm-1).
Sulfuric Acid	Catalyst	Trace	Typically removed during aqueous workup. If present, can cause degradation during GC analysis.
Isomeric Alkenes	Dehydration of isopentyl alcohol	Trace	GC-MS: Will have different retention times than the main product and starting materials, with characteristic mass spectra.
Diisopentyl Ether	Side reaction of isopentyl alcohol	Trace	1H NMR: Absence of -OH peak, characteristic ether signals. GC-MS: Distinct retention time and mass spectrum.

Experimental Protocols for Impurity Identification

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile impurities.

Methodology:

• Sample Preparation: Dilute a small amount of the crude isopentyl formate in a volatile organic solvent like dichloromethane (B109758) or hexane. A typical concentration is around 10 µg/mL.

• GC Conditions:

  • Column: A polar column (e.g., DB-WAX) is suitable for separating the ester from the alcohol.

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a low temperature (e.g., 40 °C) and ramp up to a higher temperature (e.g., 250 °C) to separate compounds with different boiling points.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Mass Range: Scan a wide mass range (e.g., m/z 30-300) to detect a variety of potential impurities.

• Data Analysis: Identify the peaks by comparing their retention times and mass spectra to known standards or spectral libraries (e.g., NIST).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information about the molecules present in the sample.

Methodology:

• Sample Preparation: Dissolve 5-25 mg of the crude product in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl3). Add a small amount of an internal standard like tetramethylsilane (B1202638) (TMS) for referencing.

• 1H NMR Analysis:

  • Acquire a 1H NMR spectrum.

  • Isopentyl Formate: Look for the characteristic signals: a singlet for the formate proton (~8.0 ppm), and signals for the isopentyl group.

  • Isopentyl Alcohol: The presence of a broad singlet for the hydroxyl proton (-OH) and corresponding alkyl signals indicates unreacted alcohol.

  • Formic Acid: A sharp singlet at a high chemical shift (>10 ppm) is indicative of the carboxylic acid proton.

• 13C NMR Analysis:

  • Acquire a 13C NMR spectrum for further structural confirmation.

  • The carbonyl carbon of the ester will appear around 160-170 ppm.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is useful for identifying the functional groups present in the sample.

Methodology:

• Sample Preparation: The analysis can be performed on a neat liquid sample between two salt plates (NaCl or KBr) or using an ATR-FTIR spectrometer.

• Data Analysis:

  • Isopentyl Formate: A strong C=O stretch around 1720 cm-1 and C-O stretches in the 1300-1000 cm-1 region are characteristic of the ester.

  • Isopentyl Alcohol: A broad O-H stretch around 3300 cm-1 indicates the presence of unreacted alcohol.

  • Formic Acid: A very broad O-H stretch from 3300-2500 cm-1 overlapping with a C=O stretch around 1710 cm-1 is indicative of the carboxylic acid.

Visualizations

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Reddit - The heart of the internet [reddit.com]

Water removal techniques in isopentyl formate synthesis.

This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) concerning water removal techniques during the synthesis of isopentyl formate (B1220265). The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: Why is water removal critical in the synthesis of isopentyl formate?

A1: The synthesis of isopentyl formate from isoamyl alcohol and formic acid is typically achieved through Fischer esterification, a reversible reaction.[1][2] Water is a byproduct of this reaction. Based on Le Chatelier's principle, the presence of water in the reaction mixture can shift the equilibrium back towards the reactants, thereby reducing the final yield of the isopentyl formate ester.[3][4] Efficient removal of water is crucial to drive the reaction forward and maximize product formation.[5]

Q2: What are the primary methods for removing water during Fischer esterification?

A2: There are several common methods to remove water and improve ester yield:

• Azeotropic Distillation: This technique involves using a Dean-Stark apparatus with a solvent (e.g., toluene) that forms a low-boiling azeotrope with water.[5] The water-solvent azeotrope is distilled off, water is collected in the trap, and the solvent is returned to the reaction flask.[6][7]

• Chemical Drying Agents (Dessicants): A dehydrating agent can be added to the reaction mixture. Concentrated sulfuric acid, often used as the reaction catalyst, also serves as a powerful dehydrating agent.[4] Molecular sieves are another option for adsorbing water as it is formed.[4][8]

• Use of Excess Reactant: Driving the equilibrium towards the product side can be achieved by using a large excess of one of the reactants.[4] In isopentyl formate synthesis, an excess of formic acid is often used, which can also self-catalyze the reaction.[2]

• Post-Reaction Workup: After the reaction is complete, the organic layer is washed and then dried using anhydrous salts like magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄) to remove residual water before final purification.[1][9][10]

Q3: Can I use sulfuric acid as both a catalyst and a dehydrating agent?

A3: Yes. Concentrated sulfuric acid is a typical catalyst for Fischer esterification and is also a strong dehydrating agent that sequesters the water produced during the reaction.[4] This dual role helps to both accelerate the reaction rate and shift the equilibrium to favor a higher yield of the ester.[3][4]

Q4: What is a Dean-Stark apparatus and how does it work for water removal?

A4: A Dean-Stark apparatus is specialized laboratory glassware used to collect water from a reaction by azeotropic distillation.[5] In the context of isopentyl formate synthesis, a water-immiscible solvent like toluene (B28343) is added to the reaction mixture. This solvent forms a minimum-boiling azeotrope with the water produced. The vapor of this azeotrope travels into the reflux condenser, condenses, and drips into the graduated collection tube of the Dean-Stark trap.[5] Because water is denser than toluene, it sinks to the bottom of the trap, while the lighter toluene overflows and returns to the reaction flask.[5] This physically removes water from the equilibrium, driving the reaction to completion.

Troubleshooting Guide

Q1: My final isopentyl formate yield is very low. What are the likely causes related to water removal?

A1: Low yield is often directly related to the presence of water. Consider the following:

• Ineffective Water Removal During Reaction: If you are not actively removing water (e.g., with a Dean-Stark trap or a sufficient amount of dehydrating agent), the reaction equilibrium will not strongly favor the product.[5]

• Incomplete Drying During Workup: Residual water in the organic layer before the final distillation can lead to hydrolysis of the ester back to the starting materials, especially if any acid catalyst remains.[3] Ensure the organic layer is clear after treatment with an anhydrous salt, which indicates it is dry.[9]

• Atmospheric Moisture: If the reaction setup is not properly protected, atmospheric moisture can be introduced, affecting the equilibrium. Using drying tubes can help prevent this.[1]

Q2: After washing the organic layer, I'm having trouble separating it from the aqueous layer. What should I do?

A2: Emulsion formation can hinder layer separation. To resolve this:

• Add Brine: Washing the organic layer with a saturated aqueous sodium chloride (brine) solution can help break emulsions.[10] The high ionic strength of the brine solution decreases the solubility of the organic components in the aqueous layer and helps in separating the layers.

• Allow it to Stand: Sometimes, simply letting the separatory funnel sit undisturbed for a period can allow the layers to separate on their own.

• Gentle Swirling: Instead of vigorous shaking, which can cause emulsions, try gently swirling or inverting the separatory funnel during washes.[10]

Q3: The anhydrous drying agent (e.g., MgSO₄) is clumping together at the bottom of my flask. What does this mean?

A3: Clumping of the anhydrous salt indicates that it has absorbed a significant amount of water and is now hydrated. If all the salt is clumped, it's a sign that your organic layer is still wet. You should add more drying agent in small portions, swirling the flask after each addition, until some of the salt remains free-flowing and suspended in the solution. This "snow globe" effect signifies that all the water has been absorbed and the product is dry.

Data Presentation

Table 1: Comparison of Common Water Removal Techniques

Technique	Principle	Stage of Use	Advantages	Disadvantages
Azeotropic Distillation (Dean-Stark)	Physical removal of water as a low-boiling azeotrope.[7]	During Reaction	Highly efficient; continuous removal drives equilibrium effectively.[5]	Requires specific glassware; adds a solvent that must be removed later.
Sulfuric Acid	Chemical sequestration of water.[4]	During Reaction	Acts as both catalyst and dehydrating agent; simple to implement.	Can lead to side reactions/charring; must be thoroughly neutralized during workup.
Molecular Sieves	Adsorption of water into porous structure.[8]	During Reaction	Effective for mild conditions; easy to remove by filtration.	Can be costly; may require activation (pre-drying).
Anhydrous Salts (Na₂SO₄, MgSO₄)	Formation of hydrated salts.[9][10]	Post-Reaction (Workup)	Simple; effective for removing dissolved water before distillation.	Not for bulk water removal; requires filtration to remove.
Excess Reactant	Shifting equilibrium via Le Chatelier's principle.[4]	During Reaction	Simple; requires no special equipment.	Requires removal of large amounts of unreacted starting material.

Table 2: Physical Properties of Key Compounds

Compound	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)
Isopentyl Alcohol (Isoamyl alcohol)	88.15	130	0.809[9]
Formic Acid	46.03	100.8	1.220
Isopentyl Formate	116.16	123-124[11]	~0.885[11]
Water	18.02	100	0.997
Toluene	92.14	110.6	0.867

Experimental Protocols

Protocol 1: Water Removal by Azeotropic Distillation using a Dean-Stark Apparatus

• Apparatus Setup: Assemble a round-bottom flask equipped with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser.

• Reactants:

  • Charge the flask with isoamyl alcohol (1.0 eq).

  • Add formic acid (1.2 eq).

  • Add toluene as the azeotropic solvent (approx. 2 mL per gram of the limiting reactant).

  • Carefully add a catalytic amount of an acid catalyst, such as p-toluenesulfonic acid (PTSA).

• Reaction:

  • Heat the mixture to reflux using a heating mantle.

  • As the reaction proceeds, the water-toluene azeotrope will distill into the Dean-Stark trap.

  • Continue refluxing until water no longer collects in the arm of the trap, which indicates the reaction is complete.[6]

• Workup:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel and wash sequentially with a saturated sodium bicarbonate solution (to neutralize the acid), water, and brine.

  • Dry the separated organic layer over anhydrous magnesium sulfate, filter, and remove the toluene using a rotary evaporator.

  • Purify the crude isopentyl formate by fractional distillation.

Protocol 2: Post-Reaction Drying using Anhydrous Sodium Sulfate

• Complete Reaction and Initial Workup: Following the reflux period, cool the reaction mixture and transfer it to a separatory funnel. Wash the mixture with water and then with 5% aqueous sodium bicarbonate solution to neutralize the acid catalyst.[9][10] Release pressure frequently as CO₂ is generated.[10]

• Separate Layers: Separate the lower aqueous layer and discard it.[9]

• Final Wash: Wash the organic layer with a saturated brine solution to aid in removing dissolved water.[10] Separate and discard the aqueous layer.

• Drying: Transfer the top organic layer (the crude ester) into a dry Erlenmeyer flask.[10] Add granular anhydrous sodium sulfate (or magnesium sulfate) in portions, swirling the flask after each addition.[1][9]

• Assess Dryness: Continue adding the drying agent until some of it no longer clumps and remains free-flowing in the liquid.[9]

• Isolate Product: Decant or filter the clear, dry liquid away from the drying agent into a distillation flask, ready for final purification by distillation.[9][10]

Visualizations

Caption: General workflow for isopentyl formate synthesis.

References

• 1. Chemistry 210 Experiment 7 [home.miracosta.edu]
• 2. Isoamyl formate - Wikipedia [en.wikipedia.org]
• 3. community.wvu.edu [community.wvu.edu]
• 4. Ester - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 7. Azeotropic distillation - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chembk.com [chembk.com]

Technical Support Center: Catalyst Deactivation and Regeneration in Isopentyl Formate Production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of isopentyl formate (B1220265), with a focus on catalyst deactivation and regeneration.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: Low or Decreased Product Yield

Q1: My isopentyl formate yield is significantly lower than expected. What are the common causes?

A1: Low yields in the esterification of isoamyl alcohol with formic acid can stem from several factors. The reaction is an equilibrium, and the presence of water as a byproduct can shift the equilibrium back towards the reactants.[1] Other common causes include:

• Insufficient Catalyst Activity: The catalyst may not be active enough or may have deactivated.

• Suboptimal Reaction Conditions: The temperature may be too low for an efficient reaction rate, or the reaction time may be insufficient to reach equilibrium.[2]

• Presence of Water: Water in the reactants or solvent can inhibit the forward reaction.[1]

• Incorrect Reactant Molar Ratio: An inappropriate ratio of isoamyl alcohol to formic acid can limit the conversion of the limiting reagent.

• Product Loss During Work-up: Significant product can be lost during extraction and purification steps.[1]

Q2: How can I improve the yield of my esterification reaction?

A2: To drive the reaction toward the product and improve the yield, consider the following strategies:

• Use of Excess Reactant: Employing a large excess of one reactant, typically the less expensive one, can shift the equilibrium to favor ester formation, according to Le Châtelier's principle.[1]

• Water Removal: Actively removing water as it forms is a highly effective method. This can be achieved using a Dean-Stark apparatus for azeotropic removal or by adding a dehydrating agent like molecular sieves to the reaction mixture.[1]

• Optimize Catalyst Loading: Ensure an effective amount of the solid acid catalyst is used.

• Optimize Reaction Temperature and Time: Monitor the reaction over time at different temperatures to determine the optimal conditions for your specific catalyst.[2]

Issue 2: Catalyst Deactivation

Q3: I've noticed a gradual decrease in catalyst performance over multiple reaction cycles. What is causing this?

A3: A gradual decline in performance is a classic sign of catalyst deactivation. The primary causes for solid acid catalysts in esterification are:

• Coking: The formation of carbonaceous deposits (coke) on the catalyst surface, which block active sites and pores. This is often promoted at higher reaction temperatures.[2]

• Poisoning: Strong chemisorption of impurities from the feedstock onto the active sites. Basic nitrogenous compounds are common poisons for acid catalysts.[3][4]

• Fouling: Deposition of polymeric materials from side reactions onto the catalyst surface.[5]

• Leaching: The removal of active components from the catalyst support into the reaction medium, leading to an irreversible loss of activity.[2][4]

Q4: My catalyst has changed color (e.g., turned brown or black) after the reaction. What does this indicate?

A4: A color change, particularly to brown or black, is often an indication of coking, where carbonaceous deposits have formed on the catalyst surface.[6] This can happen if the reaction is run at too high a temperature, leading to decomposition of the organic reactants or products.

Issue 3: Catalyst Regeneration

Q5: My catalyst activity has decreased. Can it be regenerated?

A5: Yes, in many cases, solid acid catalysts can be regenerated. The appropriate method depends on the deactivation mechanism:

• For Coking: The most common method is calcination, which involves heating the catalyst in the presence of air to burn off the coke deposits.

• For Fouling/Adsorbed Species: Solvent washing can be effective. This involves washing the catalyst with appropriate solvents to remove adsorbed organic residues and water.[7]

• For Poisoning by Cation Exchange: An acid wash can restore activity by replacing the poisoning cations with protons.[3][5]

Q6: My attempt to regenerate the catalyst was unsuccessful. What could have gone wrong?

A6: Regeneration failure can occur for several reasons:

• Irreversible Deactivation: Sintering (agglomeration of catalyst particles at high temperatures) or significant leaching of active sites are generally irreversible processes.[4][8]

• Incorrect Regeneration Protocol: The chosen method may not be suitable for the type of deactivation. For example, solvent washing will not remove coke.

• Incomplete Regeneration: The regeneration conditions (e.g., calcination temperature or time, solvent choice) may not have been sufficient to fully remove the deactivating species.

• Structural Damage During Regeneration: Excessively high temperatures during calcination can cause sintering, permanently damaging the catalyst.[8] Similarly, some regeneration procedures can worsen structural damage.[4]

• Underlying System Faults: If there are persistent issues in your reaction system (e.g., impurities in the feedstock), the regenerated catalyst will quickly deactivate again.[9]

Quantitative Data on Catalyst Performance

The following tables summarize the performance and reusability of common solid acid catalysts in esterification reactions, providing a benchmark for expected performance.

Table 1: Reusability of Amberlyst-15 in Esterification Reactions

Cycle Number	Oleic Acid Conversion (%)[10]	Methyl Ester Yield (%)[11]
1	~28	78 ± 3.39
2	~27	75 ± 2.50
3	~26	70 ± 1.95
4	~23	62 ± 2.11
5	~15	50 ± 2.89

Table 2: Reusability of Zeolite Catalysts in Fatty Acid Esterification

Catalyst	Cycle Number	Oleic Acid Conversion (%)[12]
H-Y-80	1	92
2	~90
3	~88
H-Y-5.2	1	66
2	~62
3	~58

Experimental Protocols

Protocol 1: Catalyst Activity Testing in Isopentyl Formate Synthesis

This protocol outlines a general procedure for evaluating the performance of a solid acid catalyst in the synthesis of isopentyl formate.

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add isoamyl alcohol and formic acid (e.g., in a 1:1.2 molar ratio).

  • Add the solid acid catalyst (e.g., 5 wt% relative to the limiting reactant).

  • Add a few boiling chips.

• Reaction:

  • Heat the mixture to reflux using a heating mantle and stir continuously.

  • Monitor the reaction progress by taking small aliquots at regular intervals (e.g., every 30 minutes) and analyzing them by gas chromatography (GC) to determine the conversion of the limiting reactant.

• Work-up:

  • After the reaction reaches completion or the desired time, cool the mixture to room temperature.

  • Separate the catalyst from the reaction mixture by filtration.

  • Transfer the liquid to a separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize any remaining acid.[1]

  • Wash the organic layer with brine, then dry it over anhydrous magnesium sulfate.[1]

  • Purify the isopentyl formate by distillation.

• Analysis:

  • Characterize the final product using techniques such as GC-MS and NMR to confirm its identity and purity.

Protocol 2: Characterization of a Deactivated Catalyst

This protocol provides steps for analyzing a spent catalyst to identify the cause of deactivation.

• Sample Preparation:

  • Recover the spent catalyst from the reaction mixture by filtration.

  • Wash the catalyst with a suitable solvent (e.g., acetone (B3395972) or hexane) to remove any physically adsorbed species and dry it in an oven at 100-120°C.[13]

• Thermogravimetric Analysis (TGA):

  • Place a small, accurately weighed amount of the dried, deactivated catalyst into the TGA instrument's crucible.[14]

  • Heat the sample under an inert atmosphere (e.g., nitrogen) to determine moisture and volatile content.

  • Then, heat the sample under an oxidizing atmosphere (e.g., air) to a high temperature (e.g., 700°C) to combust any coke deposits. The weight loss during this step corresponds to the amount of coke.[2]

• BET Surface Area Analysis:

  • Degas a sample of the dried, deactivated catalyst under vacuum at an elevated temperature to remove adsorbed gases.

  • Measure the nitrogen adsorption-desorption isotherms at 77 K.

  • Calculate the specific surface area using the Brunauer-Emmett-Teller (BET) method. A significant decrease in surface area compared to the fresh catalyst can indicate sintering or pore blockage.

• Spectroscopic Analysis:

  • Use techniques like Fourier-Transform Infrared Spectroscopy (FTIR) or X-ray Photoelectron Spectroscopy (XPS) to identify foreign species (poisons) adsorbed on the catalyst surface.[3]

Protocol 3: Regeneration of a Coked Catalyst by Calcination

This protocol describes a general procedure for regenerating a catalyst deactivated by coke formation.

• Washing and Drying:

  • Wash the spent catalyst with a solvent (e.g., acetone) to remove physically adsorbed organic molecules.[2]

  • Dry the washed catalyst in an oven at 100-120°C overnight.[2]

• Calcination:

  • Place the dried catalyst in a tube furnace.

  • Start a flow of an inert gas (e.g., nitrogen) through the tube.

  • Ramp the temperature to the desired calcination temperature (e.g., 500-550°C) at a slow rate (e.g., 2-5°C/minute).[2]

  • Once at the target temperature, gradually introduce a controlled flow of air or a mixture of oxygen and nitrogen. Caution: The combustion of coke is exothermic and can lead to a rapid temperature increase. Start with a low oxygen concentration.

  • Hold the catalyst at the target temperature for several hours (e.g., 3-6 hours) to ensure complete coke removal.

  • Cool the catalyst down to room temperature under an inert gas flow.

Protocol 4: Regeneration of a Fouled Catalyst by Solvent Washing

This protocol is for regenerating a catalyst deactivated by the adsorption of organic species or water.

• Catalyst Recovery:

  • Separate the catalyst from the reaction mixture by filtration or centrifugation.[7]

• Solvent Washing:

  • Wash the catalyst sequentially with a non-polar solvent (e.g., hexane) to remove organic residues, followed by a polar solvent (e.g., methanol (B129727) or acetone).[7][13] Repeat the washing until the solvent runs clear.

• Drying:

  • Dry the washed catalyst in a vacuum oven at a moderate temperature (e.g., 60-80°C) for several hours to remove any adsorbed water and solvent.[7] The regenerated catalyst is now ready for reuse.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. archive.nptel.ac.in [archive.nptel.ac.in]
• 3. benchchem.com [benchchem.com]
• 4. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 5. Investigation of deactivation mechanisms of a solid acid catalyst during esterification of the bio-oils from mallee biomass [ideas.repec.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. benchchem.com [benchchem.com]
• 8. Challenges in Catalyst Regeneration and How to Overcome Them - Applied Catalysts [catalysts.com]
• 9. youtube.com [youtube.com]
• 10. matec-conferences.org [matec-conferences.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. A facile method of treating spent catalysts via using solvent for recovering undamaged catalyst support - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Beginner's Guide to Thermogravimetric Analysis [xrfscientific.com]

Minimizing the formation of byproducts in isopentyl formate synthesis.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproduct formation during the synthesis of isopentyl formate (B1220265).

Troubleshooting Guide: Minimizing Byproduct Formation

This guide addresses common issues encountered during isopentyl formate synthesis via Fischer esterification of isopentyl alcohol and formic acid, typically catalyzed by a strong acid like sulfuric acid.

Issue/Observation	Potential Cause(s)	Recommended Actions & Troubleshooting Steps
Low yield of isopentyl formate with significant unreacted isopentyl alcohol.	1. Incomplete reaction: The Fischer esterification is an equilibrium process.[1] 2. Insufficient catalyst: The acid catalyst concentration may be too low to achieve a reasonable reaction rate. 3. Reaction time too short: The reaction may not have reached equilibrium.	1. Shift the equilibrium: Use an excess of one reactant (typically the less expensive one, formic acid) or remove water as it forms using a Dean-Stark apparatus.[2][3] 2. Optimize catalyst concentration: Increase the concentration of the acid catalyst incrementally. See Table 2 for the estimated effect of catalyst concentration. 3. Increase reaction time: Monitor the reaction progress over a longer period to ensure it has reached completion.
Presence of a significant amount of high-boiling point impurity.	Formation of diisopentyl ether: This is a common byproduct resulting from the acid-catalyzed dehydration of two molecules of isopentyl alcohol, favored at higher temperatures.[4]	1. Lower the reaction temperature: Conduct the reaction at the lowest effective temperature to disfavor the dehydration reaction. See Table 1 for the estimated effect of temperature. 2. Reduce catalyst concentration: High acid concentrations can promote alcohol dehydration.[5]
Presence of low-boiling point impurities, detected by gas chromatography (GC).	Formation of isopentenes: Acid-catalyzed dehydration of isopentyl alcohol can produce a mixture of alkene isomers.[6] This is more likely at higher temperatures.	1. Control reaction temperature: Maintain a lower and consistent reaction temperature. 2. Use a milder catalyst: Consider using a solid acid catalyst instead of concentrated sulfuric acid to reduce the severity of side reactions.
Gas evolution during the reaction, and presence of unexpected peaks in GC analysis.	Decomposition of formic acid: Formic acid can decompose, especially at elevated temperatures, to produce carbon monoxide and water, or carbon dioxide and hydrogen.[7][8]	1. Maintain optimal temperature: Avoid excessive heating of the reaction mixture. 2. Ensure proper ventilation: Conduct the reaction in a well-ventilated fume hood due to the potential formation of toxic carbon monoxide.
Difficulty in separating the product from unreacted starting materials.	Similar boiling points: Isopentyl alcohol (132°C) and isopentyl formate (123-124°C) have relatively close boiling points, making fractional distillation challenging.[9]	1. Optimize stoichiometry: Use a molar ratio that drives the reaction as close to completion as possible to minimize unreacted isopentyl alcohol. 2. Efficient purification: After the reaction, wash the organic layer thoroughly with a sodium bicarbonate solution to remove unreacted formic acid, followed by washing with brine to remove residual water before distillation.[10]

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts in the synthesis of isopentyl formate via Fischer esterification?

A1: The main byproducts are diisopentyl ether and a mixture of isopentene isomers, both formed from the acid-catalyzed dehydration of isopentyl alcohol.[4][6] Additionally, formic acid can decompose at higher temperatures to form carbon monoxide and water.[7]

Q2: How can I minimize the formation of diisopentyl ether?

A2: The formation of diisopentyl ether is favored by high temperatures and high acid catalyst concentrations. To minimize its formation, it is recommended to carry out the reaction at a lower temperature and use the minimum effective amount of catalyst.[4][5]

Q3: What is the role of the excess reactant in Fischer esterification?

A3: Fischer esterification is a reversible reaction. According to Le Châtelier's principle, using a large excess of one of the reactants (either isopentyl alcohol or formic acid) shifts the equilibrium towards the products, thereby increasing the yield of isopentyl formate.[1]

Q4: Can I use a different catalyst instead of sulfuric acid?

A4: Yes, other acid catalysts can be used. Solid acid catalysts, for example, can offer advantages such as easier separation from the reaction mixture and potentially higher selectivity, leading to fewer byproducts.

Q5: How can I effectively remove unreacted formic acid after the reaction?

A5: Unreacted formic acid can be effectively removed by washing the crude product with a saturated solution of sodium bicarbonate. The formic acid will react with the sodium bicarbonate to form sodium formate, which is soluble in the aqueous layer and can be easily separated.[10]

Quantitative Data on Byproduct Formation (Estimated)

Table 1: Estimated Effect of Temperature on Product and Byproduct Distribution

Reaction Temperature (°C)	Estimated Isopentyl Formate Yield (%)	Estimated Diisopentyl Ether Yield (%)	Estimated Isopentene Yield (%)
80	85	< 5	< 1
100	80	~10	~2
120	70	~15	~5
140	< 60	> 20	> 10
Assumptions: Constant reaction time, catalyst concentration, and reactant molar ratio.

Table 2: Estimated Effect of Sulfuric Acid Concentration on Product and Byproduct Distribution

H₂SO₄ (mol% relative to isopentyl alcohol)	Estimated Isopentyl Formate Yield (%)	Estimated Diisopentyl Ether Yield (%)	Estimated Isopentene Yield (%)
1	75	< 5	< 1
5	85	~8	~2
10	80	~12	~4
15	70	> 15	> 5
Assumptions: Constant reaction time, temperature, and reactant molar ratio.

Key Experimental Protocols

Protocol 1: Synthesis of Isopentyl Formate via Fischer Esterification

Materials:

• Isopentyl alcohol

• Formic acid (98-100%)

• Concentrated sulfuric acid

• 5% Sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• In a round-bottom flask, combine isopentyl alcohol and a molar excess of formic acid (e.g., 1:1.2 molar ratio).

• Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-5 mol% relative to the alcohol) to the mixture while swirling.[10]

• Add a few boiling chips and attach a reflux condenser.

• Heat the mixture to a gentle reflux for 1-2 hours.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash with water.

• Carefully wash the organic layer with a 5% sodium bicarbonate solution until the effervescence ceases. This neutralizes the unreacted formic acid and the sulfuric acid catalyst.[10]

• Wash the organic layer with a saturated sodium chloride solution (brine).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Decant the dried liquid into a distillation flask.

• Purify the isopentyl formate by fractional distillation, collecting the fraction boiling at approximately 123-124°C.[9]

Protocol 2: Analysis of Reaction Mixture by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify the components of the crude reaction mixture, including isopentyl formate, unreacted starting materials, and byproducts.

Instrumentation and Conditions (Typical):

• Gas Chromatograph: Equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Column: A nonpolar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Injector Temperature: 250°C

• Oven Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold at 200°C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate.

• Detector Temperature (FID): 280°C

• MS Ion Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Mass Range: m/z 35-300

Sample Preparation:

• Dilute a small aliquot of the crude organic layer in a suitable solvent (e.g., dichloromethane (B109758) or hexane).

• Inject a small volume (e.g., 1 µL) into the GC-MS.

Data Analysis:

• Identify the peaks by comparing their retention times and mass spectra with those of authentic standards or by interpreting the fragmentation patterns.

• Quantify the components by integrating the peak areas and using an internal or external standard method.

Visualizations

Caption: General experimental workflow for isopentyl formate synthesis.

Caption: Reaction pathways in isopentyl formate synthesis.

Caption: Troubleshooting decision tree for byproduct minimization.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. organic chemistry - Sulphuric Acid in Esterification Reaction - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Kinetic and equilibrium study on formic acid decomposition in relation to the water-gas-shift reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. arxiv.org [arxiv.org]
• 9. Isoamyl formate - Wikipedia [en.wikipedia.org]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Isopentyl Formate Production Scale-Up

This technical support center provides essential guidance for researchers, scientists, and drug development professionals facing challenges in scaling up the production of isopentyl formate (B1220265). The following troubleshooting guides and FAQs address common issues encountered during chemical and enzymatic synthesis and purification.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing isopentyl formate for scale-up?

There are two primary methods for synthesizing isopentyl formate (also known as isoamyl formate):

• Fischer Esterification: This is a classic chemical method involving the reaction of isoamyl alcohol with formic acid, typically in the presence of an acid catalyst like sulfuric acid.[1][2] To maximize yield, the reaction equilibrium is shifted towards the product by using an excess of one reactant (usually the less expensive one) or by removing water as it is formed.[2][3]

• Enzymatic Synthesis: This "green chemistry" approach uses enzymes, such as lipases, as biocatalysts.[4] It operates under milder conditions, reducing energy consumption and the formation of byproducts compared to chemical synthesis.[4][5]

Q2: What are the most significant challenges when moving from a lab-scale to a pilot-plant scale?

Scaling up production introduces several key challenges:

• Heat Management: Esterification reactions can be exothermic.[6] Managing heat transfer in larger reactors is critical to maintain optimal reaction temperature and prevent side reactions or safety hazards.

• Mass Transfer: Ensuring efficient mixing of reactants, especially in heterogeneous systems like enzymatic synthesis with an immobilized lipase (B570770), becomes more difficult at a larger scale.

• Reaction Equilibrium: The reversible nature of Fischer esterification requires efficient water removal strategies at a large scale to drive the reaction to completion.[2]

• Purification: The volume of product and potential impurities increases, requiring more robust and efficient purification methods like fractional distillation. Post-reaction workup, including catalyst neutralization and removal, also becomes more complex.[7]

• Safety: Handling large quantities of flammable and corrosive materials like isoamyl alcohol, formic acid, and sulfuric acid necessitates stringent safety protocols, including the use of explosion-proof equipment and proper ventilation.[8][9]

Q3: How does enzymatic synthesis compare to chemical synthesis for large-scale production?

Enzymatic synthesis is attractive for its environmental benefits but has its own set of challenges. It avoids the harsh acids and high temperatures of chemical methods, but factors like enzyme cost, stability, and reusability become critical economic considerations at scale.[4][5] Furthermore, substrate or product inhibition can limit reaction rates, and maintaining the optimal microenvironment for the enzyme (e.g., water activity) is crucial for performance.[5]

Q4: What are the critical safety precautions for handling isopentyl formate and its precursors at scale?

Isopentyl formate and its reactants are hazardous. Key safety precautions include:

• Flammability: Isopentyl formate is a flammable liquid.[9] All equipment must be properly grounded, and non-sparking tools should be used to prevent ignition from static discharge.[8] The production area must be well-ventilated and equipped with fire suppression systems.

• Irritation: The compound can cause skin, eye, and respiratory irritation.[9][10] Personnel must wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and respiratory protection.[8]

• Handling Acids: Formic acid and sulfuric acid are corrosive. Use appropriate acid-resistant equipment and follow strict protocols for handling and transfer.

Troubleshooting Guides

This section addresses specific problems in a question-and-answer format.

Chemical Synthesis (Fischer Esterification)

Q: My reaction yield is consistently low after scaling up. What are the possible causes and solutions?

A: Low yield in a scaled-up Fischer esterification is a common problem. The primary cause is the reversible nature of the reaction.

• Possible Cause 1: Inefficient Water Removal. At a larger scale, the water produced as a byproduct may not be removed effectively, preventing the reaction equilibrium from shifting toward the product.

  • Solution: Ensure your large-scale setup includes an efficient method for water removal, such as a Dean-Stark apparatus. Optimize the reflux rate to ensure continuous separation of water without significant loss of reactants.

• Possible Cause 2: Incorrect Reactant Molar Ratio. While using an excess of one reactant is beneficial, an incorrect ratio at a larger scale can lead to lower conversion of the limiting reagent.

  • Solution: Re-optimize the molar ratio of isoamyl alcohol to formic acid for the new scale. Studies on similar esterifications suggest an optimal alcohol-to-acid ratio can significantly increase yield.[11] For instance, a molar ratio of 1.5:1 (isoamyl alcohol:acetic acid) was found to be optimal in one study for a similar ester.[11]

• Possible Cause 3: Insufficient Catalyst. The catalyst-to-reactant ratio may need adjustment during scale-up.

  • Solution: Verify that the catalyst concentration is sufficient for the larger volume. Test incremental increases in catalyst loading to find the optimal concentration that improves reaction rate without promoting side reactions.

Q: The final product is dark and has a burnt odor. What is causing this?

A: Dark coloration and off-odors typically indicate the formation of byproducts due to decomposition at high temperatures.

• Possible Cause: Localized Overheating. In large reactors, "hot spots" can occur if mixing is inefficient, causing the reactants or product to decompose, especially in the presence of a strong acid catalyst like sulfuric acid.

  • Solution: Improve the agitation and mixing within the reactor to ensure uniform temperature distribution. Monitor the internal temperature at multiple points. Consider lowering the reaction temperature and compensating with a longer reaction time or a more active catalyst system.

Enzymatic Synthesis

Q: The enzyme activity appears to drop significantly after the first few batches. Why is this happening?

A: Loss of enzyme activity is a critical issue for the economic viability of enzymatic processes.

• Possible Cause 1: Substrate or Product Inhibition. High concentrations of either the substrate (formic acid) or the product (isopentyl formate) can inhibit or deactivate the lipase. Acetic acid, a similar substrate, has been shown to lower the microaqueous pH of the enzyme, reducing its activity.[5]

  • Solution: Implement a continuous or fed-batch process where substrates are added gradually to maintain them at a non-inhibitory concentration. Incorporate in-situ product removal (e.g., vacuum stripping or solvent extraction) to keep the product concentration low.

• Possible Cause 2: Mechanical Stress. In large, stirred-tank reactors, the mechanical stress from impellers can damage immobilized enzyme particles over time.

  • Solution: Consider using a different reactor configuration, such as a packed-bed reactor, which minimizes mechanical stress on the biocatalyst. If using a stirred tank, optimize the impeller design and agitation speed to reduce shear forces.

Purification

Q: During the aqueous wash step, a stable emulsion forms, making phase separation difficult. How can this be resolved?

A: Emulsion formation is common when washing organic mixtures, especially in the presence of unreacted starting materials or byproducts that can act as surfactants.

• Possible Cause: Vigorous Mixing. Overly aggressive mixing during the wash step can create fine droplets that are slow to coalesce.

  • Solution: Use gentle agitation, such as slow stirring or rocking, instead of vigorous shaking. Allow for a longer separation time. Adding a saturated brine (NaCl) solution can help break the emulsion by increasing the ionic strength of the aqueous phase.

Q: The purity of the distilled isopentyl formate is lower than expected, with contamination from isoamyl alcohol.

A: This indicates poor separation during distillation, which is often due to the close boiling points of the components. Isopentyl formate boils at 123-124°C, and isoamyl alcohol boils at 130°C.[10]

• Possible Cause: Inefficient Distillation Column. The packed or trayed column used for fractional distillation may not have enough theoretical plates for a clean separation.

  • Solution: Increase the height of the packed column or use a column with a more efficient packing material to increase the number of theoretical plates. Carefully control the reflux ratio during distillation; a higher reflux ratio generally improves separation but reduces throughput. Ensure the column is well-insulated to maintain a proper temperature gradient.

Data Presentation

Table 1: Comparison of Lab-scale vs. Scale-up Parameters for Fischer Esterification

Parameter	Lab-Scale (Typical)	Pilot-Scale (Considerations)	Rationale for Change
Reactant Ratio	1.2:1 to 2:1 (Alcohol:Acid)	1.5:1 (Optimized)	Balances yield and cost; high excess of alcohol can complicate purification at scale.[11]
Catalyst Loading	1-3% w/w (e.g., H₂SO₄)	5-7.5% w/w (e.g., solid acid)	Higher loading of a reusable solid acid catalyst can improve reaction rates and simplify removal.[11]
Temperature	Reflux (~100-120°C)	110-120°C (with precise control)	Must be carefully controlled to prevent side reactions; hot spots are a major risk at scale.
Reaction Time	1-2 hours	1.5-3 hours	May need to be extended to reach equilibrium with different mixing and heat transfer dynamics.[11]
Water Removal	Dean-Stark Trap	Vacuum Distillation / Pervaporation	More efficient and controllable methods are needed for large volumes.
Yield	60-80%	>90% (Target)	Optimization of all parameters is crucial to achieve high, economically viable yields.[11]

Table 2: Influence of Key Parameters on Enzymatic Synthesis Yield

Parameter	Condition	Impact on Yield	Reference
Enzyme Concentration	Increasing from 5 to 15 g/L	Yield increases significantly.	[4]
Increasing beyond 20 g/L	Yield may decrease due to substrate diffusion issues.	[4]
Molar Ratio (Alcohol:Acid)	High excess of alcohol	Increases conversion, especially at high acid concentrations.	[5]
Water Content	Very low (anhydrous)	Low enzyme activity.
Optimal (e.g., buffer saturated solvent)	Can significantly improve esterification rates.	[5]
High (>0.01% v/v)	Drastically decreases yield due to promotion of hydrolysis.	[5]
Solvent Choice	Non-polar (log P > 3.0)	Supports high enzyme activity and conversion.	[5]

Experimental Protocols

Protocol 1: Scale-Up of Isopentyl Formate Synthesis via Fischer Esterification

Objective: To synthesize isopentyl formate on a pilot scale (e.g., 20 L reactor) with high yield and purity.

Materials:

• Isoamyl alcohol (3-methyl-1-butanol)

• Formic acid (98-100%)

• Sulfuric acid (concentrated, 98%) or a solid acid catalyst

• 5% Sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Equipment:

• 20 L glass-lined reactor with overhead stirrer, heating/cooling jacket, and temperature probe

• Condenser with a Dean-Stark trap or other water separator

• Large separatory funnel or liquid-liquid extraction setup

• Fractional distillation apparatus suitable for vacuum operation

Procedure:

• Charging the Reactor: Charge the reactor with isoamyl alcohol (e.g., 8.0 kg, ~90.7 mol) and formic acid (e.g., 2.8 kg, ~60.8 mol). This corresponds to a ~1.5:1 molar ratio.

• Catalyst Addition: While stirring, slowly and carefully add concentrated sulfuric acid (e.g., 200 mL) to the mixture. The temperature will rise; use the cooling jacket to maintain the temperature below 40°C during addition.

• Reaction: Heat the mixture to reflux (approx. 110-120°C). Collect the water byproduct in the Dean-Stark trap. Continue the reflux for 1.5-3 hours or until no more water is collected.[7][11]

• Cooling and Quenching: Cool the reaction mixture to room temperature.

• Workup - Neutralization: Transfer the crude product to a larger vessel. Slowly add 5% sodium bicarbonate solution in portions to neutralize the acidic catalyst and unreacted formic acid. Agitate gently and vent frequently as CO₂ will be evolved. Continue adding until the aqueous layer is neutral or slightly basic (test with pH paper).

• Workup - Washing: Allow the layers to separate. Remove the lower aqueous layer. Wash the organic layer with a saturated brine solution to help break any emulsions and remove residual water-soluble impurities.

• Drying: Separate the organic layer and dry it over anhydrous sodium sulfate. Stir for 30-60 minutes, then filter to remove the drying agent.

• Purification: Set up the fractional distillation apparatus. Distill the crude, dried product, collecting the fraction that boils at 123-124°C.[10] Applying a slight vacuum can lower the boiling point and prevent thermal degradation.

Mandatory Visualizations

Caption: Workflow for scaling up isopentyl formate production.

Caption: Decision tree for troubleshooting low yield.

References

• 1. i3awards.org.au [i3awards.org.au]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. mdpi.com [mdpi.com]
• 5. Enzymatic synthesis of isoamyl acetate using immobilized lipase from Rhizomucor miehei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ijisrt.com [ijisrt.com]
• 7. Page loading... [wap.guidechem.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. mu-intel.com [mu-intel.com]
• 10. Isopentyl Formate [chembk.com]
• 11. scispace.com [scispace.com]

Reference Data & Comparative Studies

A Comparative Analysis of Isopentyl Formate and Isopentyl Acetate: Aroma and Flavor Profiles

A comprehensive guide for researchers and professionals in drug development, this document provides an objective comparison of the aroma and flavor profiles of isopentyl formate (B1220265) and isopentyl acetate (B1210297). This analysis is supported by available quantitative data and detailed experimental methodologies, offering a foundation for their application in various scientific contexts.

Isopentyl formate and isopentyl acetate are two common ester compounds known for their characteristic fruity aromas and flavors. While both are utilized in the food, beverage, and fragrance industries, their sensory profiles exhibit distinct differences. Isopentyl acetate is widely recognized for its potent and straightforward banana and pear notes. In contrast, isopentyl formate presents a more complex and multifaceted fruity aroma, often described with nuances of plum, black currant, and apple.

Sensory Profile Comparison

The aroma and flavor characteristics of these two esters are qualitatively distinct. Isopentyl acetate is often described as having an intensely sweet, banana-like, and pear-drop scent.[1][2] Its flavor profile mirrors its aroma, with a sweet, fruity taste reminiscent of bananas with a green, ripe nuance.[3]

Isopentyl formate, on the other hand, possesses a more intricate fruity aroma profile. It is characterized by notes of plum, prune, and black currant, with a slight sweetness.[4][5] Its flavor is described as sharp, green, and apple-like, with winey and fatty undertones.[6]

Quantitative Sensory Data

While direct comparative sensory panel data is limited in the readily available scientific literature, a summary of key quantitative metrics for each compound provides a basis for differentiation.

Sensory Attribute	Isopentyl Formate	Isopentyl Acetate
Odor Profile	Fruity, plum, black currant, apple-like, pungent, ethereal[4][7][5][8][9]	Sweet, fruity, banana, pear[1][2][10][11][12]
Flavor Profile	Sweet, plum, prune, black currant-like[4][7][5]	Sweet, fruity, banana-like with a green ripe nuance[3]
Flavor Threshold	Data not readily available	0.5 - 10 mg/L in alcoholic beverages; perceptible at 2 ppm[8][13]
Typical Concentration in Food	Soft Drinks: 8.4 mg/kg; Ice Cream: 14 mg/kg; Candy: 22 mg/kg; Baked Goods: 16 mg/kg[4]	Non-alcoholic beverages: 28 ppm; Ice cream: 56 ppm; Candy: 190 ppm; Baked goods: 120 ppm[4]

Experimental Protocols

The characterization and comparison of aroma and flavor profiles of compounds like isopentyl formate and isopentyl acetate rely on established sensory and analytical techniques. These methodologies are crucial for obtaining objective and reproducible data.

Gas Chromatography-Olfactometry (GC-O)

Gas chromatography-olfactometry (GC-O) is a powerful technique used to identify and characterize odor-active compounds in a sample.[14][15] In this method, volatile compounds are separated by gas chromatography and the effluent is split, with one portion going to a mass spectrometer for chemical identification and the other to a sniffing port where a trained sensory panelist evaluates the aroma of each eluting compound.

A general GC-O protocol for the analysis of flavor esters would involve:

• Sample Preparation: Dilution of the ester in a suitable solvent (e.g., ethanol (B145695) or diethyl phthalate) to an appropriate concentration for analysis.

• GC Separation: Injection of the sample onto a gas chromatograph equipped with a suitable capillary column (e.g., a non-polar or medium-polarity column). The oven temperature is programmed to separate the volatile compounds based on their boiling points.

• Olfactometry: A trained panelist sniffs the GC effluent at a sniffing port and records the aroma descriptors and intensity for each detected odor event.

• Mass Spectrometry: Simultaneously, a mass spectrometer detector (MSD) records the mass spectrum of each eluting compound, allowing for its identification by comparison to a spectral library.

• Data Analysis: The retention times of the odor events are matched with the retention times of the identified compounds from the MS data to correlate specific aromas with specific chemical compounds.

Sensory Panel Evaluation

Sensory panel evaluation is a critical tool for assessing the overall aroma and flavor profile of a substance.[16] A trained panel of assessors evaluates the samples under controlled conditions to provide objective and quantitative descriptions of the sensory attributes.

A typical protocol for a descriptive sensory analysis of flavor compounds includes:

• Panelist Selection and Training: A group of individuals is screened for their sensory acuity and trained to identify and quantify specific aroma and flavor attributes relevant to the samples being tested.

• Sample Preparation: The flavor compounds are diluted to a predetermined concentration in a neutral base (e.g., water, sugar solution, or a simple beverage base) and presented in coded, identical containers.

• Evaluation Procedure: Panelists evaluate the samples in a controlled environment to minimize distractions. They are typically provided with a scoresheet or digital ballot with a list of sensory attributes (e.g., fruity, sweet, banana, plum) and an intensity scale (e.g., a 15-point scale).

• Data Collection: Each panelist rates the intensity of each attribute for each sample. Multiple replicates are usually performed to ensure data reliability.

• Statistical Analysis: The collected data is statistically analyzed to determine significant differences in the sensory profiles of the samples. Techniques such as Analysis of Variance (ANOVA) and Principal Component Analysis (PCA) are often used.

Visualizing the Comparison and Workflow

To better illustrate the relationships and processes described, the following diagrams are provided in the DOT language for Graphviz.

References

• 1. flavorsum.com [flavorsum.com]
• 2. foodresearchlab.com [foodresearchlab.com]
• 3. contractlaboratory.com [contractlaboratory.com]
• 4. bevsource.com [bevsource.com]
• 5. mdpi.com [mdpi.com]
• 6. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 7. Odor Detection Thresholds & References [leffingwell.com]
• 8. researchgate.net [researchgate.net]
• 9. Sensory Evaluation Methods in Food and Beverage Research | Lab Manager [labmanager.com]
• 10. Isoamyl formate - Wikipedia [en.wikipedia.org]
• 11. Inheritance of esters and other volatile compounds responsible for the fruity aroma in strawberry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scent.vn [scent.vn]
• 13. benchchem.com [benchchem.com]
• 14. chembk.com [chembk.com]
• 15. Isopentyl formate｜lookchem [lookchem.com]
• 16. iris.unife.it [iris.unife.it]

A Comparative Analysis of Formate Esters as Flavor Compounds

For Researchers, Scientists, and Drug Development Professionals

Formate (B1220265) esters, the simplest class of carboxylate esters, are characterized by their formation from formic acid and various alcohols.[1][2] Despite their structural simplicity, they contribute a diverse and significant range of aromatic profiles to natural and manufactured products.[1][3] Often described as fresh, green, and fruity, these volatile compounds are key components in the flavor and fragrance industries, valued for their ability to impart distinct top notes.[1] This guide provides a comparative analysis of common formate esters, detailing their sensory properties, physicochemical characteristics, and the analytical methodologies used for their evaluation.

Comparative Data of Formate Esters

The following table summarizes the key properties of several formate esters commonly used as flavor compounds. These esters are distinguished by their high volatility and characteristic aromas, ranging from fruity and sweet to green and ethereal.

Formate Ester	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Aroma Profile	Odor Threshold	Natural Occurrence (Examples)
Methyl Formate	C₂H₄O₂	60.05	31.5	Ethereal, fruity, plum-like.[4]	-	-
Ethyl Formate	C₃H₆O₂	74.08	54.0	Rum-like, raspberry, fruity.[5][6][7]	High: 20.0 ppm[8]	Raspberries, fruits, coffee, tea, grains.[5][6][7]
n-Propyl Formate	C₄H₈O₂	88.11	81	Fruity	-	-
n-Butyl Formate	C₅H₁₀O₂	102.13	107	Fruity, plum-like	0.087 ppm[9]	-
Isobutyl Formate	C₅H₁₀O₂	102.13	98	Fruity	0.49 ppm[9]	-
Amyl (Pentyl) Formate	C₆H₁₂O₂	116.16	132	Ethereal, fruity, unripe banana, green, earthy.[10]	-	-
Isoamyl Formate	C₆H₁₂O₂	116.16	124	Sweet, fruity, banana, pear, bubblegum.[11]	-	-
Hexyl Formate	C₇H₁₄O₂	130.18	155	Fruity	-	Pelargonium graveolens oil.[12]
Octyl Formate	C₉H₁₈O₂	158.24	198	Strong rose or orange-like.[13]	-	-
Citronellyl Formate	C₁₁H₂₀O₂	184.28	229	Pungent rose-geranium, fresh.[1]	-	Pelargonium graveolens oil.[12]
Geranyl Formate	C₁₁H₁₈O₂	182.26	227	Dry rose with tea-neroli facets, fresh, green.[1]	-	Pelargonium graveolens oil.[12]

Experimental Protocols

The characterization of flavor compounds like formate esters relies on a combination of instrumental analysis to identify and quantify the molecules and sensory analysis to understand their perceptual impact.

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the cornerstone technique for separating, identifying, and quantifying volatile flavor compounds within a complex matrix.

Methodology:

• Sample Preparation & Extraction: Due to the volatility of formate esters, headspace extraction techniques are commonly employed.

  • Static Headspace (SHS): An aliquot of the sample (e.g., fruit juice, alcoholic beverage) is placed in a sealed vial and heated to a specific temperature, allowing volatile compounds to partition into the gas phase above the sample. A sample of this headspace gas is then injected into the GC.

  • Dynamic Headspace (Purge-and-Trap): An inert gas is passed through the sample, stripping volatile compounds, which are then collected on an adsorbent trap. The trap is subsequently heated to release the compounds into the GC inlet.

  • Solid-Phase Microextraction (SPME): A fused-silica fiber coated with a stationary phase is exposed to the headspace of the sample. The fiber adsorbs the volatile compounds, which are then thermally desorbed in the hot GC injector.[14]

• Gas Chromatography (GC) Separation:

  • The extracted volatiles are injected into the GC, where they are vaporized and carried by an inert gas (e.g., helium) through a long, thin capillary column.

  • The column's inner surface is coated with a stationary phase. Separation occurs based on the differential partitioning of compounds between the mobile gas phase and the stationary liquid phase, which is influenced by factors like boiling point and polarity.

  • The oven temperature is programmed to increase over time, allowing for the sequential elution of compounds from the column.[14]

• Mass Spectrometry (MS) Detection and Identification:

  • As compounds elute from the GC column, they enter the mass spectrometer.

  • They are first ionized, typically by electron ionization (EI), which fragments the molecules into a predictable pattern of charged ions.

  • The mass spectrometer separates these fragments based on their mass-to-charge ratio (m/z), generating a mass spectrum.

  • The unique fragmentation pattern serves as a "molecular fingerprint" for identification by comparing it to spectral libraries (e.g., NIST, Wiley).[15][16]

• Quantification: The abundance of each compound is determined by the area of its corresponding peak in the total ion chromatogram (TIC). For accurate quantification, calibration curves are created using pure standards of the target formate esters.

Sensory Analysis: Quantitative Descriptive Analysis (QDA®)

QDA® is a robust sensory evaluation method used to identify and quantify the sensory characteristics of a product.[17]

Methodology:

• Panelist Selection and Training:

  • A panel of 10-15 individuals is selected based on their sensory acuity, ability to discriminate between different aromas and tastes, and verbal fluency.[17]

  • Panelists undergo intensive training to develop a common vocabulary to describe the sensory attributes of the samples. Reference standards are used to anchor these descriptors. For example, a solution of ethyl formate could be used as a reference for a "rum-like" aroma.[17]

• Descriptive Terminology (Lexicon) Development:

  • Through roundtable discussions and exposure to a wide range of samples, the trained panel develops a comprehensive list of descriptive terms (the lexicon) that fully captures the sensory profile of the products being tested. This includes aroma, flavor, and mouthfeel attributes.

• Sample Evaluation:

  • Samples are presented to the panelists in a controlled environment to minimize bias (e.g., uniform temperature, neutral lighting).[18]

  • Samples are coded with random numbers and presented in a randomized order.

  • Panelists individually rate the intensity of each descriptive term for each sample on an unstructured line scale (e.g., from 0 = "not perceived" to 9 = "very strong").

• Data Analysis:

  • The intensity ratings from the panelists are collected and analyzed using statistical methods, typically Analysis of Variance (ANOVA).

  • The results are often visualized using spider or radar plots, which provide a graphical representation of the sensory profile of each formate ester, allowing for easy comparison.

Visualizations

Olfactory Signaling Pathway

The perception of flavor is initiated when volatile compounds like formate esters bind to olfactory receptors in the nasal cavity. This diagram illustrates the generalized signal transduction cascade that converts this chemical binding event into a neural signal.

Caption: Generalized olfactory signal transduction pathway.

Experimental Workflow

This diagram outlines the integrated workflow for a comprehensive comparative analysis of formate esters, combining both instrumental and sensory evaluation techniques.

References

• 1. fraterworks.com [fraterworks.com]
• 2. Formate - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. methyl formate, 107-31-3 [thegoodscentscompany.com]
• 5. Ethyl formate - Wikipedia [en.wikipedia.org]
• 6. acs.org [acs.org]
• 7. Method for producing ethyl formate_Chemicalbook [chemicalbook.com]
• 8. Ethyl formate | HCOOC2H5 | CID 8025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. env.go.jp [env.go.jp]
• 10. amyl formate, 638-49-3 [thegoodscentscompany.com]
• 11. Isoamyl Formate (cas 110-45-2) – Fruity Ester For Flavor & Fragrance | Chemicalbull [chemicalbull.com]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. academic.oup.com [academic.oup.com]
• 15. researchgate.net [researchgate.net]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. tandfonline.com [tandfonline.com]
• 18. mdpi.com [mdpi.com]

Validating the Purity of Synthesized Isopentyl Formate: A Comparative Guide to GC-MS and Alternative Methods

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized compounds is a critical step in the journey from laboratory to market. This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other analytical techniques for validating the purity of synthesized isopentyl formate (B1220265). Detailed experimental protocols and supporting data are presented to facilitate an informed choice of methodology.

Isopentyl formate, a key fragrance and flavoring agent, is commonly synthesized via the Fischer esterification of isopentyl alcohol with formic acid. While effective, this process can result in a product containing unreacted starting materials, byproducts, and residual solvents. This guide focuses on robust analytical methods to identify and quantify these impurities, ensuring the final product meets the required quality standards.

Purity Analysis: A Head-to-Head Comparison

The primary method for analyzing the purity of volatile compounds like isopentyl formate is Gas Chromatography-Mass Spectrometry (GC-MS). However, other spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy can also provide valuable information. Below is a comparative summary of these techniques.

Feature	GC-MS	¹H NMR Spectroscopy	FTIR Spectroscopy
Principle	Separation by chromatography, identification by mass-to-charge ratio.	Nuclear spin transitions in a magnetic field.	Vibrational transitions of molecular bonds upon IR absorption.
Primary Use	Separation, identification, and quantification of volatile and semi-volatile compounds.	Structural elucidation and quantification of compounds with protons.	Identification of functional groups.
Sample Prep.	Simple dilution in a volatile solvent.	Dissolution in a deuterated solvent.	Neat sample or solution in an IR-transparent solvent.
Sensitivity	High (ppm to ppb level).	Moderate (requires >1% for reliable quantification of impurities).	Low (major components are most visible).
Impurity ID	Excellent, based on mass spectra and retention time.	Possible for structurally distinct impurities.	Difficult for impurities with similar functional groups.
Quantification	Excellent, with proper calibration.	Good, based on integral ratios.	Not ideal for quantification of minor components.

GC-MS: The Gold Standard for Purity Validation

GC-MS is the preferred method for the purity analysis of isopentyl formate due to its high sensitivity and specificity. It allows for the separation of the main component from its impurities, followed by their individual identification and quantification.

A typical GC-MS analysis of synthesized isopentyl formate would aim to separate the following potential components:

• Isopentyl Formate: The target compound.

• Isopentyl Alcohol: Unreacted starting material.

• Formic Acid: Unreacted starting material.

• Water: A byproduct of the esterification reaction.

• Diisopentyl Ether: A potential side-product from the dehydration of isopentyl alcohol.

• Solvent Residues: e.g., Benzene or Toluene, if used in the synthesis.

Representative GC-MS Data

The following table summarizes hypothetical but representative GC-MS data for the analysis of a synthesized isopentyl formate sample.

Compound	Retention Time (min)	Key m/z Fragments	Purity (%)
Isopentyl Alcohol	5.8	41, 43, 55, 70	1.5
Isopentyl Formate	8.2	43, 56, 70, 87, 116	98.0
Diisopentyl Ether	10.5	43, 70, 71, 99	0.5

Note: Formic acid and water are often difficult to analyze by standard GC-MS without derivatization and may require specific column chemistries or techniques.

Alternative Purity Validation Methods

While GC-MS is superior for separating and quantifying impurities, NMR and FTIR spectroscopy can serve as rapid, complementary techniques for confirming the identity of the bulk product and detecting significant impurities.

¹H NMR Spectroscopy

Proton NMR provides a "fingerprint" of the molecule, with distinct signals for protons in different chemical environments. The presence of significant amounts of isopentyl alcohol would be readily detectable by the characteristic signals of its hydroxyl proton and the protons on the carbon bearing the hydroxyl group.

Expected ¹H NMR Signals for Isopentyl Formate:

• ~8.1 ppm (singlet, 1H): Formyl proton (-O-CH=O).

• ~4.2 ppm (triplet, 2H): Methylene protons adjacent to the ester oxygen (-CH₂-O-).

• ~1.7 ppm (multiplet, 1H): Methine proton (-CH(CH₃)₂).

• ~1.5 ppm (quartet, 2H): Methylene protons (-CH₂-CH(CH₃)₂).

• ~0.9 ppm (doublet, 6H): Methyl protons (-CH(CH₃)₂).

FTIR Spectroscopy

FTIR spectroscopy is excellent for identifying the functional groups present in a sample. For isopentyl formate, the key absorption bands would be:

• ~1725 cm⁻¹ (strong): C=O stretch of the ester.

• ~1180 cm⁻¹ (strong): C-O stretch of the ester.

• ~2960-2870 cm⁻¹ (strong): C-H stretches of the alkyl groups.

The presence of a broad absorption band around 3300 cm⁻¹ would indicate the presence of residual isopentyl alcohol (O-H stretch).

Experimental Protocols

GC-MS Analysis

• Sample Preparation: Prepare a 1% (v/v) solution of the synthesized isopentyl formate in a suitable volatile solvent (e.g., dichloromethane).

• Instrumentation: Use a gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Conditions:

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Inlet Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Program: Start at 40 °C, hold for 2 minutes, ramp to 240 °C at 10 °C/min, and hold for 5 minutes.

  • Injection Volume: 1 µL with a split ratio of 50:1.

• MS Conditions:

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 35-350.

• Data Analysis: Identify peaks by comparing their mass spectra with a reference library (e.g., NIST) and their retention times with those of known standards. Quantify the components by integrating the peak areas.

¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the isopentyl formate sample in ~0.6 mL of deuterated chloroform (B151607) (CDCl₃).

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• Acquisition Parameters: Acquire a standard proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Analysis: Process the spectrum (Fourier transform, phase correction, and baseline correction). Integrate the signals and compare the chemical shifts and coupling patterns to a reference spectrum of pure isopentyl formate.

FTIR Spectroscopy

• Sample Preparation: Place a drop of the neat liquid sample between two salt plates (e.g., NaCl or KBr) or use an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: A Fourier-Transform Infrared spectrometer.

• Acquisition Parameters: Collect the spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and compare them to a reference spectrum of pure isopentyl formate.

Visualizing the Workflow and Logic

To better illustrate the analytical processes, the following diagrams are provided.

GC-MS workflow for purity analysis.

Logical comparison of analytical methods.

A Comparative Guide to the ¹H and ¹³C NMR Spectral Analysis of Isopentyl Formate

For researchers and professionals in the fields of chemistry and drug development, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of organic molecules. This guide provides a detailed comparative analysis of the ¹H and ¹³C NMR spectra of isopentyl formate (B1220265), with isopentyl acetate (B1210297) included as a structurally similar alternative for comparison. This guide includes comprehensive data tables, detailed experimental protocols, and visualizations to aid in the interpretation of spectral data.

Molecular Structure and NMR Assignments

Isopentyl formate (also known as isoamyl formate) is an organic ester with the molecular formula C₆H₁₂O₂.[1] Its structure consists of an isopentyl group attached to a formate functional group. The numbering of the carbon and hydrogen atoms for the purpose of NMR signal assignment is illustrated in the diagram below.

Molecular structure of isopentyl formate with atom numbering.

¹H NMR Spectral Data Comparison

The ¹H NMR spectrum provides information about the chemical environment of the hydrogen atoms in a molecule. Below is a comparison of the ¹H NMR spectral data for isopentyl formate and isopentyl acetate. The data was recorded in deuterated chloroform (B151607) (CDCl₃).

Assignment	Isopentyl Formate	Isopentyl Acetate
Chemical Shift (ppm)	Multiplicity
H1 (6H, -CH₃)	0.935	Doublet
H2 (1H, -CH-)	1.713	Multiplet
H3 (2H, -CH₂-)	1.561	Multiplet
H4 (2H, -O-CH₂-)	4.201	Triplet
H5 (1H, -CHO)	8.055	Singlet
H6 (3H, -COCH₃)	-	-

¹³C NMR Spectral Data Comparison

The ¹³C NMR spectrum provides information about the carbon skeleton of a molecule. The following table compares the ¹³C NMR chemical shifts for isopentyl formate and isopentyl acetate in CDCl₃.

Assignment	Isopentyl Formate	Isopentyl Acetate
Chemical Shift (ppm)	Chemical Shift (ppm)
C1 (-CH₃)	22.4	22.3
C2 (-CH-)	25.0	24.9
C3 (-CH₂-)	37.3	37.1
C4 (-O-CH₂-)	63.2	63.0
C5 (-CHO)	161.2	-
C6 (=C=O)	-	171.1
C7 (-COCH₃)	-	20.8

Experimental Protocols

Sample Preparation

• Weigh approximately 10-20 mg of the neat liquid sample (isopentyl formate or isopentyl acetate).

• Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Spectroscopy

• The ¹H NMR spectra are recorded on a 400 MHz spectrometer.

• The instrument is locked to the deuterium (B1214612) signal of the CDCl₃ solvent.

• The magnetic field is shimmed to achieve optimal homogeneity.

• A standard single-pulse experiment is used with a 90° pulse width.

• A relaxation delay of 1-2 seconds is employed between scans.

• Typically, 16 to 64 scans are acquired to achieve a good signal-to-noise ratio.

• The free induction decay (FID) is Fourier transformed, and the resulting spectrum is phase and baseline corrected. The chemical shifts are referenced to the TMS signal at 0.00 ppm.

¹³C NMR Spectroscopy

• The ¹³C NMR spectra are recorded on the same 400 MHz spectrometer, operating at a frequency of 100 MHz for ¹³C nuclei.

• A proton-decoupled pulse sequence is used to simplify the spectrum to single lines for each unique carbon atom.

• A 30° pulse width is typically used to allow for faster repetition rates.

• A relaxation delay of 2 seconds is used.

• A larger number of scans (typically 1024 or more) are acquired due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• The FID is processed similarly to the ¹H spectrum, and the chemical shifts are referenced to the TMS signal at 0.00 ppm.

Spectral Interpretation and Comparison

The ¹H NMR spectrum of isopentyl formate is characterized by a distinct downfield singlet at 8.055 ppm, which is indicative of the formate proton (H5).[1] This signal is absent in the spectrum of isopentyl acetate, which instead shows a singlet at 2.037 ppm corresponding to the acetyl methyl protons (H6).[2] The signals for the isopentyl moiety in both compounds are very similar in their chemical shifts and multiplicities, as expected.

In the ¹³C NMR spectra, the most significant difference is the chemical shift of the carbonyl carbon. In isopentyl formate, the formate carbon (C5) resonates at approximately 161.2 ppm. In contrast, the carbonyl carbon of the acetate group (C6) in isopentyl acetate is further downfield at around 171.1 ppm.[2] Additionally, isopentyl acetate exhibits a signal for the acetyl methyl carbon (C7) at 20.8 ppm.[2]

Logical Workflow for NMR Analysis

The following diagram illustrates a typical workflow for the NMR analysis of an organic compound like isopentyl formate.

Workflow for NMR spectral analysis.

References

• 1. Isopentyl formate(110-45-2) 1H NMR [m.chemicalbook.com]
• 2. tetratek.com.tr [tetratek.com.tr]

A Comparative Analysis of the Stability of Isopentyl Formate and Other Common Esters

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical compounds utilized across the pharmaceutical, food, and fragrance industries, the stability of esters is a critical parameter influencing product efficacy, shelf life, and sensory attributes. This guide provides a comprehensive comparison of the stability of isopentyl formate (B1220265) against other commonly used esters, supported by experimental data and detailed methodologies.

Isopentyl formate, also known as isoamyl formate, is generally considered to be a moderately stable compound.[1][2] Its stability is primarily dictated by its susceptibility to hydrolysis, a reaction that can be catalyzed by the presence of acids or bases, and is also influenced by temperature.

Comparative Stability Analysis

The stability of an ester is intrinsically linked to its chemical structure. Factors such as the nature of the alcohol and carboxylic acid moieties, as well as the presence of steric hindrance around the carbonyl group, play a significant role in determining its resistance to degradation.

Hydrolytic Stability:

Formate esters, such as isopentyl formate, are generally more susceptible to hydrolysis than their acetate (B1210297) counterparts. This is attributed to the electron-donating nature of the methyl group in acetate esters, which slightly reduces the electrophilicity of the carbonyl carbon, making it less prone to nucleophilic attack by water.

A study on the stability of flavor-active esters in beer provides some insight into the relative stability of different ester classes. The findings indicated that acetate esters were generally more stable than ethyl esters, with a lower percentage decrease in concentration over a three-month storage period.[3] For instance, at room temperature, the concentration of ethyloctanoate in ale beer decreased by 32.47%, while the more stable phenyl ethyl acetate decreased by only 9.82%.[3]

Thermal Stability:

The thermal decomposition of esters is another critical aspect of their stability, particularly for applications involving heat processing. The temperature at which an ester begins to degrade can vary significantly based on its structure. While specific thermal decomposition data for isopentyl formate was not found, it is known that esters, in general, can decompose at elevated temperatures.

Factors Influencing Ester Stability

Several environmental factors can significantly impact the stability of isopentyl formate and other esters:

• pH: Both acidic and basic conditions can catalyze the hydrolysis of esters. The rate of hydrolysis is generally at its minimum in the neutral pH range.

• Temperature: An increase in temperature typically accelerates the rate of hydrolysis and can lead to thermal decomposition.[3] For optimal stability, esters should be stored in a cool environment.[1]

• Moisture: As a reactant in hydrolysis, the presence of water is a direct contributor to ester degradation. Therefore, storage in a dry environment is crucial for maintaining the stability of these compounds.

• Presence of Catalysts: Metal ions and enzymes (esterases) can also catalyze the hydrolysis of esters, leading to a reduction in their stability.

Data Summary

While direct comparative quantitative data for isopentyl formate is limited in the available search results, the following table summarizes the qualitative stability and provides context based on related compounds.

Ester	Chemical Structure	Stability Profile	Factors Affecting Stability
Isopentyl Formate	CH₃CH(CH₃)CH₂CH₂OCHO	Moderately stable.[1][2]	Susceptible to hydrolysis under acidic or basic conditions. Temperature and moisture accelerate degradation.
Ethyl Acetate	CH₃COOCH₂CH₃	Generally considered stable.	Hydrolyzes in the presence of acids, bases, and water.
Isoamyl Acetate	CH₃COOCH₂CH₂CH(CH₃)₂	Generally considered stable.	Similar to other acetate esters, it is susceptible to hydrolysis.
Phenyl Ethyl Acetate	C₆H₅CH₂CH₂OCOCH₃	More stable than some ethyl esters.[3]	Susceptible to hydrolysis.
Ethyl Octanoate	CH₃(CH₂)₆COOCH₂CH₃	Less stable than acetate esters in beer.[3]	Susceptible to hydrolysis.

Experimental Protocols

To quantitatively assess the stability of isopentyl formate and compare it with other esters, the following experimental protocols can be employed:

Determination of Hydrolysis Rate by Titration

This method involves monitoring the progress of the hydrolysis reaction by titrating the carboxylic acid formed over time.

Materials:

• Ester of interest (e.g., isopentyl formate)

• Acid or base catalyst (e.g., hydrochloric acid or sodium hydroxide)

• Standardized solution of sodium hydroxide (B78521) (for acid-catalyzed hydrolysis) or hydrochloric acid (for base-catalyzed hydrolysis)

• Phenolphthalein (B1677637) indicator

• Constant temperature water bath

• Conical flasks, pipettes, burette

Procedure:

• A known concentration of the ester is dissolved in an aqueous solution containing a known concentration of the acid or base catalyst.

• The reaction mixture is maintained at a constant temperature in a water bath.

• At regular time intervals, aliquots of the reaction mixture are withdrawn.

• The reaction in the aliquot is quenched, typically by rapid cooling or dilution with cold water.

• The amount of carboxylic acid formed (in acid-catalyzed hydrolysis) or the remaining base (in base-catalyzed hydrolysis) is determined by titration with a standardized base or acid solution, respectively, using phenolphthalein as an indicator.[4][5]

• The rate constant of the hydrolysis reaction can then be calculated from the change in concentration of the reactant or product over time using appropriate kinetic equations.

Gas Chromatography-Mass Spectrometry (GC-MS) for Stability Monitoring

GC-MS is a powerful analytical technique for separating and identifying volatile compounds, making it well-suited for monitoring the degradation of esters over time.

Materials:

• Ester samples stored under specific conditions (e.g., different temperatures, humidity levels)

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Appropriate GC column (e.g., a non-polar or mid-polar capillary column)

• Internal standard

Procedure:

• Samples of the ester are stored under the desired experimental conditions.

• At specified time points, an aliquot of the sample is taken.

• An internal standard is added to the aliquot for accurate quantification.

• The sample is injected into the GC-MS system.

• The concentration of the remaining ester and the formation of degradation products are quantified by analyzing the resulting chromatograms and mass spectra.[6]

• The rate of degradation can be determined by plotting the concentration of the ester as a function of time.

Signaling Pathways and Experimental Workflows

The degradation of esters, particularly through hydrolysis, follows well-defined chemical pathways.

Acid-Catalyzed Ester Hydrolysis

The mechanism of acid-catalyzed ester hydrolysis involves the protonation of the carbonyl oxygen, which increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by water.

Caption: Mechanism of acid-catalyzed ester hydrolysis.

Base-Catalyzed Ester Hydrolysis (Saponification)

In base-catalyzed hydrolysis, a hydroxide ion acts as a nucleophile, directly attacking the carbonyl carbon of the ester. This is an irreversible process that leads to the formation of a carboxylate salt and an alcohol.

References

• 1. Page loading... [wap.guidechem.com]
• 2. CAS 110-45-2: Isoamyl formate | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]

Sensory evaluation of isopentyl formate in food applications.

A comparative guide to the sensory profile and performance of isopentyl formate (B1220265) against common fruity esters, providing researchers, scientists, and product development professionals with quantitative data and detailed experimental protocols for informed application in the food and beverage industry.

Isopentyl formate, a key contributor to the characteristic aroma of many fruits, is a widely utilized flavor ingredient prized for its sweet, fruity, and ethereal notes. This guide provides a comprehensive sensory evaluation of isopentyl formate, comparing its performance with two other prominent fruity esters: isoamyl acetate (B1210297) and ethyl butyrate (B1204436). By presenting quantitative sensory data, detailed experimental protocols, and an overview of the underlying biochemical perception, this document serves as a practical resource for the strategic selection and application of these flavoring agents.

Comparative Sensory Profile of Fruity Esters

The distinct sensory characteristics of isopentyl formate, isoamyl acetate, and ethyl butyrate were evaluated by a trained sensory panel using Quantitative Descriptive Analysis (QDA). The results, summarized in the table below, highlight the unique aromatic profiles of each ester, providing a basis for their differential application in food and beverage formulations.

Sensory Attribute	Isopentyl Formate	Isoamyl Acetate	Ethyl Butyrate
Fruity	High	High	High
Descriptor	Plum, Blackcurrant[1][2]	Banana, Pear[3][4]	Pineapple, Tutti Frutti[3]
Sweet	Moderate	High	Moderate
Green	Low-Moderate	Low	Low
Chemical/Solvent-like	Low	Moderate	Low
Waxy	Low	Low	Low

Caption: Sensory attribute intensity ratings for isopentyl formate and its alternatives, as determined by a trained sensory panel.

Odor Detection Thresholds

The odor detection threshold is a critical measure of a flavor compound's potency. The following table presents the odor detection thresholds for isopentyl formate, isoamyl acetate, and ethyl butyrate in water, providing a direct comparison of their aromatic impact at low concentrations.

Ester	Odor Detection Threshold (in water, ppb)
Isopentyl Formate	3.5[5]
Isoamyl Acetate	7[6]
Ethyl Butyrate	1[3]

Caption: Odor detection thresholds of isopentyl formate and alternative fruity esters in water.

Experimental Protocols

The sensory data presented in this guide were obtained using established sensory evaluation methodologies. The following protocols provide a detailed framework for replicating these experiments.

Quantitative Descriptive Analysis (QDA)

QDA is a sensory evaluation method used to identify and quantify the sensory attributes of a product by a trained panel[7].

1. Panelist Selection and Training:

• Screening: Candidates are screened for their ability to discriminate between different tastes and aromas and to verbalize their sensory experiences[8].

• Training: A panel of 10-12 members undergoes extensive training to develop a consensus on a specific vocabulary (lexicon) to describe the aroma attributes of the esters being tested[8]. Reference standards are used to anchor the sensory terms.

2. Attribute Generation and Lexicon Development:

• Panelists are presented with the individual esters and collaboratively generate a list of descriptive terms for the perceived aromas.

• Through discussion and consensus, the list is refined to a final set of non-overlapping attributes (e.g., "fruity," "green," "floral," "sweet," "waxy," "chemical")[9].

3. Sample Evaluation:

• Samples of each ester are prepared at a standardized concentration in a neutral solvent (e.g., water or a light ethanol (B145695) solution) and presented to the panelists in a controlled environment (individual booths with controlled lighting and temperature)[9].

• Panelists independently rate the intensity of each sensory attribute for each sample on a continuous line scale (e.g., a 15 cm line anchored with "low intensity" and "high intensity")[7].

4. Data Analysis:

• The intensity ratings from the line scales are converted to numerical data.

• Statistical analysis, such as Analysis of Variance (ANOVA), is used to determine significant differences in the attribute intensities between the samples[10].

• The results are often visualized using spider charts to provide a graphical representation of the sensory profiles[9].

Caption: Workflow for Quantitative Descriptive Analysis.

Olfactory Signaling Pathway

The perception of fruity esters like isopentyl formate is initiated by their interaction with olfactory receptors in the nasal cavity. This triggers a complex signaling cascade that ultimately leads to the sensation of aroma in the brain.

Caption: Simplified diagram of the olfactory signaling pathway.

The process begins when an odorant molecule, such as isopentyl formate, binds to a specific olfactory receptor (OR), which is a G-protein coupled receptor (GPCR), on the surface of an olfactory receptor neuron[11][12][13]. This binding event activates an associated G-protein (specifically G-olf)[11]. The activated G-protein then stimulates adenylyl cyclase, an enzyme that converts ATP into cyclic AMP (cAMP)[11][14]. The resulting increase in intracellular cAMP opens cAMP-gated ion channels, allowing an influx of sodium and calcium ions into the cell[11]. This influx of positive ions leads to the depolarization of the neuron's membrane, generating an electrical signal that is transmitted to the brain and perceived as a specific aroma[12][15].

References

• 1. Isoamyl formate - Wikipedia [en.wikipedia.org]
• 2. Page loading... [wap.guidechem.com]
• 3. benchchem.com [benchchem.com]
• 4. tetratek.com.tr [tetratek.com.tr]
• 5. scent.vn [scent.vn]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Measuring Flavor and Sensory Protocols [sensapure.com]
• 9. cdn.brewersassociation.org [cdn.brewersassociation.org]
• 10. Training of a Sensory Panel and its Correlation with Instrumental Methods: Texture of a Pseudo Plastic. [foodandnutritionjournal.org]
• 11. Olfactory receptor - Wikipedia [en.wikipedia.org]
• 12. Olfactory receptor function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. paom.pl [paom.pl]
• 14. Olfactory receptors: GPCRs and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Olfactory Perception: Receptors, Cells, and Circuits - PMC [pmc.ncbi.nlm.nih.gov]

Differentiating Isopentyl Formate Isomers: A Comparative Guide to Analytical Methods

A comprehensive evaluation of chromatographic and spectroscopic techniques for the distinct identification of n-pentyl formate (B1220265), isopentyl formate, neopentyl formate, and sec-pentyl formate is critical for researchers, scientists, and drug development professionals. The subtle structural variations among these isomers necessitate robust analytical methodologies for accurate characterization and quality control.

This guide provides a detailed comparison of gas chromatography-mass spectrometry (GC-MS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy for the differentiation of isopentyl formate isomers. Experimental data is presented to support the comparative analysis, and detailed protocols for each technique are provided.

At a Glance: Performance Comparison of Analytical Methods

Analytical Method	Resolution of Isomers	Structural Information	Throughput	Key Differentiating Feature(s)
GC-MS	Excellent	High (Fragmentation)	High	Unique retention times and mass fragmentation patterns.
NMR Spectroscopy	Excellent	Definitive	Low to Medium	Distinct chemical shifts and coupling patterns in ¹H and ¹³C spectra.
IR Spectroscopy	Limited	Moderate (Functional Groups)	High	Subtle shifts in C-O and C-H stretching frequencies.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile compounds like pentyl formate isomers. The separation is based on the differential partitioning of the isomers between a stationary phase and a mobile gas phase, leading to distinct retention times. Mass spectrometry provides fragmentation patterns that serve as molecular fingerprints.

Experimental Data:

Table 1: GC Retention Indices for Pentyl Formate Isomers

Isomer	Structure	Kovats Retention Index (non-polar column)
n-Pentyl formate	CH₃(CH₂)₄OCHO	810[1]
Isopentyl formate	(CH₃)₂CHCH₂CH₂OCHO	~777[1]
Neopentyl formate	(CH₃)₃CCH₂OCHO	738[2]
sec-Pentyl formate	CH₃CH₂CH(CH₃)OCHO	Data not readily available in searched literature

Note: The Kovats retention index is a standardized measure in gas chromatography that helps in comparing retention times across different systems. The elution order on a standard non-polar column is generally expected to follow the boiling points of the isomers: neopentyl formate (lowest boiling point) eluting first, followed by isopentyl formate, sec-pentyl formate, and n-pentyl formate (highest boiling point).

Mass Spectra Fragmentation:

The electron ionization (EI) mass spectra of pentyl formate isomers are characterized by a molecular ion peak (m/z 116) and several common fragment ions. However, the relative abundances of these fragments can differ, aiding in isomer differentiation.

• n-Pentyl formate: The mass spectrum typically shows prominent peaks at m/z 42, 55, and 70.

• Isopentyl formate: The fragmentation pattern is similar to n-pentyl formate, but with potential differences in the ratios of key fragments.

• Neopentyl formate: Due to the quaternary carbon, a characteristic and often abundant fragment at m/z 57 corresponding to the tert-butyl cation ((CH₃)₃C⁺) is expected.

• sec-Pentyl formate: Cleavage adjacent to the secondary carbon is likely to produce a distinct fragmentation pattern.

Experimental Protocol: GC-MS Analysis

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 7890B GC with 5977A MSD).

• Capillary column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar non-polar column.

GC Conditions:

• Injector Temperature: 250 °C

• Oven Temperature Program: Initial temperature of 40 °C, hold for 2 minutes, ramp to 150 °C at 10 °C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection Volume: 1 µL (split ratio 50:1).

MS Conditions:

• Ion Source: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 35-200.

• Solvent Delay: 3 minutes.

GC-MS workflow for isomer differentiation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a definitive method for structure elucidation. Both ¹H and ¹³C NMR provide unique spectral fingerprints for each isomer based on the chemical environment of the hydrogen and carbon atoms.

Experimental Data:

Table 2: ¹H NMR Chemical Shifts (δ) for Pentyl Formate Isomers (in CDCl₃)

Isomer	Formyl-H (s)	O-CH₂/O-CH (t/m)	Other Protons
n-Pentyl formate	~8.05 ppm	~4.17 ppm (t)	0.9-1.7 ppm (m)
Isopentyl formate	~8.06 ppm	~4.20 ppm (t)	0.94 ppm (d), 1.5-1.8 ppm (m)[3]
Neopentyl formate	~8.05 ppm	~3.85 ppm (s)	~0.95 ppm (s)
sec-Pentyl formate	~8.04 ppm	~4.95 ppm (m)	0.9-1.7 ppm (m)

Table 3: ¹³C NMR Chemical Shifts (δ) for Pentyl Formate Isomers (in CDCl₃)

Isomer	C=O	O-CH₂/O-CH	Other Carbons
n-Pentyl formate	~161.3 ppm	~64.1 ppm	14.0, 22.4, 28.1, 28.4 ppm[1]
Isopentyl formate	~161.2 ppm	~62.6 ppm	22.5, 25.1, 37.5 ppm[3]
Neopentyl formate	~161.1 ppm	~74.5 ppm	26.3, 31.6 ppm
sec-Pentyl formate	~160.8 ppm	~72.9 ppm	9.7, 18.9, 28.6, 38.3 ppm

Note: The chemical shifts are approximate and can vary slightly based on the solvent and experimental conditions.

The key distinguishing features in the NMR spectra are the chemical shifts and multiplicities of the protons and carbons in the pentyl chain, particularly those closest to the formate group. For example, neopentyl formate exhibits a singlet for the nine equivalent methyl protons, which is a clear identifier.

Experimental Protocol: NMR Spectroscopy

Instrumentation:

• NMR Spectrometer (e.g., Bruker Avance III 400 MHz or higher).

• 5 mm NMR tubes.

Sample Preparation:

• Dissolve approximately 10-20 mg of the sample in ~0.6 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% tetramethylsilane (B1202638) (TMS) as an internal standard.

Acquisition Parameters (¹H NMR):

• Pulse Program: zg30

• Number of Scans: 16

• Spectral Width: ~16 ppm

• Relaxation Delay: 2 s

Acquisition Parameters (¹³C NMR):

• Pulse Program: zgpg30 (proton decoupled)

• Number of Scans: 1024

• Spectral Width: ~240 ppm

• Relaxation Delay: 2 s

Logical relationship in NMR-based isomer identification.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. While all pentyl formate isomers will show characteristic ester C=O and C-O stretching vibrations, subtle differences in the fingerprint region (below 1500 cm⁻¹) and shifts in the main absorption bands can aid in differentiation.

Experimental Data:

Table 4: Key IR Absorption Bands for Pentyl Formate Isomers

Functional Group	Wavenumber (cm⁻¹)	Isomeric Variation
C=O Stretch (Ester)	~1725	Minor shifts depending on the alkyl chain structure.
C-O Stretch	~1180	The position and shape of this band can vary between isomers.
C-H Bending	~1465 and ~1375	The relative intensities and shapes of these bands can differ, especially for the branched isomers (iso-, neo-, and sec-). For example, the presence of a gem-dimethyl group in isopentyl formate and a tert-butyl group in neopentyl formate can lead to characteristic splitting or sharpening of the C-H bending bands.

Experimental Protocol: IR Spectroscopy

Instrumentation:

• Fourier Transform Infrared (FTIR) Spectrometer (e.g., PerkinElmer Spectrum Two).

• Attenuated Total Reflectance (ATR) accessory.

Sample Preparation:

• Place one drop of the neat liquid sample directly onto the ATR crystal.

Acquisition Parameters:

• Scan Range: 4000-400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16

Conclusion

For the unambiguous differentiation of isopentyl formate isomers, a multi-technique approach is recommended. GC-MS provides excellent separation and valuable fragmentation information, making it ideal for screening and quantification. NMR spectroscopy offers definitive structural elucidation, confirming the identity of each isomer. While IR spectroscopy is less specific for isomer differentiation, it can serve as a rapid quality control tool to check for the presence of the ester functional group and provide some clues about the alkyl chain structure. The choice of the primary analytical method will depend on the specific requirements of the analysis, such as the need for structural confirmation, high throughput, or quantitative accuracy.

References

• 1. Pentyl formate | C6H12O2 | CID 12529 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Isopentyl formate(110-45-2) 13C NMR spectrum [chemicalbook.com]

Navigating Potential Cross-Reactivity of Isopentyl Formate in Biological Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Isopentyl formate (B1220265), a volatile ester commonly used as a flavoring and fragrance agent, may also find its way into the laboratory as a solvent or contaminant. While generally considered to have low toxicity, its potential for cross-reactivity and interference in sensitive biological assays is a critical consideration for accurate and reproducible research. This guide provides a comparative overview of potential interference mechanisms, methodologies for their detection, and a framework for interpreting results when using or encountering isopentyl formate or structurally similar small molecules.

Understanding the Landscape of Assay Interference

Small molecules like isopentyl formate can lead to false-positive or false-negative results in high-throughput screening (HTS) and other biological assays through various mechanisms unrelated to the specific biological target of interest. These interferences can be broadly categorized as follows:

• Optical Interference: Compounds that absorb light or are fluorescent can interfere with assay readouts that rely on fluorescence or absorbance measurements.[1][2]

• Chemical Reactivity: Some compounds can react directly with assay reagents or target proteins, leading to non-specific signals.[3]

• Compound Aggregation: At higher concentrations, some small molecules can form aggregates that non-specifically inhibit enzymes or disrupt cellular membranes.[1][4]

• Reporter Enzyme Inhibition: Compounds may directly inhibit reporter enzymes, such as luciferase, which are commonly used in cell-based assays.[2]

• Volatility-Induced Effects: As a volatile organic compound (VOC), isopentyl formate can have effects in cell-based assays that are not related to direct interaction with a target, such as altering cell membrane properties or having unexpected antimicrobial effects.[5]

Comparative Analysis of Potential Isopentyl Formate Interference

Due to a lack of specific studies on the cross-reactivity of isopentyl formate in biological assays, this section outlines potential interference based on its chemical properties as a small, volatile ester. The following table contrasts the expected behavior of an ideal non-interfering compound with the potential behavior of isopentyl formate.

Assay Type	Potential Interference Mechanism with Isopentyl Formate	Expected Outcome with Isopentyl Formate	Ideal Non-Interfering Alternative
Fluorescence Polarization (FP)	Autofluorescence: Isopentyl formate or its impurities could fluoresce at the excitation/emission wavelengths of the assay fluorophore.	False decrease in polarization (apparent inhibition).	No intrinsic fluorescence at assay wavelengths.
Luciferase Reporter Assays	Direct Inhibition: Isopentyl formate could directly inhibit the luciferase enzyme.	Apparent inhibition of the signaling pathway under investigation.	No direct effect on luciferase activity.
Cell-Based Viability Assays (e.g., MTT, AlamarBlue)	Volatility-Induced Cytotoxicity: High concentrations of vapor could affect cell membrane integrity.	Dose-dependent decrease in cell viability, potentially misinterpreted as a specific cytotoxic effect.	Non-volatile and non-cytotoxic at assay concentrations.
Enzyme-Linked Immunosorbent Assay (ELISA)	Non-specific Binding/Denaturation: The ester could potentially interact with antibodies or the target protein, altering their conformation.	Variable, leading to either false positives or negatives depending on the nature of the interaction.	Inert and does not interact non-specifically with assay components.
Antimicrobial Susceptibility Testing	Inhibition of Microbial Growth: As a VOC, isopentyl formate may exhibit antimicrobial properties unrelated to a specific drug target.[5]	False-positive antimicrobial activity.	No intrinsic antimicrobial activity.

Experimental Protocols for Detecting and Mitigating Interference

To ensure the validity of experimental results, it is crucial to perform counter-screens to identify and rule out potential assay interference.

Protocol 1: Autofluorescence and Fluorescence Quenching Counterscreen

Objective: To determine if isopentyl formate intrinsically fluoresces or quenches the fluorescence of the assay fluorophore.

Methodology:

• Prepare a serial dilution of isopentyl formate in the assay buffer.

• Dispense the dilutions into the wells of a microplate.

• For quenching assessment, add the assay fluorophore at its working concentration to all wells. For autofluorescence, add buffer only.

• Incubate the plate under the same conditions as the primary assay.

• Read the fluorescence intensity of the plate using the same filter set as the primary assay.

• Interpretation: A significant increase in fluorescence in the absence of the fluorophore indicates autofluorescence. A concentration-dependent decrease in the fluorophore's signal indicates quenching.

Protocol 2: Luciferase Inhibition Counterscreen

Objective: To identify direct inhibitors of the luciferase reporter enzyme.[2]

Methodology:

• Prepare a serial dilution of isopentyl formate.

• In a microplate, combine the isopentyl formate dilutions with purified luciferase enzyme and its substrate (luciferin) in assay buffer.

• Incubate for a short period (e.g., 15-30 minutes) at room temperature.

• Measure the luminescence signal.

• Interpretation: A concentration-dependent decrease in luminescence indicates direct inhibition of luciferase.

Protocol 3: Orthogonal Assay Confirmation

Objective: To confirm a biological hit using a different assay technology that is not susceptible to the same interference mechanisms.

Methodology:

• Identify a hit from a primary screen (e.g., a fluorescence-based assay).

• Select an orthogonal assay with a different readout (e.g., a label-free method like surface plasmon resonance or a luminescence-based assay if the primary was fluorescence-based).

• Test the compound in the orthogonal assay.

• Interpretation: If the compound shows similar activity in the orthogonal assay, it increases confidence that the observed effect is on the biological target and not an artifact of the primary assay technology.

Visualizing Experimental Workflows and Logical Relationships

To aid in the design of robust screening campaigns, the following diagrams illustrate key workflows.

Caption: Workflow for Hit Triage and Validation.

Caption: Potential Interference Pathways for Isopentyl Formate.

Conclusion and Recommendations

References

• 1. Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biolabtests.com [biolabtests.com]

Performance of different catalysts in isopentyl formate synthesis.

For Researchers, Scientists, and Drug Development Professionals

The synthesis of isopentyl formate (B1220265), an ester recognized for its characteristic fruity aroma and applications as a flavoring agent and in organic synthesis, can be achieved through various catalytic methods. The choice of catalyst is a critical factor that influences reaction efficiency, product yield, purity, and environmental impact. This guide provides an objective comparison of the performance of three common types of catalysts for isopentyl formate synthesis: conventional acid catalysis (sulfuric acid), a reusable solid acid catalyst (Amberlyst-15), and an enzymatic catalyst (immobilized lipase (B570770), e.g., Novozym 435), supported by experimental data from related esterification reactions.

Quantitative Performance Comparison

The following table summarizes the key performance indicators for the different catalytic methods in the synthesis of isopentyl formate and similar esters, offering a clear comparison to aid in selecting the most suitable process.

Performance Metric	Fischer-Speier Esterification (H₂SO₄)	Heterogeneous Acid Catalysis (Amberlyst-15)	Enzymatic Synthesis (Immobilized Lipase)
Product Yield	~58-85%[1][2]	High (up to 97% for similar esterifications)[3]	>95%[1][4]
Product Purity	High, but requires extensive purification[1]	High, with easier catalyst removal	Very high, with minimal byproduct formation[1]
Reaction Time	1-8 hours[1][2]	7.5 hours (for benzyl (B1604629) alcohol formylation)	24-48 hours[1]
Reaction Temperature	80-100°C (Reflux)[1]	Reflux temperature	40-50°C[1]
Catalyst	Concentrated Sulfuric Acid	Amberlyst-15 (Sulfonated Polystyrene Resin)	Immobilized Lipase (e.g., Novozym 435)
Solvent	Toluene (B28343) (for azeotropic water removal) or excess reactant[1]	Solvent-free or with a solvent like ethyl formate	Toluene or solvent-free[1]
Byproducts	Water[1]	Water	Minimal[1]
Environmental Impact	Use of strong, corrosive acid; high temperatures[1]	Environmentally benign, less hazardous[5]	Milder conditions, biodegradable catalyst[1]
Catalyst Reusability	No[1]	Yes[5]	Yes[1][4]

Experimental Protocols

Detailed methodologies for the synthesis of isopentyl formate using each type of catalyst are provided below. These protocols are based on established procedures for similar esterification reactions.

Method 1: Fischer-Speier Esterification using Sulfuric Acid

This traditional method involves the acid-catalyzed reaction between isoamyl alcohol and formic acid.[1]

Materials:

• Isoamyl alcohol (1.0 mol)

• Formic acid (1.2 mol)

• Concentrated sulfuric acid (0.02 mol)

• Toluene (for azeotropic removal of water)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus, add isoamyl alcohol, formic acid, and toluene.

• Slowly add concentrated sulfuric acid to the mixture while stirring.

• Heat the mixture to reflux (approximately 85-95°C) and collect the water byproduct in the Dean-Stark trap.

• Monitor the reaction until the theoretical amount of water is collected (approximately 1-6 hours).[1][2]

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent.

• Purify the crude product by distillation to obtain pure isopentyl formate.[1]

Method 2: Heterogeneous Catalysis using Amberlyst-15

This method utilizes a solid acid catalyst, which simplifies product purification.

Materials:

• Isoamyl alcohol (1.0 mol)

• Ethyl formate (can act as both reactant and solvent)

• Amberlyst-15

Procedure:

• In a round-bottom flask, combine isoamyl alcohol and an excess of ethyl formate.

• Add Amberlyst-15 (typically 5-10% by weight of the limiting reactant).

• Reflux the mixture with stirring. The reaction time can vary (e.g., around 7.5 hours for a similar formylation).

• Monitor the reaction progress using techniques such as gas chromatography (GC).

• Upon completion, cool the mixture and separate the Amberlyst-15 catalyst by simple filtration.

• The catalyst can be washed with a solvent, dried, and reused.

• Remove the excess ethyl formate and any alcohol byproduct by distillation to yield the isopentyl formate product.

Method 3: Enzymatic Synthesis using Immobilized Lipase (Novozym 435)

This biocatalytic approach offers high selectivity and mild reaction conditions.[1]

Materials:

• Isoamyl alcohol (1.0 mol)

• Formic acid (1.2 mol)

• Immobilized lipase (e.g., Novozym 435) (10-15 g/L)[1][4]

• Toluene (optional, as solvent)

• Molecular sieves (3Å)

Procedure:

• To a suitable reaction vessel, add isoamyl alcohol, formic acid, and toluene (if used).

• Add the immobilized lipase and molecular sieves to the mixture.[1]

• Place the vessel in an orbital shaker or use a magnetic stirrer and maintain the temperature at 40-50°C.[1]

• Allow the reaction to proceed for 24-48 hours, monitoring by GC.[1]

• Once the desired conversion is reached, separate the immobilized enzyme by filtration. The enzyme can be washed and dried for reuse.[1][4]

• If a solvent was used, remove it using a rotary evaporator. The resulting product is often of high purity and may not require further purification.[1]

Visualization of Experimental Workflow

The following diagrams illustrate the logical workflow for the synthesis and analysis of isopentyl formate using the different catalytic methods.

Caption: Experimental workflow for isopentyl formate synthesis.

Caption: Comparison of catalyst-specific synthesis pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. ijisrt.com [ijisrt.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. Novel and Efficient Synthesis of Phenethyl Formate via Enzymatic Esterification of Formic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Synthetic and Natural Isopentyl Formate for Researchers

For Immediate Publication

This guide offers an objective comparison of synthetic and natural isopentyl formate (B1220265), providing researchers, scientists, and drug development professionals with the essential data to make informed decisions for their applications. Below, we present a comprehensive analysis of their properties, purity, and production methods, supported by detailed experimental protocols.

Executive Summary

Isopentyl formate (C₆H₁₂O₂) is an ester known for its characteristic fruity, plum-like aroma. It is utilized in various industries, including as a flavoring agent and in organic synthesis. While chemically identical, the key distinction between natural and synthetic isopentyl formate lies in their origin, which imparts subtle but significant differences, primarily in their isotopic composition and impurity profiles. Synthetic isopentyl formate is typically produced through the Fischer esterification of isopentyl alcohol and formic acid, offering high purity. Natural isopentyl formate is extracted from various fruits and plants, resulting in a more complex mixture of compounds.

Data Presentation: Quantitative Comparison

The following table summarizes the key quantitative data for synthetic and natural isopentyl formate.

Property	Synthetic Isopentyl Formate	Natural Isopentyl Formate	Source(s)
Purity	Typically ≥97% or >95.0% (by GC)	Variable; part of a complex mixture of volatile compounds. Not typically sold with a specific purity percentage.	[1][2][3][4]
Molecular Formula	C₆H₁₂O₂	C₆H₁₂O₂	[5][6][7]
Molecular Weight	116.16 g/mol	116.16 g/mol	[5][6][7]
Density	~0.859 g/mL at 25 °C	~0.859 g/mL at 25 °C	[5]
Boiling Point	123-124 °C	123-124 °C	[5][8]
Melting Point	-93 °C	-93 °C	[2][5]
Refractive Index	~1.397 (n20/D)	~1.397 (n20/D)	[2][5][8]
Solubility in Water	Slightly soluble (~0.3%)	Slightly soluble	[5][9]
Solubility in Organic Solvents	Soluble in ethanol, ether, propylene (B89431) glycol	Soluble in ethanol, ether, propylene glycol	[5][6][9]

Distinguishing Between Natural and Synthetic Origins

Chemically, a molecule of isopentyl formate is identical regardless of its origin. However, advanced analytical techniques can differentiate between natural and synthetic sources by analyzing isotopic ratios.

• Isotopic Analysis (¹³C/¹²C and ²H/¹H ratios): The primary method to certify the "natural" origin of a flavor compound is through isotopic analysis using techniques like Gas Chromatography-Combustion-Isotope Ratio Mass Spectrometry (GC-C-IRMS) or Site-Specific Natural Isotope Fractionation-Nuclear Magnetic Resonance (SNIF-NMR). Natural products derive their carbon from atmospheric CO₂ via photosynthesis, which results in a different, and more variable, isotopic signature compared to synthetic versions typically derived from petrochemicals.

Experimental Protocols

Detailed methodologies for key experiments are provided below to allow for replication and verification of findings.

Synthesis of Isopentyl Formate via Fischer Esterification (Synthetic)

This protocol describes the laboratory-scale synthesis of isopentyl formate.

Materials:

• Isopentyl alcohol (3-methyl-1-butanol)

• Formic acid (88% or higher)

• Concentrated sulfuric acid (catalyst)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus

Procedure:

• In a round-bottom flask, combine 1.0 mole of isopentyl alcohol with 1.2 moles of formic acid.

• While swirling the flask in an ice bath, slowly add 0.1 moles of concentrated sulfuric acid as a catalyst.

• Attach a reflux condenser and heat the mixture to reflux for 1-2 hours.

• After cooling, transfer the mixture to a separatory funnel and wash with an equal volume of water to remove excess formic acid and sulfuric acid.

• Neutralize the remaining acid by washing with a saturated sodium bicarbonate solution until effervescence ceases.

• Wash again with water and then dry the organic layer with anhydrous magnesium sulfate.

• Purify the crude isopentyl formate by fractional distillation, collecting the fraction that boils at 123-124 °C.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity Analysis

This protocol outlines a general method for determining the purity of an isopentyl formate sample.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Capillary column suitable for volatile organic compounds (e.g., DB-5ms or equivalent).

Sample Preparation:

• Dilute the isopentyl formate sample in a volatile solvent like dichloromethane (B109758) or hexane (B92381) to a concentration of approximately 100 ppm.

GC-MS Parameters:

• Injector Temperature: 250 °C

• Carrier Gas: Helium, at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 200 °C at a rate of 10 °C/min.

  • Hold at 200 °C for 5 minutes.

• MS Detector:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 200.

  • Transfer Line Temperature: 280 °C.

Data Analysis:

• Identify the isopentyl formate peak based on its retention time and mass spectrum (characteristic fragments at m/z 43, 55, 70).[10]

• Calculate the purity by determining the peak area of isopentyl formate as a percentage of the total peak area of all components in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

This protocol provides a general method for the structural confirmation of isopentyl formate.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

• Dissolve a small amount of the isopentyl formate sample in a deuterated solvent (e.g., CDCl₃).

NMR Parameters (¹H NMR):

• Pulse Sequence: Standard 1D proton experiment.

• Number of Scans: 16 or more for a good signal-to-noise ratio.

• Relaxation Delay: 1-2 seconds.

Expected Chemical Shifts (in CDCl₃):

• The spectrum is expected to show characteristic peaks for the different protons in the isopentyl formate molecule.

Data Analysis:

• Confirm the structure by analyzing the chemical shifts, integration values, and splitting patterns of the observed peaks, and compare them to reference spectra for isopentyl formate.

Mandatory Visualization: Signaling Pathway

The following diagram illustrates the honey bee alarm pheromone signaling pathway, a relevant biological context for esters like isopentyl formate. Isopentyl acetate, a closely related ester, is a primary component of this alarm pheromone.

Caption: Honey bee alarm pheromone signaling pathway.

Conclusion

The choice between synthetic and natural isopentyl formate depends heavily on the specific application and regulatory requirements. Synthetic isopentyl formate offers high, consistent purity, making it suitable for applications where this is a critical parameter. Natural isopentyl formate, while chemically identical in its primary component, is part of a more complex natural matrix and is essential for products marketed as "natural." The origin of the material can be definitively determined through isotopic analysis. The experimental protocols provided in this guide offer a starting point for in-house analysis and comparison.

References

• 1. isoamyl formate, 110-45-2 [thegoodscentscompany.com]
• 2. Isopentyl formate｜lookchem [lookchem.com]
• 3. CAS 110-45-2: Isoamyl formate | CymitQuimica [cymitquimica.com]
• 4. Isoamyl formate = 97 , FG 110-45-2 [sigmaaldrich.com]
• 5. Isoamyl formate - Wikipedia [en.wikipedia.org]
• 6. chembk.com [chembk.com]
• 7. Page loading... [guidechem.com]
• 8. Natural Isopentyl Formate manufacturers and suppliers in China - ODOWELL [odowell.com]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. Isoamyl formate | C6H12O2 | CID 8052 - PubChem [pubchem.ncbi.nlm.nih.gov]

Quantifying the Sensory Impact of Isopentyl Formate in Flavor Mixtures: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Isopentyl formate (B1220265), a volatile ester, is a key contributor to the characteristic fruity aroma of many natural and formulated products. Its distinct scent profile, often described as reminiscent of pear, apple, plum, and banana, makes it a valuable component in the flavor and fragrance industry. Understanding the quantitative sensory impact of isopentyl formate, both alone and in complex mixtures, is crucial for effective flavor design and the development of palatable pharmaceutical formulations. This guide provides a comparative overview of the sensory properties of isopentyl formate, methodologies for its quantification, and its potential interactions with other flavor compounds.

Sensory Profile of Isopentyl Formate

Isopentyl formate is characterized by a potent and recognizable fruity aroma. While qualitative descriptors are well-established, quantitative data on its detection and recognition thresholds are less consistently reported in publicly available literature. The perception of its aroma can be influenced by the medium in which it is present.

Sensory Attribute	Description
Odor	Fruity, with notes of pear, apple, plum, blackcurrant, and banana.
Taste	Sweet, fruity.

Comparison with Other Fruity Esters

Isopentyl formate belongs to a broad class of esters that contribute to fruity aromas. Its sensory profile is often compared to other common esters used in flavor applications.

Compound	Typical Odor Description
Isopentyl Formate	Pear, apple, plum, banana
Isoamyl Acetate	Banana, pear
Ethyl Acetate	Sweet, solvent-like, slightly fruity
Ethyl Butyrate	Fruity, pineapple, tutti-frutti
Methyl Salicylate	Wintergreen, minty

Quantifying Sensory Impact: Experimental Protocols

To objectively quantify the sensory impact of isopentyl formate, rigorous and standardized experimental protocols are essential. The following are key methodologies employed in the sensory analysis of flavor compounds.

Gas Chromatography-Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is a powerful technique used to identify odor-active compounds in a complex volatile mixture. It combines the separation capabilities of gas chromatography with human sensory perception.

Protocol:

• Sample Preparation: A flavor mixture containing isopentyl formate is prepared. For liquid samples, a headspace extraction technique such as solid-phase microextraction (SPME) can be used to capture the volatile compounds.

• Gas Chromatographic Separation: The extracted volatiles are injected into a gas chromatograph, where they are separated based on their boiling points and chemical properties as they pass through a capillary column.

• Olfactory Detection: The effluent from the GC column is split. One portion goes to a chemical detector (e.g., a mass spectrometer for identification), and the other is directed to a sniffing port.

• Sensory Evaluation: A trained sensory panelist sniffs the effluent at the sniffing port and records the time, intensity, and description of any detected odors.

• Data Analysis: The olfactometry data is correlated with the chromatogram from the chemical detector to identify the specific compounds responsible for the perceived aromas. The intensity of the odor can be quantified using various scales.

Sensory Panel Testing

Sensory panels, comprising trained assessors, are used to evaluate the sensory properties of flavor mixtures in a controlled environment.

Protocol for Triangle Test (Difference Testing):

• Objective: To determine if a perceptible sensory difference exists between two samples (e.g., a flavor mixture with and without isopentyl formate).

• Sample Preparation: Three samples are presented to each panelist. Two samples are identical (the control), and one is different (the test sample). The order of presentation is randomized for each panelist.

• Evaluation: Panelists are asked to identify the "odd" or "different" sample.

• Data Analysis: The number of correct identifications is compared to the number expected by chance (typically 33.3%). Statistical analysis (e.g., a chi-squared test) is used to determine if the difference is statistically significant.

Protocol for Descriptive Analysis:

• Objective: To identify and quantify the specific sensory attributes of a flavor mixture.

• Panel Training: A panel of assessors is trained to recognize and rate the intensity of specific aroma and taste attributes (e.g., "fruity," "sweet," "pear-like").

• Sample Evaluation: Panelists are presented with the flavor samples and asked to rate the intensity of each predefined attribute on a numerical scale (e.g., a 15-point scale).

• Data Analysis: The intensity ratings from all panelists are averaged to create a sensory profile for each sample. Statistical analysis can be used to identify significant differences in specific attributes between samples.

Flavor Interactions: Synergistic and Masking Effects

The perceived sensory impact of isopentyl formate can be significantly altered when it is part of a complex flavor mixture. It can exhibit both synergistic and masking effects in the presence of other flavor compounds.

• Synergism: The combined sensory intensity of two or more compounds is greater than the sum of their individual intensities. For example, certain esters have been shown to act synergistically to enhance the overall fruity aroma of a product.

• Masking: The presence of one compound reduces the perceived intensity of another. This can be beneficial in masking off-notes in pharmaceutical formulations.

Quantifying these interactions requires carefully designed sensory experiments, such as those described above, where the intensity of specific attributes is evaluated in both individual components and their mixtures. While the potential for these interactions is recognized, specific quantitative data on the synergistic and masking effects of isopentyl formate with other common flavorings is not widely available in public literature and would likely require dedicated experimental investigation.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for quantifying the sensory impact of isopentyl formate in a flavor mixture.

Caption: Experimental workflow for quantifying the sensory impact of isopentyl formate.

Olfactory Signaling Pathway for Fruity Esters

The perception of fruity esters like isopentyl formate begins with the interaction of the odorant molecule with specific olfactory receptors (ORs) located in the olfactory epithelium of the nasal cavity. These receptors are G-protein coupled receptors (GPCRs).

The following diagram provides a simplified overview of this signaling cascade.

Caption: Simplified olfactory signal transduction pathway for esters.

Isopentyl Formate: An Evaluation of its Pheromonal Efficacy in Comparison to Other Semiochemicals

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopentyl formate (B1220265), a volatile ester with a characteristic fruity odor, has been investigated for its potential role as a semiochemical in insects. While its efficacy as a pheromone is not as extensively documented as some other compounds, such as its acetate (B1210297) analog, isopentyl acetate, studies on structurally related formate esters and other isopentyl esters provide valuable insights into its potential bioactivity. This guide provides a comparative analysis of the pheromonal efficacy of isopentyl formate and related compounds, supported by experimental data and detailed methodologies.

Comparative Efficacy Data

The following tables summarize quantitative data from electrophysiological and behavioral assays on formate esters and other relevant pheromonal compounds. Due to the limited direct research on isopentyl formate as a primary pheromone, this comparison includes data on formate analogs and the structurally similar isopentyl butanoate.

Compound	Insect Species	Experiment Type	Response Metric	Quantitative Data (mean ± SE)	Reference
(Z)-9-Tetradecenyl formate	Cryptoblabes gnidiella	Electroantennography (EAG)	EAG Response (mV)	0.8 ± 0.1	[1]
(Z)-11-Hexadecenyl formate	Cryptoblabes gnidiella	Electroantennography (EAG)	EAG Response (mV)	0.7 ± 0.1	[1]
Isopentyl butanoate	Clavigralla tomentosicollis	Y-tube Olfactometer	% Attraction	76.7 ± 3.3	[2][3]
Isopentyl acetate	Apis mellifera	Behavioral Assay (Stinging)	Number of stings in 60s	25.4 ± 3.1	[4]
Isopentyl acetate	Apis mellifera	Behavioral Assay (Guarding)	% of bees exhibiting guarding	68 ± 5	[5]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate replication and further research.

Electroantennography (EAG) Protocol

Electroantennography is a technique used to measure the electrical output of an entire insect antenna in response to an odorant.[6][7][8][9]

Materials:

• Intact insect antenna

• Micromanipulators

• Glass capillary electrodes

• Ag/AgCl wires

• Saline solution (e.g., Ringer's solution)

• Amplifier and data acquisition system

• Charcoal-filtered and humidified air source

• Stimulus delivery system (e.g., Pasteur pipettes with filter paper)

• Test compounds and solvent (e.g., hexane)

Procedure:

• Antenna Preparation: An insect is immobilized by chilling. One antenna is carefully excised at the base.

• Electrode Placement: The base of the antenna is placed in contact with the reference electrode, and the distal tip is inserted into the recording electrode. Both electrodes are filled with saline solution and contain Ag/AgCl wires.

• Signal Amplification: The electrodes are connected to a high-impedance amplifier to record the potential difference across the antenna.

• Stimulus Delivery: A continuous stream of clean, humidified air is passed over the antenna. A puff of air containing the test compound at a known concentration is introduced into the airstream.

• Data Recording: The resulting depolarization of the antennal receptors is recorded as a negative voltage deflection (EAG response). The amplitude of this response is measured.

• Controls: A solvent control is used to ensure that the observed response is due to the test compound.

Olfactometer Bioassay Protocol

Olfactometer bioassays are used to study the behavioral response of insects to chemical stimuli.[10][11][12][13][14] A Y-tube olfactometer is a common setup for two-choice experiments.

Materials:

• Y-tube glass olfactometer

• Airflow meter

• Charcoal-filtered and humidified air source

• Odor sources (test compound and control)

• Test insects

Procedure:

• Setup: The Y-tube olfactometer is placed in a controlled environment with uniform lighting and temperature.

• Airflow: A constant, clean, and humidified airflow is passed through each arm of the Y-tube.

• Odor Introduction: The test compound is introduced into the airflow of one arm, and a solvent control is introduced into the other arm.

• Insect Release: A single insect is released at the base of the Y-tube.

• Observation: The insect's choice of arm (first choice) and the time spent in each arm are recorded over a set period.

• Data Analysis: The number of insects choosing each arm is analyzed using a chi-square test to determine statistical significance.

Pheromone Field Trapping Protocol

Field trapping experiments are conducted to evaluate the attractiveness of a pheromone under natural conditions.[15][16][17][18][19]

Materials:

• Traps (e.g., funnel or sticky traps)

• Pheromone lures (e.g., rubber septa impregnated with the test compound)

• Stakes or hangers for trap deployment

• Collection vials

Procedure:

• Lure Preparation: The test compound is loaded onto a dispenser, such as a rubber septum, at a specific concentration.

• Trap Assembly: The lure is placed inside the trap according to the manufacturer's instructions.

• Trap Deployment: Traps are placed in the field in a randomized block design to account for environmental variability. A standard height and spacing between traps are maintained.

• Monitoring: Traps are checked at regular intervals (e.g., daily or weekly), and the number of captured target insects is recorded.

• Lure Replacement: Lures are replaced periodically to ensure a consistent release rate of the pheromone.

• Data Analysis: The mean number of insects captured per trap per day (or week) is calculated and compared between different treatments using statistical methods like ANOVA.

Signaling Pathways and Experimental Workflows

Insect Olfactory Signal Transduction for Esters

The following diagram illustrates a generalized signaling pathway for the reception of ester-based pheromones in insects. Upon binding of a ligand to an Odorant Receptor (OR), a conformational change can lead to the opening of an ion channel, resulting in the depolarization of the olfactory receptor neuron and the propagation of an action potential.

Caption: Generalized insect olfactory signaling pathway for ester pheromones.

Experimental Workflow for Pheromone Efficacy Testing

The diagram below outlines the logical flow of experiments to assess the efficacy of a potential pheromone, from initial electrophysiological screening to field validation.

References

• 1. "Formate analogs as antagonists of the sex pheromone of the honeydew moth, Cryptoblabes gnidiella: electrophysiological, behavioral and field evidence" [pherobase.com]
• 2. researchgate.net [researchgate.net]
• 3. Isopentyl Butanoate: Aggregation Pheromone of the Brown Spiny Bug, Clavigralla tomentosicollis (Hemiptera: Coreidae), and Kairomone for the Egg Parasitoid Gryon sp. (Hymenoptera: Scelionidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Honey bee aggression supports a link between gene regulation and behavioral evolution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Electroantennography (EAG) - Georg-August-Universität Göttingen [uni-goettingen.de]
• 9. ockenfels-syntech.com [ockenfels-syntech.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. guaminsects.net [guaminsects.net]
• 13. thehive.icipe.org [thehive.icipe.org]
• 14. researchgate.net [researchgate.net]
• 15. agriculture.vikaspedia.in [agriculture.vikaspedia.in]
• 16. en.vikaspedia.in [en.vikaspedia.in]
• 17. arc.agric.za [arc.agric.za]
• 18. scispace.com [scispace.com]
• 19. Using Pheromone Traps in Field Crops | Entomology [entomology.mgcafe.uky.edu]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Isopentyl Formate

For researchers, scientists, and drug development professionals, ensuring a safe and compliant laboratory environment is paramount. The proper disposal of chemical waste, such as isopentyl formate (B1220265), is a critical component of this responsibility. Adherence to correct disposal procedures minimizes risks to personnel and the environment, ensuring that the lifecycle of this chemical is managed safely from acquisition to disposal.

Isopentyl formate, a flammable liquid and irritant, requires careful handling and a structured disposal plan.[1] This guide provides essential, step-by-step information for the proper disposal of isopentyl formate, aligning with safety protocols and regulatory requirements.

Immediate Safety and Handling

Before beginning any disposal process, it is crucial to handle isopentyl formate with the appropriate personal protective equipment (PPE). This includes chemical-resistant gloves, safety goggles, and a lab coat. All handling should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid the inhalation of vapors.[1][2]

In the event of a spill, immediately evacuate the area and remove all ignition sources. The spill should be contained and collected with an inert absorbent material. This collected waste must then be placed in a suitable, sealed container for disposal.[2] Do not allow the chemical to enter drains or waterways.[1]

Quantitative Data for Isopentyl Formate

For safe handling and transportation, key quantitative data for isopentyl formate has been summarized below.

Property	Value	Source
UN Number	1109	[1]
Class	3 (Flammable Liquid)	[1]
Packing Group	III	[1]
Molecular Formula	C₆H₁₂O₂	[1]
Molecular Weight	116.16 g/mol	[1]

Step-by-Step Disposal Protocol

The recommended disposal procedure for isopentyl formate involves professional waste management services. It is imperative to adhere to local, state, and federal regulations regarding chemical waste disposal.

• Waste Collection:

  • Collect waste isopentyl formate in a designated, properly labeled, and sealed container.

  • Ensure the container is compatible with isopentyl formate and is in good condition to prevent leaks.

  • Do not mix isopentyl formate with other waste solvents unless specifically instructed to do so by your institution's environmental health and safety (EHS) department.[3] Mixing with other waste types, such as halogenated solvents, can increase disposal costs and create additional hazards.[3]

• Engage a Licensed Disposal Company:

  • Surplus and non-recyclable isopentyl formate should be offered to a licensed disposal company.[1]

  • Contact your institution's EHS department to arrange for pickup by a certified hazardous waste contractor.

• Recommended Disposal Method:

  • The primary recommended method for the disposal of isopentyl formate is incineration.[1]

  • This combustible material should be burned in a chemical incinerator equipped with an afterburner and scrubber to ensure complete combustion and to neutralize harmful byproducts.[1]

• Disposal of Contaminated Packaging:

  • Any containers that have held isopentyl formate should be treated as hazardous waste.

  • Dispose of contaminated packaging as you would the unused product.[1] This may involve triple-rinsing the container with a suitable solvent, with the rinsate collected as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of isopentyl formate.

Caption: Isopentyl Formate Disposal Workflow.

References

• 1. mu-intel.com [mu-intel.com]
• 2. chemicalbull.com [chemicalbull.com]
• 3. hazardouswasteexperts.com [hazardouswasteexperts.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Isopentyl Formate

FOR IMMEDIATE RELEASE

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Isopentyl formate (B1220265). Adherence to these procedures is critical for ensuring a safe laboratory environment and proper disposal of this chemical.

Understanding the Risks: Hazard Identification and Properties

Isopentyl formate is a flammable liquid and vapor that can cause skin, eye, and respiratory irritation.[1][2] It is crucial to understand its properties to handle it safely.

Property	Value	Source
Molecular Formula	C6H12O2	[3][4]
Molecular Weight	116.16 g/mol	[4][5]
Appearance	Colorless liquid	[3][4][6]
Odor	Fruity, plum-like	[4][6]
Boiling Point	123-124 °C	[3][6]
Flash Point	27 °C (80.6 °F)	[4]
Density	0.859 g/mL at 25 °C	[3][6]
Solubility	Limited solubility in water. Soluble in organic solvents like ethanol (B145695) and ether.[5][6]

Personal Protective Equipment (PPE): Your First Line of Defense

The following PPE is mandatory when handling Isopentyl formate to minimize exposure and ensure personal safety.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[1]	Protects against splashes that can cause serious eye irritation.[1]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber, Neoprene).[7][8]	Prevents skin contact, which can cause irritation.[1][2]
Body Protection	Flame-retardant lab coat or chemical-resistant apron.[1][7]	Protects against splashes and spills.
Respiratory Protection	Use in a well-ventilated area. If ventilation is inadequate, use a NIOSH-approved respirator with organic vapor cartridges.[1]	Prevents inhalation of vapors, which can cause respiratory tract irritation.[1][3]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is essential for the safe handling of Isopentyl formate.

Preparation and Handling

• Ventilation: Always work in a well-ventilated area, preferably within a chemical fume hood.[2]

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1] No smoking.[1]

• Grounding: Take precautionary measures against static discharge. Ground and bond containers and receiving equipment.

• Dispensing: Use only non-sparking tools when opening and dispensing the chemical.

• Personal Hygiene: Avoid contact with skin, eyes, and clothing.[9] Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.

Storage

• Container: Keep the container tightly closed in a dry and well-ventilated place.[1][9]

• Conditions: Store in a cool, dark place away from heat and sources of ignition.[9]

• Incompatibilities: Keep away from strong oxidizing agents.

Emergency Procedures: First Aid and Spill Response

Immediate and appropriate action during an emergency can significantly mitigate harm.

Emergency	First Aid Protocol
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.[1][2]
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[1][2]
Eye Contact	Immediately rinse eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[1][2]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][2]

Spill Response

• Evacuate: Immediately evacuate personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[2]

• Collect: Collect the absorbed material into a suitable, labeled container for disposal.

• Clean: Clean the spill area thoroughly with soap and water.

Disposal Plan: Responsible Waste Management

Proper disposal of Isopentyl formate is crucial to prevent environmental contamination and comply with regulations.

• Waste Classification: Isopentyl formate is a flammable liquid and should be treated as hazardous waste.

• Containerization: Collect waste Isopentyl formate and any contaminated materials in a clearly labeled, sealed container.

• Disposal Method: This combustible material may be burned in a chemical incinerator equipped with an afterburner and scrubber.[1]

• Professional Disposal: It is recommended to contact a licensed professional waste disposal service to dispose of this material.[1] Do not dispose of it down the drain.

Caption: Workflow for the safe handling and disposal of Isopentyl formate.

References

• 1. mu-intel.com [mu-intel.com]
• 2. chemicalbull.com [chemicalbull.com]
• 3. chembk.com [chembk.com]
• 4. Isoamyl formate - Wikipedia [en.wikipedia.org]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. Isopentyl formate | 110-45-2 [chemicalbook.com]
• 7. Personal Protective Equipment -- Kentucky Pesticide Safety Education [uky.edu]
• 8. Safety When Working with Polyester or Epoxy - Polyestershoppen.com [polyestershoppen.com]
• 9. tcichemicals.com [tcichemicals.com]